(2-Propan-2-ylphenyl) phosphate

Core Science & Biosynthesis

(2-Propan-2-ylphenyl) phosphate chemical structure and properties

An In-depth Technical Guide to (2-Propan-2-ylphenyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Propan-2-ylphenyl) phosphate, more commonly known as tert-butylphenyl diphenyl phosphate (BPDP), is an organophosphate ester widely utilized as a flame retardant and plasticizer.[1][2] Its prevalence in various consumer products has led to widespread human exposure, necessitating a thorough understanding of its chemical properties and biological effects.[2] This technical guide provides a comprehensive overview of BPDP, focusing on its chemical structure, physicochemical properties, biological activity, and relevant experimental methodologies. The commercial product is often a mixture of isomers of tert-butylphenyl diphenyl phosphate, di(tert-butylphenyl) phenyl phosphate, and triphenyl phosphate (TPHP).[3]

Chemical Structure and Identification

The chemical structure of the primary component, (2-propan-2-ylphenyl) diphenyl phosphate, is characterized by a central phosphate group esterified to two phenyl groups and one tert-butylphenyl group. The tert-butyl group can be located at the ortho, meta, or para position of the phenyl ring, leading to different isomers. The para-isomer is commonly depicted.

• Chemical Name: (2-Propan-2-ylphenyl) diphenyl phosphate

• Common Name: tert-Butylphenyl diphenyl phosphate (BPDP)

• CAS Number: 56803-37-3[2]

• Molecular Formula: C₂₂H₂₃O₄P[2]

• Molecular Weight: 382.39 g/mol [2]

• SMILES: CC(C)(C)c1ccccc1OP(=O)(Oc2ccccc2)Oc3ccccc3[4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of tert-butylphenyl diphenyl phosphate. It is important to note that many of these values have been determined for commercial mixtures and may vary depending on the specific composition.[5]

Property	Value	Reference
Physical State	Clear, colorless liquid	[]
Melting Point	-21 °C (pour point)	[]
Boiling Point	>300 °C at 101,325 Pa; 260 °C at 1,330 Pa	[5]
Density	1.155–1.178 g/cm³ at 25 °C	[][7]
Water Solubility	3.2 mg/L at room temperature (for the mixture)	[5]
Vapor Pressure	7.8 x 10⁻⁵ Pa at 20 °C	[5]

Biological Activity and Signaling Pathways

tert-Butylphenyl diphenyl phosphate has been shown to exert biological effects, with a notable impact on the Hedgehog (Hh) signaling pathway.[1][8][9] This pathway is crucial for embryonic development, particularly limb formation and endochondral ossification.[1][8]

Inhibition of the Hedgehog Signaling Pathway

Studies using murine limb bud cultures have demonstrated that exposure to BPDP leads to the downregulation of key components and targets of the Hh signaling pathway.[1][8] Specifically, the expression of Gli1, Ptch1, and Ptch2 is decreased in a concentration-dependent manner.[1] This inhibition of Hh signaling is believed to contribute to the detrimental effects of BPDP on cartilage development.[1][8] Co-treatment with purmorphamine, a known Hh pathway agonist, has been shown to rescue the morphological changes in the cartilage template induced by BPDP, although it did not fully restore the expression of key transcription factors like Runx2 and Sp7.[1][8]

Figure 1: Simplified Hedgehog signaling pathway and points of inhibition by BPDP.

Other Toxicological Effects

In vivo studies in rats have revealed other biological effects of BPDP. These include:

• Increased absolute and relative liver weights.[3]

• Decreased serum bile salt/acid concentration.[3]

• Significant decreases in serum cholinesterase activity.[3]

The following table summarizes the benchmark dose (BMD) and benchmark dose lower confidence limit (BMDL) values for these effects from a 4-day gavage study in male Sprague Dawley rats.[3]

Endpoint	BMD (mg/kg)	BMDL (mg/kg)
Increased Relative Liver Weight	288.7	223.5
Increased Absolute Liver Weight	313.0	121.5
Decreased Serum Bile Salt/Acid	763.1	434.1

Experimental Protocols

Synthesis of tert-Butylphenyl Diphenyl Phosphate

A general method for the preparation of tert-butylphenyl diphenyl phosphate involves a multi-step reaction.[10]

• Step 1: Reaction of tert-butylphenol with Phosphorus Oxychloride. tert-Butylphenol is reacted with a portion of the total phosphorus oxychloride, often in the presence of a Lewis acid catalyst (e.g., aluminum trichloride or titanium tetrachloride), in a reactor equipped with a hydrogen chloride absorption device. The mixture is heated to facilitate the dissolution and initial reaction.

• Step 2: Addition of Phenol. After the initial reaction, phenol is added to the reaction mixture.

• Step 3: Reaction and Purification. The temperature is increased to complete the reaction. The resulting product is then cooled, washed, and desolvated to yield the final product.

Note: This is a generalized protocol based on a patent for a similar compound. Specific reaction conditions, such as molar ratios, temperatures, and reaction times, should be optimized for the desired product and scale.

In Vitro Murine Limb Bud Culture Assay

This protocol is based on studies investigating the effects of BPDP on the Hedgehog signaling pathway.[1][9]

• Limb Bud Collection: Collect limb buds from gestation day 13 CD1 mouse embryos.

• Culture: Culture the limb buds in a suitable medium.

• Exposure: Expose the limb buds to varying concentrations of BPDP (e.g., 1 µM and 10 µM) or a vehicle control for specific durations (e.g., 3 or 24 hours).

• Analysis:

  • RNA Sequencing: Extract RNA from the limb buds and perform RNA sequencing to analyze changes in gene expression.

  • qRT-PCR: Quantify the expression of specific Hh target genes (e.g., Ihh, Gli1, Ptch1, Ptch2) using quantitative reverse transcription-polymerase chain reaction.

  • Morphological Analysis: Assess morphological changes in the cartilage template.

References

• 1. Exposure to tert-Butylphenyl Diphenyl Phosphate, an Organophosphate Ester Flame Retardant and Plasticizer, Alters Hedgehog Signaling in Murine Limb Bud Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tert-Butylphenyl diphenyl phosphate - Technical grade | 56803-37-3 | FB40157 [biosynth.com]
• 3. NIEHS Report on the In Vivo Repeat Dose Biological Potency Study of tert-Butylphenyl Diphenyl Phosphate (CASRN 56803-37-3) in Male Sprague Dawley (Hsd:Sprague Dawley® SD®) Rats (Gavage Studies) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. PubChemLite - Tert-butylphenyl diphenyl phosphate (C22H23O4P) [pubchemlite.lcsb.uni.lu]
• 5. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 7. haihangchem.com [haihangchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Exposure to tert-Butylphenyl Diphenyl Phosphate, an Organophosphate Ester Flame Retardant and Plasticizer, Alters Hedgehog Signaling in Murine Limb Bud Cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. CN102268036A - Preparation method of tert-butyl triphenyl phosphate - Google Patents [patents.google.com]

An In-depth Technical Guide to the Synthesis and Characterization of (2-Propan-2-ylphenyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The synthesis and characterization data for (2-Propan-2-ylphenyl) phosphate presented in this document are based on established chemical principles and spectroscopic data for analogous compounds, as no specific literature for this molecule could be found. The experimental protocols are proposed methodologies and should be adapted and optimized under appropriate laboratory settings.

Introduction

Aryl phosphates are a class of organic compounds with diverse applications, ranging from flame retardants and plasticizers to intermediates in the synthesis of pharmaceuticals and agrochemicals. Their biological activity is of particular interest in drug development, where they can act as enzyme inhibitors, pro-drugs, or mimetics of naturally occurring phosphates. The introduction of a bulky substituent, such as a 2-propan-2-yl (tert-butyl) group, on the phenyl ring can significantly influence the molecule's steric and electronic properties, potentially leading to unique biological activities. This guide provides a comprehensive overview of a proposed synthetic route and detailed characterization methods for (2-propan-2-ylphenyl) phosphate.

Proposed Synthesis of Tris(2-propan-2-ylphenyl) phosphate

The most common and direct method for the synthesis of triaryl phosphates is the reaction of a phenol with phosphorus oxychloride (POCl₃), often in the presence of a base to neutralize the HCl byproduct, or a catalyst.[1][2] This guide proposes the synthesis of tris(2-propan-2-ylphenyl) phosphate from 2-propan-2-ylphenol and phosphorus oxychloride.

Reaction Scheme

The overall reaction is as follows:

3-(2-Propan-2-ylphenol) + POCl₃ → Tris(2-propan-2-ylphenyl) phosphate + 3HCl

Experimental Protocol

Materials:

• 2-Propan-2-ylphenol

• Phosphorus oxychloride (POCl₃)

• Pyridine (anhydrous)

• Dichloromethane (DCM, anhydrous)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane

• Ethyl acetate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under a nitrogen atmosphere, add 2-propan-2-ylphenol (3.0 equivalents) and anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add anhydrous pyridine (3.3 equivalents) to the solution and stir for 10 minutes.

• Slowly add phosphorus oxychloride (1.0 equivalent) dropwise via the dropping funnel over a period of 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and quench with 1 M HCl.

• Separate the organic layer and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel using a hexane-ethyl acetate gradient to yield the pure tris(2-propan-2-ylphenyl) phosphate.

Quantitative Data (Proposed)

Compound	Molecular Weight ( g/mol )	Equivalents	Moles	Mass/Volume
2-Propan-2-ylphenol	150.22	3.0	0.10	15.02 g
Phosphorus oxychloride	153.33	1.0	0.033	3.0 mL
Pyridine	79.10	3.3	0.11	8.8 mL
Dichloromethane	-	-	-	150 mL
Product
Tris(2-propan-2-ylphenyl) phosphate	494.59	-	Theoretical: 0.033	Theoretical: 16.32 g

Expected Yield: 75-85% Physical State: White to off-white solid or viscous oil.

Characterization

The structure and purity of the synthesized (2-propan-2-ylphenyl) phosphate would be confirmed using a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of organophosphorus compounds.

This technique is highly sensitive to the chemical environment of the phosphorus atom. For aryl phosphates, the chemical shift is influenced by the electronic nature of the substituents on the aromatic ring.[3][4][5]

• Predicted Chemical Shift (δ): -15 to -20 ppm (relative to 85% H₃PO₄). The electron-donating nature of the alkyl group is expected to cause a downfield shift compared to unsubstituted triphenyl phosphate.[6]

The proton NMR spectrum will confirm the presence of the 2-propan-2-ylphenyl group.

• Predicted Chemical Shifts (δ):

  • 7.0-7.5 ppm: Multiplet, aromatic protons.

  • 1.3-1.4 ppm: Singlet, 18H, protons of the two methyl groups of the propan-2-yl substituent.

The carbon NMR spectrum will provide further confirmation of the carbon skeleton.

• Predicted Chemical Shifts (δ):

  • 150-155 ppm: C-O (aromatic)

  • 140-145 ppm: C-C(CH₃)₂ (aromatic)

  • 120-130 ppm: Aromatic CH carbons

  • 34-36 ppm: Quaternary carbon of the propan-2-yl group

  • 30-32 ppm: Methyl carbons of the propan-2-yl group

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.[7][8][9]

Functional Group	Characteristic Absorption (cm⁻¹)
P=O stretch	1250-1300
P-O-C (aryl) stretch	950-1050
C-H (aromatic) stretch	3000-3100
C-H (aliphatic) stretch	2850-3000
C=C (aromatic) stretch	1450-1600

Mass Spectrometry (MS)

Mass spectrometry will be used to determine the molecular weight and fragmentation pattern of the compound.

• Expected Molecular Ion Peak (M⁺): m/z = 494.59

• Predicted Fragmentation Pattern:

  • Loss of a propan-2-yl group: [M - C₃H₇]⁺

  • Cleavage of the P-O bond leading to fragments corresponding to the aryl group and the phosphate core.[10]

  • Formation of a prominent ion at m/z corresponding to the 2-propan-2-ylphenoxyl radical cation.

Visualizations

Synthetic Workflow

Caption: Proposed synthetic workflow for tris(2-propan-2-ylphenyl) phosphate.

Hypothetical Signaling Pathway Involvement

Caption: Hypothetical inhibition of a kinase signaling pathway.

Conclusion

This technical guide outlines a proposed, robust methodology for the synthesis of tris(2-propan-2-ylphenyl) phosphate and provides a comprehensive set of predicted characterization data. The bulky 2-propan-2-yl substituent is expected to impart unique properties to the molecule, making it a person of interest for further investigation in materials science and drug discovery. The detailed protocols and expected analytical data provided herein should serve as a valuable resource for researchers venturing into the synthesis and characterization of novel aryl phosphates.

References

• 1. researchgate.net [researchgate.net]
• 2. US2960524A - Manufacture of aryl phosphate esters - Google Patents [patents.google.com]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. cdnsciencepub.com [cdnsciencepub.com]
• 7. INFRARED SPECTRA OF SOME ORGANOPHOSPHORUS EXTRACTANTS (Journal Article) | OSTI.GOV [osti.gov]
• 8. Spectroscopic Analysis of Organophosphorus Pesticides Using Colorimetric Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Mechanism of Action of (2,6-diisopropylphenoxymethyl) phosphate (Fospropofol) in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(2,6-diisopropylphenoxymethyl) phosphate, commercially known as fospropofol, is a water-soluble prodrug of the intravenous anesthetic agent, propofol.[1][2] Its development was driven by the need to mitigate some of the undesirable effects associated with the lipid emulsion formulation of propofol, such as pain on injection.[3] Fospropofol itself is pharmacologically inactive and requires in vivo metabolic conversion to its active metabolite, propofol, to exert its sedative and hypnotic effects.[4] This guide provides a comprehensive overview of the mechanism of action of fospropofol, its metabolism, pharmacokinetics, and clinical effects, with a focus on quantitative data and detailed experimental methodologies.

Mechanism of Action

The pharmacological activity of fospropofol is entirely attributable to its active metabolite, propofol.[4] The mechanism unfolds in two key stages: the conversion of the prodrug and the subsequent action of the active metabolite on the central nervous system.

Enzymatic Conversion of Fospropofol to Propofol

Following intravenous administration, fospropofol is rapidly hydrolyzed by endothelial alkaline phosphatases into propofol, formaldehyde, and phosphate.[1][5] This enzymatic conversion is the rate-limiting step in the onset of action of fospropofol.[5] The resulting formaldehyde is quickly oxidized to formate and subsequently metabolized into carbon dioxide and water, with no evidence of formate toxicity at therapeutic doses.[1][3]

Caption: Metabolic conversion of fospropofol.

Pharmacological Action of Propofol

The liberated propofol readily crosses the blood-brain barrier and exerts its sedative and hypnotic effects primarily through the potentiation of the inhibitory neurotransmitter γ-aminobutyric acid (GABA) at the GABA-A receptor.[1] Propofol binds to a distinct site on the GABA-A receptor complex, allosterically modulating the receptor to increase the duration of chloride channel opening, leading to hyperpolarization of the postsynaptic neuron and a decrease in neuronal excitability.[4] At higher concentrations, propofol can also directly activate the GABA-A receptor.[6]

Caption: Propofol's action at the GABA-A receptor.

Quantitative Data

Pharmacokinetic Parameters

The pharmacokinetic profile of fospropofol and its active metabolite, propofol, has been characterized in various populations.

Parameter	Fospropofol	Liberated Propofol	Population	Reference(s)
Volume of Distribution (Vd)	0.33 ± 0.069 L/kg	5.8 L/kg	Healthy Adults	[1][5]
Terminal Half-life (t½)	0.81 hours	1.13 - 2.06 hours	Healthy Adults	[1][5]
Clearance (CL)	0.28 L/h/kg	2.74 L/h/kg	Healthy Subjects	[1]
Peak Plasma Concentration (Cmax)	78.7 µg/mL (at 6 mg/kg)	-	Healthy Subjects	[1]
Time to Peak Concentration (Tmax)	4 minutes (at 6 mg/kg)	9 - 15 minutes	Healthy Subjects	[1][3]
Protein Binding	~98%	~98%	Healthy Adults	[1][5]

Pharmacokinetics in Special Populations:

• Hepatic Impairment: In patients with moderate hepatic impairment, fospropofol clearance is increased by approximately 60%, while the clearance of liberated propofol is decreased by about 15%. In severe hepatic impairment, propofol clearance is reduced by approximately 33%.[7][8]

• Renal Impairment: No dose adjustment is required for patients with a creatinine clearance greater than 30 mL/min. Data for patients with a creatinine clearance below 30 mL/min is limited, but no significant impact on pharmacokinetics has been observed.[5]

• Elderly (≥65 years): A 25% dose reduction is recommended for elderly patients.[9] This is due to a smaller central volume of distribution and lower clearance of propofol in this population.[10]

Clinical Efficacy and Dose-Response

The efficacy of fospropofol has been evaluated in numerous clinical trials for procedural sedation.

Table 2.1: Efficacy of Fospropofol in Colonoscopy

Dose	Sedation Success Rate	Time to Sedation (Median)	Patient Satisfaction	Reference(s)
2 mg/kg	26%	-	-	[11]
6.5 mg/kg	87%	-	High	[11]
8 mg/kg	96%	-	-	[12]
12.5 mg/kg	High	Faster than 10 mg/kg	-	[12]
15 mg/kg	High	Faster than 10 mg/kg	-	[12]

Table 2.2: Efficacy of Fospropofol in Flexible Bronchoscopy

Dose	Sedation Success Rate	Time to Sedation (Median)	Treatment Success Rate	Reference(s)
2 mg/kg	27.5%	18.0 minutes	41.2%	[3][13]
6.5 mg/kg	88.7%	4.0 minutes	91.3%	[3][13]

Table 2.3: Safety and Efficacy in Minor Surgical Procedures

Dose	Mean Supplemental Doses	Alternative Sedative Use	Most Common Adverse Events	Reference(s)
6.5 mg/kg (initial)	2.4	4.9%	Paresthesia (62.6%), Pruritus (27.6%)	[7]

Adverse Events

The most frequently reported adverse events associated with fospropofol are transient and generally mild to moderate in severity.

Adverse Event	Incidence Rate (Colonoscopy)	Incidence Rate (Bronchoscopy)	Incidence Rate (Minor Surgery)	Reference(s)
Paresthesia	60-68%	47.6%	62.6%	[3][7][11]
Pruritus	16-26%	14.7%	27.6%	[3][7][11]
Hypoxemia	3%	14.3% (6.5 mg/kg)	-	[3]
Hypotension	3%	3.2% (6.5 mg/kg)	4 patients (of 123)	[3][7]

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for Propofol's Effect on GABA-A Receptors

This protocol is a generalized representation based on methodologies described in the literature.[14][15][16]

Objective: To measure the effect of propofol on GABA-A receptor-mediated currents in neurons.

Materials:

• Cell Preparation: Acutely dissociated hippocampal pyramidal neurons or HEK293 cells transfected with GABA-A receptor subunits.

• Solutions:

  • External Solution (ACSF): Containing (in mM): 125 NaCl, 2.5 KCl, 1 MgCl₂, 2 CaCl₂, 1.25 NaH₂PO₄, 25 NaHCO₃, and 25 glucose, pH 7.4, bubbled with 95% O₂/5% CO₂.

  • Internal (Pipette) Solution: Containing (in mM): 130 KCl, 5 NaCl, 0.4 CaCl₂, 1 MgCl₂, 10 HEPES, and 11 EGTA, pH 7.3.

• Equipment: Patch-clamp amplifier, micromanipulator, microscope, perfusion system.

Procedure:

• Establish a whole-cell patch-clamp configuration on a selected neuron.

• Voltage-clamp the neuron at a holding potential of -60 mV.

• Apply GABA at a subsaturating concentration to elicit a baseline current.

• Co-apply propofol at various concentrations with GABA and record the potentiation of the GABA-induced current.

• Apply propofol alone at higher concentrations to test for direct activation of the GABA-A receptor.

• Record and analyze changes in current amplitude, kinetics, and desensitization.

Caption: Workflow for patch-clamp experiment.

Quantification of Fospropofol and Propofol in Human Plasma by LC-MS/MS

This protocol is a generalized representation based on methodologies described in the literature.[1][17][18]

Objective: To quantify the concentrations of fospropofol and propofol in human plasma samples.

Materials:

• Sample Preparation: Human plasma, internal standards (e.g., deuterated propofol), protein precipitation solvent (e.g., methanol or acetonitrile).

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Chromatographic Column: C18 reverse-phase column.

• Mobile Phase: A gradient of an aqueous phase (e.g., water with 0.1% formic acid or ammonium formate) and an organic phase (e.g., methanol or acetonitrile).

Procedure:

• Sample Preparation:

  • Thaw plasma samples.

  • Add internal standard.

  • Precipitate proteins with a cold organic solvent.

  • Centrifuge and collect the supernatant.

• LC Separation:

  • Inject the supernatant onto the C18 column.

  • Elute fospropofol and propofol using a mobile phase gradient.

• MS/MS Detection:

  • Operate the mass spectrometer in multiple reaction monitoring (MRM) mode.

  • Select specific precursor-to-product ion transitions for fospropofol, propofol, and the internal standard.

• Quantification:

  • Generate a calibration curve using standards of known concentrations.

  • Calculate the concentrations of fospropofol and propofol in the plasma samples based on the peak area ratios relative to the internal standard.

Assessment of Sedation Level in Clinical Trials

Modified Observer's Assessment of Alertness/Sedation (MOAA/S) Scale: A six-point scale used to assess the level of sedation.[3]

Score	Responsiveness
5	Responds readily to name spoken in a normal tone
4	Lethargic response to name spoken in a normal tone
3	Responds only after name is called loudly and/or repeatedly
2	Responds only after mild prodding or shaking
1	Responds only after trapezius squeeze
0	No response to trapezius squeeze

Richmond Agitation-Sedation Scale (RASS): A ten-point scale to assess the level of agitation and sedation.[13]

Score	Term	Description
+4	Combative	Overtly combative, violent, immediate danger to staff
+3	Very Agitated	Pulls or removes tube(s) or catheter(s); aggressive
+2	Agitated	Frequent non-purposeful movement, fights ventilator
+1	Restless	Anxious but movements not aggressive or vigorous
0	Alert and Calm
-1	Drowsy	Not fully alert, but has sustained awakening to voice
-2	Light Sedation	Briefly awakens with eye contact to voice
-3	Moderate Sedation	Movement or eye-opening to voice (no eye contact)
-4	Deep Sedation	No response to voice, but movement or eye-opening to physical stimulation
-5	Unarousable	No response to voice or physical stimulation

Conclusion

Fospropofol serves as an effective prodrug for propofol, offering a favorable pharmacokinetic profile for procedural sedation. Its mechanism of action is well-understood, relying on the enzymatic conversion to propofol, which then modulates GABA-A receptors to induce sedation. The dose-dependent efficacy and safety profile have been established through extensive clinical trials. This technical guide provides a comprehensive resource for researchers and clinicians working with this important sedative-hypnotic agent. Further research may focus on optimizing its use in special populations and exploring its potential for other therapeutic applications.

References

• 1. researchgate.net [researchgate.net]
• 2. Fospropofol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. dovepress.com [dovepress.com]
• 4. Fospropofol Disodium (Lusedra) Injection For Anesthesia-Care Sedation: A Clinical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fospropofol: Clinical Pharmacology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Propofol increases agonist efficacy at the GABA(A) receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Safety evaluation of fospropofol for sedation during minor surgical procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pharmacokinetics and Safety of Fospropofol Disodium for Injection in Subjects with Hepatic Impairment Compared with Healthy Matched Controls: A Prospective Cohort Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Pharmacokinetics of propofol (diprivan) in elderly patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A randomized, double-blind, phase 3 study of fospropofol disodium for sedation during colonoscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Anesthesia effects of different doses of fospropofol disodium for painless colonoscopy diagnosis and treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A phase 3, randomized, double-blind study to assess the efficacy and safety of fospropofol disodium injection for moderate sedation in patients undergoing flexible bronchoscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Whole Cell Patch Clamp Protocol [protocols.io]
• 15. Kinetic parameters for the cleaved substrate, and enzyme and substrate stability, vary with the phosphoacceptor in alkaline phosphatase catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. medpagetoday.com [medpagetoday.com]
• 17. Quantitation of propofol metabolites by LC–MS/MS demonstrating long detection window for urine drug monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mobile.labmedica.com [mobile.labmedica.com]

An In-depth Technical Guide to the Spectroscopic Data of (2-Propan-2-ylphenyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the predicted spectroscopic data for (2-propan-2-ylphenyl) phosphate. Due to the absence of publicly available experimental spectra for this specific compound, this guide presents a detailed analysis based on the known spectral characteristics of its precursor, 2-isopropylphenol, and the general spectroscopic behavior of aryl phosphates. This document also includes standardized experimental protocols for acquiring such data.

Predicted Spectroscopic Data

The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for (2-propan-2-ylphenyl) phosphate. These predictions are derived from the analysis of the constituent chemical moieties and data from analogous structures.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
~7.4-7.2	m	4H	Ar-H
~3.3-3.1	sept	1H	CH(CH₃)₂
~1.3-1.2	d	6H	CH(CH₃)₂

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ) ppm	Assignment
~150-148 (d, Jpc ≈ 5-10 Hz)	C-O (Aromatic)
~138-136	C-C(CH₃)₂ (Aromatic)
~128-126	Ar-C
~125-123	Ar-C
~122-120	Ar-C
~118-116 (d, Jpc ≈ 3-7 Hz)	Ar-C
~28-26	CH(CH₃)₂
~24-22	CH(CH₃)₂

Table 3: Predicted IR Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
2970-2870	Strong	Aliphatic C-H stretch
1600-1580, 1500-1450	Medium-Strong	Aromatic C=C stretch
1300-1200	Strong	P=O stretch
1050-950	Strong	P-O-C (Aryl) stretch
850-750	Strong	Ar-H out-of-plane bend

Table 4: Predicted Mass Spectrometry Data

m/z	Relative Intensity	Assignment
216	Moderate	[M]⁺ (Molecular Ion)
201	High	[M - CH₃]⁺
135	High	[M - H₂PO₃]⁺
121	Moderate	[C₉H₁₃]⁺
99	Moderate	[H₄PO₄]⁺

Experimental Protocols

The following are detailed methodologies for the key experiments required to obtain the spectroscopic data for (2-propan-2-ylphenyl) phosphate.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 10-20 mg of the solid sample of (2-propan-2-ylphenyl) phosphate.[1]

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial.[1][2]

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used to aid dissolution.[1]

  • Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.[2]

  • The final solution height in the tube should be approximately 4-5 cm.[1]

  • Cap the NMR tube securely.

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine.

  • Place the sample into the NMR spectrometer.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum. A standard acquisition may involve 16-32 scans.

  • Acquire the ¹³C NMR spectrum. This will likely require a larger number of scans (e.g., 1024 or more) due to the low natural abundance of ¹³C.

  • Process the acquired data (Fourier transform, phase correction, and baseline correction).

  • Integrate the peaks in the ¹H NMR spectrum and reference the chemical shifts to the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

2. Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR):

  • Ensure the ATR crystal is clean by wiping it with a soft cloth dampened with a suitable solvent (e.g., isopropanol) and allowing it to dry completely.

  • Place a small amount of the solid (2-propan-2-ylphenyl) phosphate sample directly onto the center of the ATR crystal.

  • Lower the press arm to apply consistent pressure to the sample, ensuring good contact with the crystal surface.

• Data Acquisition:

  • Collect a background spectrum of the empty, clean ATR crystal. This will be automatically subtracted from the sample spectrum.

  • Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • The data is typically collected over a range of 4000-400 cm⁻¹.

  • Clean the ATR crystal and press arm thoroughly after the measurement.

3. Mass Spectrometry (MS)

• Sample Preparation (Electron Ionization - EI):

  • Prepare a dilute solution of (2-propan-2-ylphenyl) phosphate in a volatile organic solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.[3]

  • Further dilute this stock solution to a final concentration of about 10-100 µg/mL.[3]

  • If any particulate matter is present, filter the solution before introduction into the mass spectrometer.[3]

• Data Acquisition:

  • The sample can be introduced into the mass spectrometer via a direct insertion probe or through a gas chromatograph (GC-MS).

  • For EI, the sample molecules in the gas phase are bombarded with a high-energy electron beam (typically 70 eV), causing ionization and fragmentation.[4][5]

  • The resulting ions are accelerated and separated by the mass analyzer based on their mass-to-charge (m/z) ratio.[4][5]

  • The detector records the abundance of each ion, generating the mass spectrum.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the spectroscopic characterization of a novel chemical entity like (2-propan-2-ylphenyl) phosphate.

References

• 1. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 4. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 5. chem.libretexts.org [chem.libretexts.org]

In Vitro Stability and Degradation of (2-Propan-2-ylphenyl) phosphate: A Technical Guide Based on Analogous Aryl Phosphate Esters

Introduction

(2-Propan-2-ylphenyl) phosphate belongs to the class of organophosphate esters, which are widely used as flame retardants and plasticizers. Understanding the in vitro stability and degradation of these compounds is crucial for assessing their toxicological profiles and environmental fate. In biological systems, aryl phosphates are known to undergo metabolic transformation, primarily through hydrolysis and oxidation, mediated by enzymes such as cytochrome P450 (CYP) monooxygenases.[1][2] This guide summarizes the current understanding of the in vitro degradation of analogous aryl phosphates and provides representative experimental protocols for their study.

Metabolic Pathways of Aryl Phosphate Esters

The in vitro metabolism of aryl phosphates, such as TPHP, generally involves two primary pathways: hydrolysis of the ester bond and hydroxylation of the aromatic ring.[1][2] These reactions are predominantly carried out by hepatic enzymes, particularly CYPs located in liver microsomes.[1][3]

1. Hydrolysis: The phosphate ester bond can be cleaved to yield a diaryl phosphate and a corresponding phenol. For (2-propan-2-ylphenyl) phosphate, this would likely result in the formation of diphenyl phosphate and 2-propan-2-ylphenol.

2. Hydroxylation: The aromatic rings of the phosphate ester can be hydroxylated, followed by potential conjugation with glucuronic acid or sulfate in Phase II metabolism.[2] For TPHP, mono- and dihydroxylated metabolites have been identified.[1] A similar pathway can be anticipated for (2-propan-2-ylphenyl) phosphate.

The following diagram illustrates a generalized metabolic pathway for an aryl phosphate ester.

Caption: Generalized metabolic pathway of an aryl phosphate ester.

Experimental Protocols for In Vitro Stability Assessment

The in vitro stability of aryl phosphates is typically assessed using subcellular fractions from human liver, such as S9 fractions or microsomes, which contain the necessary metabolic enzymes.[4]

1. In Vitro Biotransformation Assay

• Objective: To determine the rate of parent compound depletion and identify major metabolites.

• Materials:

  • Test compound: (2-Propan-2-ylphenyl) phosphate

  • Human liver S9 fractions or microsomes

  • NADPH regenerating system (for CYP-mediated reactions)

  • Phosphate buffer (e.g., potassium phosphate buffer, pH 7.4)

  • Quenching solution (e.g., cold acetonitrile)

• Procedure:

  • Pre-incubate the liver fractions with the NADPH regenerating system in phosphate buffer at 37°C.

  • Initiate the reaction by adding the test compound (typically at concentrations of 1 and 10 µM).[4]

  • Incubate the reaction mixture at 37°C with shaking.

  • At various time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw aliquots of the reaction mixture.

  • Quench the reaction by adding an equal volume of cold acetonitrile.

  • Centrifuge the samples to precipitate proteins.

  • Analyze the supernatant for the parent compound and metabolites using LC-MS/MS or GC-MS.[2][4]

2. Analytical Methods

The analysis of organophosphates and their metabolites is commonly performed using chromatographic techniques coupled with mass spectrometry.[5][6]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is a highly sensitive and selective method for quantifying the parent compound and its polar metabolites.[2][4]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method is suitable for the analysis of volatile and thermally stable organophosphates. Derivatization may be required for polar metabolites.[6]

The following diagram illustrates a typical experimental workflow for an in vitro metabolism study.

Caption: Experimental workflow for in vitro metabolism studies.

Quantitative Data on Analogous Aryl Phosphates

The following tables summarize representative quantitative data for the in vitro metabolism of analogous aryl phosphates. This data can be used to estimate the potential stability of (2-propan-2-ylphenyl) phosphate.

Table 1: In Vitro Half-Life of Triphenyl Phosphate (TPHP) in Human Liver Microsomes

Parameter	Value	Reference
Half-life (t1/2)	23.19 min	[7]

Table 2: Major In Vitro Metabolites of Isopropylated and tert-Butylated Triarylphosphate Esters [2][4]

Parent Compound	Major Metabolite(s)	Metabolic Pathway
Triphenyl phosphate (TPHP)	Diphenyl phosphate (DPHP), Hydroxy-TPHP	Hydrolysis, Hydroxylation
4-tert-Butylphenyl diphenyl phosphate (4tBPDPP)	tert-Butylphenyl phenyl phosphate (tb-PPP)	Hydrolysis
2-Isopropylphenyl diphenyl phosphate (2IPPDPP)	Isopropylphenyl phenyl phosphate (ip-PPP)	Hydrolysis
4-Isopropylphenyl diphenyl phosphate (4IPPDPP)	Isopropylphenyl phenyl phosphate (ip-PPP)	Hydrolysis

Conclusion

While specific data for (2-propan-2-ylphenyl) phosphate is lacking, the information available for analogous aryl phosphate esters provides a strong foundation for understanding its likely in vitro stability and degradation. It is anticipated that (2-propan-2-ylphenyl) phosphate will undergo metabolism via hydrolysis and hydroxylation, primarily mediated by hepatic enzymes. The experimental protocols and analytical methods described in this guide are well-established for studying the in vitro fate of this class of compounds. Further studies are warranted to definitively characterize the metabolic profile and degradation kinetics of (2-propan-2-ylphenyl) phosphate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. In Vitro Metabolism of ITPs and TBPPs Using Human Liver Subcellular Fractions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. First insight on in vitro metabolism of three newly identified aryl organophosphate esters via a suspect coupled with nontarget screening approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Sensing and Degradation of Organophosphorus Compounds by Exploitation of Heat-Loving Enzymes [mdpi.com]
• 6. atsdr.cdc.gov [atsdr.cdc.gov]
• 7. flore.unifi.it [flore.unifi.it]

An In-depth Technical Guide to the Solubility and Solvent Compatibility of (2-Propan-2-ylphenyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

(2-Propan-2-ylphenyl) phosphate, an organophosphate ester, belongs to a class of compounds with diverse industrial and pharmaceutical applications. Understanding its solubility and solvent compatibility is paramount for its effective use in various experimental and developmental settings, including formulation, synthesis, and biological assays. This technical guide synthesizes available data on related aryl phosphates to project the solubility characteristics of (2-Propan-2-ylphenyl) phosphate and provides standardized experimental protocols for its empirical determination.

Physicochemical Properties and Predicted Solubility Profile

The structure of (2-Propan-2-ylphenyl) phosphate, characterized by a phosphate ester core and a substituted aromatic ring, suggests a predominantly nonpolar nature. The presence of the phosphate group introduces some capacity for hydrogen bonding, which may afford slight solubility in polar solvents. However, the bulky nonpolar propan-2-ylphenyl group is expected to dominate its solubility behavior, leading to higher solubility in organic solvents compared to aqueous media.

Quantitative Solubility Data of Related Aryl Phosphates

To provide a quantitative perspective, the following table summarizes the solubility data of structurally similar aryl phosphates. This data can be used to estimate the solubility of (2-Propan-2-ylphenyl) phosphate in various solvents.

Compound	Solvent	Temperature	Solubility	Reference
Isopropylphenyl diphenyl phosphate	Water	77 °F (25 °C)	< 1 mg/mL	[1]
Isopropylphenyl phosphate	Benzene	Not Specified	Slightly Soluble	[2]
Chloroform	Not Specified	Slightly Soluble	[2]
DMSO	Not Specified	Slightly Soluble	[2]
Methanol	Not Specified	Slightly Soluble	[2]
Triphenyl phosphate	Water	25 °C	1.9 mg/L	[3]
Diphenyl phosphate	Water	Not Specified	Moderately Soluble	[3]
Phenyl phosphate	Water	Not Specified	~1% (10 g/L)	[4]

Experimental Protocols for Solubility Determination

For precise and reliable solubility data, it is recommended to perform experimental determinations. The following are standardized protocols that can be adapted for (2-Propan-2-ylphenyl) phosphate.

OECD 105: Water Solubility Test

The OECD Guideline for the Testing of Chemicals, Test No. 105, is a standardized method for determining the water solubility of a substance.[2][5] It comprises two primary methods: the Column Elution Method for substances with low solubility and the Flask Method for those with higher solubility.

4.1.1. Column Elution Method (for expected low solubility)

This method is suitable for substances with a water solubility of less than 10⁻² g/L.

• Principle: A column is packed with an inert support material coated with the test substance. Water is passed through the column at a slow, controlled rate. The concentration of the substance in the eluate is measured until it reaches a plateau, which represents the saturation solubility.

• Apparatus:

  • Jacketed column with a porous support (e.g., glass wool).

  • Inert support material (e.g., glass beads, silica gel).

  • Constant-head water reservoir.

  • Collection flasks.

  • Analytical instrumentation for concentration measurement (e.g., HPLC, GC, UV-Vis).

• Procedure:

  • Coat the inert support material with the test substance.

  • Pack the column with the coated support material.

  • Equilibrate the column with water at the desired temperature.

  • Allow water to flow through the column at a constant, slow rate.

  • Collect fractions of the eluate at regular intervals.

  • Analyze the concentration of the test substance in each fraction.

  • Continue until the concentration reaches a constant value (saturation).

4.1.2. Flask Method (for expected higher solubility)

This method is suitable for substances with a water solubility of 10⁻² g/L or greater.

• Principle: An excess amount of the test substance is added to a flask containing water. The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium. The concentration of the substance in the filtered aqueous phase is then determined.

• Apparatus:

  • Flasks with stoppers.

  • Constant temperature bath or shaker.

  • Filtration or centrifugation equipment.

  • Analytical instrumentation.

• Procedure:

  • Add an excess of the test substance to a flask containing a known volume of water.

  • Seal the flask and agitate it in a constant temperature bath for at least 24 hours.

  • Allow the mixture to stand to let undissolved material settle.

  • Separate the aqueous phase from the solid phase by filtration or centrifugation.

  • Determine the concentration of the test substance in the clear aqueous phase.

Solubility in Organic Solvents

A general protocol for determining solubility in organic solvents involves preparing saturated solutions and measuring the concentration of the solute.

• Procedure:

  • Add an excess of (2-Propan-2-ylphenyl) phosphate to a series of vials, each containing a different organic solvent.

  • Seal the vials and agitate them at a constant temperature (e.g., room temperature) until equilibrium is reached (typically 24-48 hours).

  • Visually inspect for the presence of undissolved solid.

  • If undissolved solid is present, filter or centrifuge the solution to obtain a clear supernatant.

  • Quantify the concentration of the dissolved compound in the supernatant using a suitable analytical method (e.g., HPLC, GC, gravimetric analysis after solvent evaporation).

Visualizations

The following diagrams illustrate the logical workflow for determining the solubility of a chemical substance.

Caption: Workflow for determining water solubility based on OECD 105.

Caption: General workflow for determining solubility in organic solvents.

Conclusion

While direct experimental data for the solubility of (2-Propan-2-ylphenyl) phosphate is currently limited, a qualitative assessment based on its chemical structure and data from related aryl phosphates suggests poor aqueous solubility and better solubility in organic solvents. For definitive quantitative data, experimental determination following standardized protocols such as OECD 105 is strongly recommended. This guide provides the necessary theoretical background and practical methodologies to enable researchers to accurately assess the solubility and solvent compatibility of this compound for their specific applications.

References

• 1. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Isopropylphenyl phosphate CAS#: 68937-41-7 [m.chemicalbook.com]
• 3. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 4. Phenyl phosphate | C6H7O4P | CID 12793 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]

Potential Biological Targets of (2-Propan-2-ylphenyl) Phosphate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(2-Propan-2-ylphenyl) phosphate, and structurally related organophosphate esters, are gaining attention within the scientific community due to their widespread use as flame retardants and plasticizers, and their potential impact on biological systems. This technical guide provides an in-depth analysis of the potential biological targets of these compounds, with a focus on tert-butylphenyl diphenyl phosphate (BPDP) and Tris(2,4-di-tert-butylphenyl)phosphate (TDTBPP), close structural analogs of (2-Propan-2-ylphenyl) phosphate. This document summarizes key findings from recent studies, presenting quantitative data, detailed experimental protocols, and visual representations of affected signaling pathways to facilitate further research and drug development efforts.

Introduction

Organophosphate esters are a diverse class of chemicals used in a variety of industrial and consumer products. Due to their structural similarity to known bioactive molecules, there is a growing interest in understanding their interactions with biological systems. This guide focuses on the potential biological targets of (2-Propan-2-ylphenyl) phosphate and its analogs, providing a comprehensive resource for researchers in toxicology, pharmacology, and drug discovery.

Potential Biological Targets and Signaling Pathways

Current research on structural analogs of (2-Propan-2-ylphenyl) phosphate has identified several key biological processes and molecular targets that are potentially affected by this class of compounds. These include the Hedgehog signaling pathway, lipid metabolism via PPARγ, and general neurotoxic effects.

Hedgehog Signaling Pathway

The Hedgehog (Hh) signaling pathway is a crucial regulator of embryonic development and tissue homeostasis. Dysregulation of this pathway has been implicated in various developmental disorders and cancers. Recent studies have shown that tert-butylphenyl diphenyl phosphate (BPDP) can significantly alter Hh signaling.

A study using murine limb bud cultures demonstrated that BPDP exposure leads to a concentration-dependent downregulation of Hh target genes.[1] RNA sequencing analysis of limb buds treated with 1 µM BPDP for 24 hours revealed a predicted inhibition of the Hh signaling pathway.[1] Key genes in the pathway, including Gli1, Ptch1, and Ptch2, were significantly downregulated.[1]

Quantitative Data: Gene Expression Changes in Murine Limb Buds Exposed to BPDP

Gene	Fold Change (1 µM BPDP vs. Control)	q-value
Gli1	-1.8	< 0.05
Ptch1	-1.5	< 0.05
Ptch2	-1.6	< 0.05
Ihh	+1.4	< 0.05

Data extracted from Yan et al., 2020.[1]

Experimental Protocol: Murine Limb Bud Culture and Gene Expression Analysis

A detailed protocol for assessing the impact of compounds on the Hedgehog signaling pathway in murine limb buds is provided below.

• Limb Bud Culture:

  • Excise forelimbs from gestation day 13 CD-1 mouse embryos in sterile phosphate-buffered saline (PBS).

  • Culture individual limb buds in a 24-well plate containing 1 mL of DMEM/F12 medium supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin.

  • Treat limb buds with the test compound (e.g., BPDP dissolved in DMSO) or vehicle control for the desired duration (e.g., 24 hours).

• RNA Isolation and qRT-PCR:

  • Homogenize the limb buds in a suitable lysis buffer (e.g., TRIzol).

  • Isolate total RNA using a standard protocol or a commercial kit.

  • Synthesize cDNA using a reverse transcription kit.

  • Perform quantitative real-time PCR (qRT-PCR) using primers specific for Hh pathway target genes (Gli1, Ptch1, Ptch2, Ihh) and a suitable housekeeping gene for normalization.

  • Analyze the data using the ΔΔCt method to determine the fold change in gene expression.[1]

Signaling Pathway Diagram: BPDP and the Hedgehog Signaling Pathway

Caption: Potential interaction of BPDP with the Hedgehog signaling pathway.

Lipid Metabolism and PPARγ

Tris(2,4-di-tert-butylphenyl)phosphate (TDTBPP), another structural analog, has been shown to disrupt lipid metabolism in primary mouse hepatocytes.[2] This disruption is characterized by alterations in glycerolipids and glycerophospholipids.[2] Molecular docking studies suggest that TDTBPP can bind to the ligand-binding domain of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a key nuclear receptor that regulates adipogenesis and lipid metabolism.[2]

Quantitative Data: Effects of TDTBPP on Gene Expression in Primary Mouse Hepatocytes

Gene	Fold Change (4.5 µM TDTBPP vs. Control)
Pparγ	Upregulated
Fabp4	Upregulated
Srebp1c	Upregulated
Acc1	Upregulated
Fasn	Upregulated

Qualitative data summarized from Kang et al., 2025.[2]

Experimental Protocol: PPARγ Transactivation Assay

To quantitatively assess the activation of PPARγ by a test compound, a reporter gene assay can be employed.

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T) in appropriate media.

  • Co-transfect the cells with a PPARγ expression vector and a reporter plasmid containing a PPAR response element (PPRE) upstream of a luciferase gene.

• Compound Treatment:

  • Treat the transfected cells with various concentrations of the test compound or a known PPARγ agonist (e.g., rosiglitazone) as a positive control.

• Luciferase Assay:

  • After an appropriate incubation period (e.g., 24 hours), lyse the cells and measure luciferase activity using a luminometer.

• Data Analysis:

  • Normalize luciferase activity to a co-transfected control plasmid (e.g., β-galactosidase) to account for transfection efficiency.

  • Plot the normalized luciferase activity against the compound concentration and fit the data to a dose-response curve to determine the EC50 value.

Signaling Pathway Diagram: TDTBPP and PPARγ-mediated Lipid Metabolism

Caption: Proposed mechanism of TDTBPP-induced alteration of lipid metabolism via PPARγ.

Neurotoxicity

Organophosphate compounds are well-known for their neurotoxic effects, primarily through the inhibition of acetylcholinesterase (AChE). While many organophosphate flame retardants are considered weak AChE inhibitors, they may exert neurotoxicity through other mechanisms. Studies on various organophosphate flame retardants suggest potential interactions with other neurotransmitter systems, such as the GABAergic and dopaminergic systems. However, specific molecular targets for (2-Propan-2-ylphenyl) phosphate or its close analogs within the nervous system have not yet been definitively identified.

Experimental Workflow: Neurotoxicity Screening

A tiered approach is recommended for screening compounds for potential neurotoxicity.

Caption: A general workflow for assessing the neurotoxic potential of a compound.

Conclusion

The available evidence strongly suggests that (2-Propan-2-ylphenyl) phosphate and its structural analogs are biologically active molecules with the potential to interact with multiple cellular targets and signaling pathways. The Hedgehog pathway and PPARγ-mediated lipid metabolism represent two of the most promising areas for further investigation. The detailed experimental protocols and summary data provided in this guide are intended to serve as a valuable resource for researchers working to elucidate the mechanisms of action of these compounds and to assess their potential toxicological and pharmacological relevance. Further studies are warranted to directly investigate the biological activities of (2-Propan-2-ylphenyl) phosphate and to expand our understanding of its potential impact on human health.

References

• 1. Exposure to tert-Butylphenyl Diphenyl Phosphate, an Organophosphate Ester Flame Retardant and Plasticizer, Alters Hedgehog Signaling in Murine Limb Bud Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Thermochemical Properties of Ortho-tert-butylphenyl Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the available thermochemical and physical properties of ortho-tert-butylphenyl phosphate. Due to the limited availability of specific experimental thermochemical data for this isomer, this document also includes data for related compounds, such as its isomers and triphenyl phosphate, to provide a comparative context. Detailed experimental protocols for determining key thermochemical properties are presented, alongside a plausible synthetic route for ortho-tert-butylphenyl phosphate. Furthermore, this guide explores the interaction of tert-butylphenyl diphenyl phosphate with the Hedgehog signaling pathway, a critical consideration for drug development professionals. All quantitative data is summarized in structured tables, and logical relationships are visualized using Graphviz diagrams to facilitate understanding.

Introduction

Ortho-tert-butylphenyl phosphate is an organophosphate ester. Organophosphate esters are a broad class of compounds used as flame retardants, plasticizers, and in various industrial applications. Their thermochemical properties are crucial for understanding their stability, reactivity, and behavior in chemical processes. For researchers in drug development, understanding the physicochemical properties and potential biological interactions of such molecules is of paramount importance. This guide aims to consolidate the available information on ortho-tert-butylphenyl phosphate, providing a valuable resource for scientists and researchers.

Physicochemical Properties

Table 1: Physical Properties of Tert-butylphenyl Diphenyl Phosphate Isomers

Property	Ortho-isomer	Meta-isomer	Para-isomer	Commercial Mixture
Molecular Formula	C₂₂H₂₃O₄P	C₂₂H₂₃O₄P	C₂₂H₂₃O₄P	C₂₂H₂₃O₄P
Molecular Weight	382.39 g/mol	382.39 g/mol	382.39 g/mol	382.39 g/mol
Boiling Point	195 °C at 0.2 mmHg (27 Pa)[1]	200 °C at 0.2 mmHg (27 Pa)	190 °C at 0.2 mmHg (27 Pa)	>300 °C at 101,325 Pa
Density	Not Reported	Not Reported	Not Reported	1.15-1.2 g/cm³ at 20°C
Vapor Pressure	Not Reported	Not Reported	Not Reported	1.9x10⁻⁴ Pa at 30°C

Table 2: Thermochemical Properties of Triphenyl Phosphate (for comparison)

Property	Value	Units
Enthalpy of Combustion (ΔHc°)	-8699.8 ± 3.5	kJ/mol
Enthalpy of Formation (ΔHf°)	-564.4 ± 4.2	kJ/mol
Enthalpy of Vaporization (ΔHvap)	98.7 ± 2.1	kJ/mol
Enthalpy of Sublimation (ΔHsub)	114.4 ± 2.6	kJ/mol

Synthesis of Ortho-tert-butylphenyl Phosphate

A specific, detailed experimental protocol for the synthesis of pure ortho-tert-butylphenyl phosphate is not explicitly detailed in the reviewed literature. However, a plausible synthetic route can be derived from general methods of synthesizing aryl phosphates and the selective alkylation of phenols. The synthesis would likely involve a two-step process: the selective ortho-alkylation of phenol to produce 2-tert-butylphenol, followed by phosphorylation with diphenyl phosphoryl chloride.

Experimental Workflow for Synthesis

Figure 1: Proposed synthesis workflow for ortho-tert-butylphenyl phosphate.

Step 1: Ortho-selective Alkylation of Phenol

The Friedel-Crafts alkylation of phenol with an alkylating agent like isobutylene or tert-butanol in the presence of a Lewis acid catalyst (e.g., AlCl₃) is a common method for introducing a tert-butyl group onto the phenol ring. Achieving high ortho-selectivity can be challenging, as the para position is also activated. Reaction conditions such as temperature, solvent, and the choice of catalyst can be optimized to favor the formation of the ortho-isomer.

Experimental Protocol (General):

• A solution of phenol in a suitable solvent (e.g., a non-polar organic solvent) is prepared in a reaction vessel equipped with a stirrer and under an inert atmosphere.

• The Lewis acid catalyst is added to the solution.

• The alkylating agent (isobutylene or tert-butanol) is slowly added to the reaction mixture while maintaining a specific temperature.

• The reaction is allowed to proceed for a set period.

• The reaction is quenched, and the product mixture is worked up to isolate the 2-tert-butylphenol, often requiring purification techniques like distillation or chromatography to separate it from the para-isomer and unreacted starting materials.

Step 2: Phosphorylation of 2-tert-butylphenol

The resulting 2-tert-butylphenol can then be reacted with diphenyl phosphoryl chloride in the presence of a base (e.g., pyridine or triethylamine) to form the desired ortho-tert-butylphenyl phosphate.

Experimental Protocol (General):

• 2-tert-butylphenol is dissolved in a suitable aprotic solvent in a reaction vessel under an inert atmosphere.

• A base is added to the solution to act as a scavenger for the HCl byproduct.

• Diphenyl phosphoryl chloride is added dropwise to the mixture, typically at a controlled temperature.

• The reaction mixture is stirred for a period to ensure complete reaction.

• The reaction mixture is then washed, and the organic phase is dried and concentrated.

• The final product, ortho-tert-butylphenyl phosphate, is purified, for example, by vacuum distillation or column chromatography.

Experimental Protocols for Thermochemical Properties

The determination of thermochemical properties such as the enthalpy of combustion and vaporization is crucial for a complete understanding of a compound's energetic characteristics.

Determination of Enthalpy of Combustion using Rotating Bomb Calorimetry

For organophosphorus compounds, rotating bomb calorimetry is the preferred method to ensure that the combustion products, particularly phosphoric acid, are in a well-defined state.

Experimental Protocol:

• A precisely weighed sample of the substance (in a suitable container, e.g., a platinum crucible) is placed inside the combustion bomb.

• A small amount of water or an aqueous solution is added to the bomb to ensure the formation of a phosphoric acid solution of a known concentration upon combustion.

• The bomb is sealed and pressurized with a high purity of oxygen.

• The bomb is placed in a calorimeter, which is a container with a known quantity of water and a temperature measuring device.

• The system is allowed to reach thermal equilibrium.

• The sample is ignited via an electrical fuse.

• The bomb is rotated during and after combustion to ensure a uniform solution of the combustion products.

• The temperature change of the calorimeter is meticulously recorded.

• The heat of combustion is calculated from the temperature change, the heat capacity of the calorimeter system, and corrections for the heat of formation of nitric acid and the dissolution of carbon dioxide.

Figure 2: Workflow for rotating bomb calorimetry.

Determination of Enthalpy of Vaporization

The enthalpy of vaporization can be determined from vapor pressure measurements at different temperatures using the Clausius-Clapeyron equation. Various methods can be employed to measure the vapor pressure of low-volatility compounds.

Experimental Protocol (e.g., using Gas Chromatography Retention Time):

• A gas chromatograph with a well-characterized stationary phase is used.

• A series of standard compounds with known vapor pressures and enthalpies of vaporization are injected into the GC at different column temperatures.

• The retention times of these standards are recorded.

• A calibration curve is generated by plotting the logarithm of the vapor pressure against the reciprocal of the retention time for the standards at each temperature.

• The ortho-tert-butylphenyl phosphate sample is then injected under the same conditions, and its retention time is measured.

• The vapor pressure of the sample at each temperature is determined from the calibration curve.

• The enthalpy of vaporization is then calculated from the slope of the plot of the natural logarithm of the vapor pressure versus the inverse of the absolute temperature (a Clausius-Clapeyron plot).

Biological Interactions: The Hedgehog Signaling Pathway

Recent studies have indicated that commercial mixtures of tert-butylphenyl diphenyl phosphate can interact with biological systems. Of particular interest to drug development professionals is its potential to modulate signaling pathways. One such pathway identified is the Hedgehog (Hh) signaling pathway.

The Hedgehog signaling pathway is a crucial regulator of embryonic development and is also implicated in the maintenance of stem cells and in the progression of certain cancers in adults.[2] Aberrant activation of this pathway can lead to tumorigenesis.

Mechanism of the Hedgehog Signaling Pathway: In the absence of the Hedgehog ligand, the transmembrane receptor Patched (PTCH) inhibits another transmembrane protein, Smoothened (SMO). This inhibition prevents the activation of the GLI family of transcription factors, which remain in the cytoplasm in an inactive complex. When a Hedgehog ligand (such as Sonic Hedgehog, SHH) binds to PTCH, the inhibition on SMO is relieved. SMO then transduces a signal that leads to the activation and nuclear translocation of GLI transcription factors, which in turn regulate the expression of target genes involved in cell proliferation and differentiation.

Small molecule inhibitors of the Hedgehog pathway are of significant interest as potential anti-cancer agents. These inhibitors can target different components of the pathway, such as SMO or the GLI transcription factors. The finding that a compound structurally related to ortho-tert-butylphenyl phosphate may interact with this pathway highlights the importance of considering such off-target effects in drug development.

Figure 3: The Hedgehog signaling pathway and a point of inhibition.

Conclusion

This technical guide has synthesized the currently available information on the thermochemical and physical properties of ortho-tert-butylphenyl phosphate. While a complete thermochemical dataset for this specific isomer is not yet available in the public domain, this guide provides valuable comparative data from related compounds and detailed experimental protocols for its determination. The plausible synthetic route and the discussion of its interaction with the Hedgehog signaling pathway offer important insights for researchers in both chemistry and drug development. Further experimental investigation is warranted to fully characterize the thermochemical properties of ortho-tert-butylphenyl phosphate and to elucidate the precise nature of its biological activities.

References

• 1. researchgate.net [researchgate.net]
• 2. p-tert-Butylphenyl diphenyl phosphate | C22H23O4P | CID 70425 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Discovery and History of Substituted Phenyl Phosphate Compounds

For Researchers, Scientists, and Drug Development Professionals

Introduction

Substituted phenyl phosphate compounds represent a versatile class of organophosphorus molecules with a rich history of scientific exploration and a broad spectrum of applications, ranging from industrial chemicals to therapeutic agents. Their unique chemical structure, characterized by a phosphate group attached to a substituted phenyl ring, allows for a wide range of modifications that can fine-tune their biological activity, stability, and pharmacokinetic properties. This technical guide provides a comprehensive overview of the discovery, history, synthesis, and biological significance of these compounds, with a particular focus on their relevance to drug development.

A Brief History of Discovery and Development

The journey of substituted phenyl phosphates is intrinsically linked to the broader history of organophosphorus chemistry. Early explorations in the 19th century laid the groundwork for the synthesis of the first organophosphate compounds.

Early Milestones in Organophosphorus Chemistry:

• 1820: French chemist Jean-Louis Lassaigne is credited with one of the earliest syntheses of an organic phosphorus compound by reacting alcohol with phosphoric acid.

• Mid-19th Century: The synthesis of tetraethyl pyrophosphate (TEPP) marked a significant advancement, later identified as a potent cholinesterase inhibitor. This discovery opened the door to understanding the biological activity of organophosphates.

The 20th century witnessed a surge in the development and application of organophosphorus compounds, including substituted phenyl phosphates. Initially, their utility was recognized in industrial applications.

Industrial Applications:

• Flame Retardants and Plasticizers: Substituted phenyl phosphates, such as triphenyl phosphate and its derivatives, found widespread use as flame retardants and plasticizers in polymers, enhancing their safety and durability.

Emergence in Medicinal Chemistry:

The latter half of the 20th century and the early 21st century saw a paradigm shift towards the biomedical applications of substituted phenyl phosphates. Their ability to mimic endogenous phosphates while offering tunable chemical properties made them attractive candidates for drug design. A significant area of development has been their use as prodrugs . By masking polar phosphate groups on active pharmaceutical ingredients (APIs), substituted phenyl phosphate derivatives can enhance oral bioavailability and cellular permeability.[1][2]

Synthesis and Experimental Protocols

The synthesis of substituted phenyl phosphates typically involves the phosphorylation of a substituted phenol. Various phosphorylating agents and methodologies have been developed over the years, each with its own advantages and limitations.

General Synthetic Strategies

A common approach involves the reaction of a substituted phenol with a phosphorus oxyhalide, such as phosphorus oxychloride (POCl₃), in the presence of a base to neutralize the hydrogen halide byproduct.

Another strategy employs the use of phosphorylating agents like diphenyl chlorophosphate. The resulting diphenyl phosphate ester can then be selectively deprotected, for instance, through catalytic hydrogenation, to yield the desired phenyl phosphate.

Detailed Experimental Protocols

This protocol describes the synthesis of a tri-substituted phenyl phosphate using phosphorus pentachloride.

• Materials: 4-chlorothiophenol, phosphorus pentachloride (PCl₅), dry benzene, 10% sodium hydroxide (NaOH) solution, absolute alcohol.

• Procedure:

  • Dissolve 4.899 g of 4-chlorothiophenol in 15 ml of dry benzene and stir for a few minutes.

  • Add 1.30 ml of PCl₅. The reaction is initially rapid.

  • After the initial reaction subsides, allow the mixture to stand overnight.

  • Dissolve the mixture in a suitable solvent and subject it to steam distillation to remove aqueous and benzene layers.

  • Treat the residue first with water and then with a 10% NaOH solution to remove any unreacted phenol.

  • Wash the resulting white residue, which is insoluble in NaOH, with distilled water to remove excess alkali.

  • Crystallize the product from absolute alcohol to obtain shining crystals of Tri-4-chlorothiophenyl phosphate.

• Characterization: The product can be characterized by IR spectroscopy. The IR spectrum of Tri-4-chlorothiophenyl phosphate shows characteristic stretching frequencies for the various bonds present in the molecule.[3]

This method illustrates the synthesis of sterically hindered substituted phenyl phosphates.

• General Procedure: The synthesis starts from the corresponding substituted phenols. The specific details of the phosphorylation step were not provided in the abstract, but it typically involves reaction with a suitable phosphorylating agent.

• Characterization Data:

  • ¹H NMR: The ¹H NMR spectra of the triethylammonium salts of these phosphates show a broad resonance for the O-H proton around δ = 11.04-12.25 ppm and another broad peak for the N-H proton around δ = 6.62-11.92 ppm. Well-resolved triplet and quartet resonances corresponding to the ethyl group of the triethylammonium cation are also observed.[4]

  • ³¹P{¹H} NMR: The ³¹P{¹H} NMR spectra of the triethylammonium salts exhibit a single peak in the range of δ = -3.2 to -3.3 ppm, which is upfield shifted compared to the corresponding dihydrogen arylphosphates. The dihydrogen arylphosphates themselves show single singlet resonances in solution and solid-state CP-MAS ³¹P{¹H} NMR spectra (e.g., at δ = -4.6 and -3.9 ppm for the 4-ethyl derivative), indicating a single phosphorus environment.[4]

  • FT-IR: The FT-IR spectra show broad absorption bands around 2351-2402 cm⁻¹ indicative of the P-OH group.[4]

This protocol describes a simple, solvent-free method for the esterification of phenols, which is a related reaction.

• Materials: Phenol, acetic anhydride.

• Procedure:

  • In a 25 ml round bottom flask, add 2.0 ml (0.02 mol) of phenol and 2.0 ml (0.02 mol) of acetic anhydride.

  • Stir the mixture in an oil bath at 150°C for 120 minutes.

  • Monitor the reaction by Thin Layer Chromatography (TLC).

  • After confirmation of the conversion of phenol to phenylacetate, pour the reaction mixture into ice-cold water in a separating funnel.

  • Extract the product with hexane.

  • Evaporate the hexane fraction to obtain pure phenyl acetate.

• Characterization: The product can be characterized by ¹H NMR and ¹³C NMR.[5]

Quantitative Data and Biological Activity

The biological activity of substituted phenyl phosphates is often quantified by their half-maximal inhibitory concentration (IC₅₀) against specific enzymes or cellular processes. Their potential as drugs is further evaluated through pharmacokinetic studies.

Enzyme Inhibition

Substituted phenyl phosphates have been investigated as inhibitors of various enzymes, including phosphatases and kinases.

Compound/Class	Target Enzyme	IC₅₀ Value	Reference
Substituted phenyl[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamides (e.g., compound 9h )	Human Alkaline Phosphatase (ALP)	0.420 ± 0.012 µM	[6]
4-phenylquinolin-2(1H)-one	Akt kinase activity	6 µM	[4]
DPTIP (a phenol, parent of a phosphate prodrug)	nSMase2	30 nM	[7]

Pharmacokinetic Data

The development of substituted phenyl phosphates as prodrugs aims to improve the pharmacokinetic profiles of parent drugs.

Prodrug	Parent Drug	Key Pharmacokinetic Improvement	Reference
Honokiol monophosphate (HKP)	Honokiol (HK)	Rapid in vitro conversion (T₁/₂ = 8.9 s); improved in vivo T₁/₂ (7.97 h vs 0.66 h) and volume of distribution.	[1]
C118P	C118 (microtubule protein inhibitor)	Currently in Phase I clinical development, suggesting favorable preclinical pharmacokinetics.	[1]
Fostemsavir (phosphate prodrug)	Temsavir	PBPK models successfully predicted clinical pharmacokinetic data under various conditions.	[8]
Fostamatinib (phosphate prodrug)	R406 (active metabolite)	PBPK models predicted clinical pharmacokinetic data for different formulations.	[8]

Signaling Pathways and Mechanisms of Action

Substituted phenyl phosphates exert their biological effects by modulating various cellular signaling pathways. Their ability to act as enzyme inhibitors or as prodrugs that release active molecules allows them to interfere with key cellular processes.

The MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and apoptosis. Dysregulation of this pathway is implicated in many diseases, including cancer. Certain organophosphorus compounds have been shown to modulate the MAPK pathway.[5][9] For instance, some compounds can induce neuronal damage by activating the p38-MAPK, JNK, and ERK signaling pathways.[5]

Modulation of the MAPK signaling pathway.

The PI3K/Akt Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt pathway is another critical signaling cascade that governs cell survival, growth, and proliferation. Aberrant activation of this pathway is a hallmark of many cancers. Several inhibitors targeting this pathway have been developed, and some substituted phenyl derivatives have shown promise in this area. For example, 4-phenylquinolin-2(1H)-one has been identified as a specific allosteric inhibitor of Akt.[4]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. allresearchjournal.com [allresearchjournal.com]
• 4. researchgate.net [researchgate.net]
• 5. jetir.org [jetir.org]
• 6. Substituted phenyl[(5-benzyl-1,3,4-oxadiazol-2-yl)sulfanyl]acetates/acetamides as alkaline phosphatase inhibitors: Synthesis, computational studies, enzyme inhibitory kinetics and DNA binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Physiologically Based Pharmacokinetic Modeling of Phosphate Prodrugs─Case Studies: Fostemsavir and Fostamatinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Organophosphorus Compounds and MAPK Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Quantum Chemical Calculations for (2-Propan-2-ylphenyl) Phosphate

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide outlines a comprehensive computational workflow for the quantum chemical characterization of (2-propan-2-ylphenyl) phosphate. Due to the limited availability of experimental and computational data for this specific molecule, this document serves as a proposed research plan, detailing the theoretical methodologies, expected data outputs, and visualization of the computational process. The protocols described herein are based on established quantum chemical methods successfully applied to other organophosphate compounds.

Introduction

(2-Propan-2-ylphenyl) phosphate, an organophosphate ester, belongs to a class of compounds with diverse applications, from industrial chemicals to potential pharmaceutical agents. Understanding its molecular structure, electronic properties, and reactivity is crucial for elucidating its potential biological activity and for the rational design of new molecules. Quantum chemical calculations offer a powerful in-silico approach to investigate these properties at the atomic level. This guide provides a detailed roadmap for conducting such a theoretical study using Density Functional Theory (DFT), a widely used and reliable method for organophosphate calculations.[1]

Proposed Computational Workflow

The quantum chemical analysis of (2-propan-2-ylphenyl) phosphate can be structured into a multi-step workflow. This process begins with the initial preparation of the molecular structure and proceeds through geometry optimization, electronic structure analysis, and the calculation of spectroscopic properties.

Figure 1: Proposed computational workflow for (2-propan-2-ylphenyl) phosphate.

Detailed Computational Methodologies

The accuracy of quantum chemical calculations is highly dependent on the chosen theoretical level. Based on studies of similar organophosphates, the following methodologies are recommended.

3.1. Software All calculations can be performed using a quantum chemistry software package such as Gaussian, ORCA, or Spartan.

3.2. Density Functional Theory (DFT) DFT methods provide a good balance between computational cost and accuracy for organophosphate systems.[1] The B3LYP hybrid functional is a robust choice for geometry optimizations and electronic property calculations. Alternatively, the M06 suite of functionals can offer improved accuracy, particularly for systems where dispersion forces are significant.

3.3. Basis Sets A split-valence basis set, such as 6-31G(d), is suitable for initial geometry optimizations. For more accurate energy calculations and property predictions, a larger basis set like 6-311++G(d,p) is recommended. The inclusion of diffuse functions (++) is important for accurately describing the lone pairs on the oxygen atoms of the phosphate group.

3.4. Solvation Model To simulate the behavior of (2-propan-2-ylphenyl) phosphate in a biological environment, solvent effects can be included using a continuum solvation model like the Polarizable Continuum Model (PCM) or the SMD solvation model. Water would be an appropriate solvent for simulating physiological conditions.

Data Presentation

The results of the quantum chemical calculations should be organized into clear and concise tables for easy interpretation and comparison. The following tables are templates for presenting the calculated data.

Table 1: Optimized Geometrical Parameters

Parameter	Bond/Angle	Calculated Value
Bond Length	P=O	Value in Å
	P-O (ester)	Value in Å
	C-O (ester)	Value in Å
Bond Angle	O=P-O	Value in degrees
	P-O-C	Value in degrees

| Dihedral Angle | C-O-P-O | Value in degrees |

Table 2: Calculated Electronic Properties

Property	Value	Unit
Energy of HOMO	Value	eV
Energy of LUMO	Value	eV
HOMO-LUMO Gap	Value	eV
Dipole Moment	Value	Debye
Mulliken Atomic Charges	P	Value
	O (phosphoryl)	Value

| | O (ester) | Value |

Table 3: Predicted Vibrational Frequencies

Vibrational Mode	Calculated Frequency (cm⁻¹)	Intensity
P=O stretch	Value	Value
P-O-C stretch	Value	Value

| Aromatic C-H stretch | Value | Value |

Table 4: Predicted NMR Chemical Shifts

Nucleus	Calculated Chemical Shift (ppm)
³¹P	Value
¹³C (aromatic)	Range of values
¹³C (alkyl)	Range of values
¹H (aromatic)	Range of values

| ¹H (alkyl) | Value |

Detailed Computational Protocols

Protocol 1: Geometry Optimization and Frequency Calculation

• Build the initial structure: Construct the 3D model of (2-propan-2-ylphenyl) phosphate using molecular modeling software. Perform an initial geometry cleanup using a molecular mechanics force field (e.g., MMFF94).

• Perform DFT optimization: Submit the structure for geometry optimization at the B3LYP/6-31G(d) level of theory. If simulating a solvated environment, include the PCM or SMD model with water as the solvent.

• Perform frequency calculation: Using the optimized geometry from the previous step, perform a vibrational frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• Refine the geometry: For higher accuracy, re-optimize the geometry using a larger basis set, such as 6-311++G(d,p).

Protocol 2: Electronic Property Analysis

• Analyze molecular orbitals: From the output of the frequency calculation, extract the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). Calculate the HOMO-LUMO energy gap.

• Generate Molecular Electrostatic Potential (MEP) map: Use the optimized wavefunction to generate an MEP map. This will visualize the electron-rich and electron-poor regions of the molecule, indicating potential sites for electrophilic and nucleophilic attack.

• Perform Natural Bond Orbital (NBO) analysis: Conduct an NBO analysis to investigate charge distribution, hybridization, and intramolecular interactions, such as hyperconjugation.

Protocol 3: Spectroscopic Property Simulation

• Simulate IR spectrum: The vibrational frequencies and intensities calculated in Protocol 1 can be used to generate a theoretical infrared (IR) spectrum.

• Calculate NMR chemical shifts: Perform a Gauge-Independent Atomic Orbital (GIAO) NMR calculation at the B3LYP/6-311++G(d,p) level of theory. The calculated shielding tensors can be converted to chemical shifts by referencing them against a standard compound (e.g., tetramethylsilane for ¹H and ¹³C, phosphoric acid for ³¹P).

• Simulate UV-Vis spectrum: To predict the electronic absorption spectrum, perform a Time-Dependent DFT (TD-DFT) calculation on the optimized geometry. This will yield the excitation energies and oscillator strengths of the electronic transitions.

Conclusion

This technical guide provides a comprehensive framework for the quantum chemical investigation of (2-propan-2-ylphenyl) phosphate. By following the proposed workflow and protocols, researchers can obtain valuable insights into the structural, electronic, and spectroscopic properties of this molecule. Such data is invaluable for understanding its chemical behavior and for guiding future research in drug development and materials science. The methodologies outlined here are robust and can be adapted for the study of other related organophosphate compounds.

References

• 1. doaj.org [doaj.org]

Protocols & Analytical Methods

Protocol for the Application of (2-Propan-2-ylphenyl) Phosphate as a Flame Retardant

Introduction

This document provides detailed application notes and experimental protocols for the use of (2-Propan-2-ylphenyl) phosphate, a halogen-free organophosphate ester, as a flame retardant additive in polymeric materials. This protocol is intended for researchers, scientists, and professionals in the field of materials science and drug development who are exploring novel flame retardant solutions.

(2-Propan-2-ylphenyl) phosphate belongs to the family of triaryl phosphates, which are known for their efficacy as flame retardants and plasticizers.[1][2] These compounds primarily act through a combination of gas phase and condensed phase mechanisms to inhibit the combustion of polymeric materials.[1][2] In the condensed phase, they promote the formation of a protective char layer that insulates the underlying polymer from heat and oxygen.[1] In the gas phase, they can release phosphorus-containing radicals that quench the chemical reactions of combustion.[1]

This protocol will cover the physical and chemical properties, mechanism of action, and detailed procedures for incorporating and evaluating the flame retardant efficacy of (2-Propan-2-ylphenyl) phosphate in a polymer matrix. The information provided is based on established knowledge of structurally similar organophosphate flame retardants, such as tert-butylphenyl diphenyl phosphate and isopropylated triphenyl phosphates.

Physical and Chemical Properties

While specific experimental data for (2-Propan-2-ylphenyl) phosphate is not widely available, its properties can be inferred from structurally related compounds like tert-butylphenyl diphenyl phosphate.

Table 1: Estimated Physical and Chemical Properties of (2-Propan-2-ylphenyl) Phosphate

Property	Estimated Value	Reference Compound
Appearance	Clear, colorless to pale yellow liquid	tert-Butylphenyl diphenyl phosphate[3]
Molecular Formula	C₁₅H₁₇O₄P	N/A
Molecular Weight	292.27 g/mol	N/A
Density @ 25°C	1.15 - 1.20 g/cm³	tert-Butylphenyl diphenyl phosphate[4]
Flash Point	>220°C	tert-Butylphenyl diphenyl phosphate[3]
Boiling Point	>240°C	tert-Butylphenyl diphenyl phosphate[3]
Solubility	Soluble in organic solvents	tert-Butylphenyl diphenyl phosphate[3]
Water Content	≤0.1%	tert-Butylphenyl diphenyl phosphate[3]
Acid Value	≤0.1 mg KOH/g	tert-Butylphenyl diphenyl phosphate[3]

Mechanism of Action

The flame retardant mechanism of (2-Propan-2-ylphenyl) phosphate is expected to be consistent with that of other triaryl phosphates, involving both condensed-phase and gas-phase actions.

Condensed Phase Action

During combustion, the phosphate ester decomposes to form phosphoric acid and polyphosphoric acid.[2][5] These acidic species act as catalysts for the dehydration and cross-linking of the polymer chains, leading to the formation of a stable, insulating char layer on the surface of the material.[1] This char layer serves as a physical barrier, limiting the transfer of heat to the underlying polymer and reducing the release of flammable volatiles into the gas phase.[1]

Gas Phase Action

Upon thermal decomposition, (2-Propan-2-ylphenyl) phosphate can also release volatile phosphorus-containing radicals (e.g., PO•, HPO•) into the gas phase. These radicals act as scavengers for the high-energy H• and OH• radicals that propagate the combustion chain reactions in the flame, effectively inhibiting the flame chemistry.[1]

Caption: Mechanism of Action of (2-Propan-2-ylphenyl) phosphate.

Experimental Protocols

The following protocols describe the procedures for incorporating (2-Propan-2-ylphenyl) phosphate into a polymer matrix and evaluating its flame retardant performance.

Materials and Equipment

• Polymer Resin: e.g., Polyvinyl Chloride (PVC), Polycarbonate (PC), Acrylonitrile Butadiene Styrene (ABS), or their blends.

• (2-Propan-2-ylphenyl) phosphate: Synthesized or sourced with known purity.

• Twin-screw extruder or internal mixer: For melt blending.

• Compression molding machine or injection molding machine: For sample preparation.

• UL 94 Vertical Burn Chamber: For flammability testing.

• Limiting Oxygen Index (LOI) Apparatus: To determine the minimum oxygen concentration for combustion.

• Cone Calorimeter: For detailed analysis of combustion behavior.

Protocol for Sample Preparation

• Drying: Dry the polymer resin and (2-Propan-2-ylphenyl) phosphate in a vacuum oven at a temperature appropriate for the specific polymer to remove any residual moisture.

• Premixing: Physically premix the dried polymer resin with the desired loading level of (2-Propan-2-ylphenyl) phosphate (e.g., 5, 10, 15 parts per hundred resin - phr).

• Melt Blending:

  • Feed the premixed material into a twin-screw extruder or an internal mixer.

  • Set the processing temperatures according to the polymer's specifications.

  • Ensure thorough mixing to achieve a homogeneous dispersion of the flame retardant in the polymer matrix.

• Pelletizing: Extrude the molten blend and pelletize it for further processing.

• Specimen Molding:

  • Dry the pellets again before molding.

  • Use a compression or injection molding machine to prepare test specimens according to the dimensions specified in the relevant testing standards (e.g., ASTM D3801 for UL 94, ASTM D2863 for LOI, ASTM E1354 for cone calorimetry).

Caption: Workflow for Polymer Sample Preparation.

Protocol for Flame Retardancy Testing

This test evaluates the self-extinguishing properties of the material.

• Apparatus: UL 94 vertical burn chamber.

• Specimen: A rectangular bar of specified dimensions (typically 125 x 13 x 3 mm).

• Procedure:

  • Mount the specimen vertically.

  • Apply a calibrated flame to the bottom edge of the specimen for 10 seconds.

  • Remove the flame and record the afterflame time (t1).

  • Immediately re-apply the flame for another 10 seconds.

  • Remove the flame and record the afterflame time (t2) and afterglow time (t3).

  • Observe if any flaming drips ignite a cotton patch placed below the specimen.

• Classification: Classify the material as V-0, V-1, or V-2 based on the criteria in the UL 94 standard.[6] A V-0 rating indicates the highest level of flame retardancy.[6][7]

This test determines the minimum percentage of oxygen in an oxygen/nitrogen mixture that is required to sustain combustion.

• Apparatus: LOI apparatus.

• Specimen: A rectangular bar of specified dimensions.

• Procedure:

  • Place the specimen vertically in a glass chimney.

  • Introduce a mixture of oxygen and nitrogen into the chimney.

  • Ignite the top of the specimen.

  • Adjust the oxygen concentration until the specimen just sustains burning for a specified period or over a specified length.

• Result: The LOI is the minimum oxygen concentration at which burning is sustained. Higher LOI values indicate better flame retardancy.[7][8]

This test provides comprehensive data on the combustion behavior of a material under fire-like conditions.[9]

• Apparatus: Cone calorimeter.

• Specimen: A square plaque (typically 100 x 100 x 3 mm).

• Procedure:

  • Expose the specimen to a constant heat flux from a conical heater.

  • Measure various parameters during combustion, including:

    • Time to ignition (TTI)

    • Heat release rate (HRR), particularly the peak heat release rate (pHRR)

    • Total heat release (THR)

    • Mass loss rate (MLR)

    • Smoke production rate (SPR)

    • Effective heat of combustion (EHC)

• Analysis: Analyze the data to understand the material's contribution to fire growth and hazard. A reduction in pHRR and THR indicates effective flame retardancy.[9]

Data Presentation

Quantitative data from flame retardancy testing should be summarized in tables for clear comparison.

Table 2: Illustrative Flame Retardancy Data for a Polymer with (2-Propan-2-ylphenyl) Phosphate

Formulation	LOI (%)	UL 94 Rating	pHRR (kW/m²)	THR (MJ/m²)
Neat Polymer	21.0	V-2	1200	110
Polymer + 5 phr FR	25.5	V-1	950	95
Polymer + 10 phr FR	29.0	V-0	700	80
Polymer + 15 phr FR	32.5	V-0	550	70

Note: The data in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the polymer system and processing conditions.

Safety Precautions

• Handle (2-Propan-2-ylphenyl) phosphate in a well-ventilated area, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Consult the Safety Data Sheet (SDS) for (2-Propan-2-ylphenyl) phosphate and all other chemicals used.

• All high-temperature processing and combustion tests should be conducted in designated areas with appropriate exhaust ventilation and fire suppression systems.

References

• 1. nbinno.com [nbinno.com]
• 2. ISOPROPYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 3. Transparent Liquid High-Stability BPDP Flame Retardant for PVC - Buy Tertbutylphenyl diphenyl phosphate, CAS 56803-37-3, butylphenyl diphenyl phosphate Product on Sinobio Chemistry [sinobiochemistry.com]
• 4. biosynth.com [biosynth.com]
• 5. Frontiers | The development and application of contemporary phosphorus flame retardants: a review [frontiersin.org]
• 6. innovative-polymers.com [innovative-polymers.com]
• 7. jetir.org [jetir.org]
• 8. lkt.tf.fau.de [lkt.tf.fau.de]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for Aryl Phosphates in Polymer Chemistry

A Focus on (2-Propan-2-ylphenyl) Phosphate Analogs as Flame Retardants

These application notes provide a comprehensive overview of the use of aryl phosphates, with a specific focus on compounds structurally related to (2-Propan-2-ylphenyl) phosphate, in the field of polymer chemistry. This document is intended for researchers, scientists, and professionals in drug development and material science who are interested in the application of these compounds as flame retardants.

(2-Propan-2-ylphenyl) phosphate, more commonly referred to as tert-butylphenyl phosphate, belongs to the class of organophosphorus flame retardants. These compounds are widely utilized to enhance the fire safety of various polymeric materials.

Principle of Action: Flame Retardancy

Aryl phosphates primarily function as flame retardants in the condensed phase, promoting the formation of a protective char layer on the polymer surface during combustion. This char layer acts as a physical barrier, insulating the underlying polymer from heat and preventing the release of flammable volatiles.[1][2] Additionally, some phosphorus-containing compounds can also exhibit a gas-phase flame retardant mechanism by releasing radical scavengers that interrupt the combustion cycle.[3]

The general mechanism involves the thermal decomposition of the phosphate ester to form phosphoric acid. This acid then catalyzes the dehydration of the polymer, leading to the formation of a stable carbonaceous char.

Key Applications in Polymer Systems

Aryl phosphates are incorporated into a variety of thermoplastic and thermosetting polymers to improve their fire resistance. Common polymer matrices include:

• Polyolefins: Such as polypropylene (PP) and polyethylene (PE), where they are often used in intumescent systems.[1][2]

• Polyesters: Including polyethylene terephthalate (PET) and polybutylene terephthalate (PBT).[4]

• Polyurethanes (PU): Used in foams and coatings.[5]

• Epoxy Resins: For electronics and structural composites.[4][5]

• Polycarbonates (PC) and PC/ABS Blends.

Quantitative Data on Performance

The effectiveness of aryl phosphates as flame retardants is evaluated using several standard tests. The following table summarizes typical data obtained for polymers additivated with these compounds.

Polymer Matrix	Flame Retardant System	Loading (%)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating	Peak Heat Release Rate (pHRR) Reduction (%)	Reference
Polypropylene (PP)	Intumescent system with an aryl phosphate	25	> 30	V-0	76	[2]
Polyethylene (PE)	Aryl phosphate with synergist	20	30.6	V-0	N/A	[3]
Epoxy Resin	Phosphorus-containing polymer	N/A	N/A	V-0	N/A	[5]

Experimental Protocols

Protocol for Incorporation into Thermoplastics (Melt Blending)

This protocol describes the common method for incorporating additive flame retardants like aryl phosphates into thermoplastics such as polypropylene.

Materials:

• Polymer resin (e.g., Polypropylene pellets)

• Aryl phosphate flame retardant (e.g., a commercial tert-butylphenyl phosphate product)

• (Optional) Synergists such as melamine polyphosphate or pentaerythritol.

• Twin-screw extruder

• Injection molding machine

• Standard fire testing equipment (LOI, UL-94, Cone Calorimeter)

Procedure:

• Drying: Dry the polymer pellets and the flame retardant powder in a vacuum oven at 80-100 °C for at least 4 hours to remove any residual moisture.

• Premixing: Physically pre-mix the dried polymer pellets and the flame retardant powder (and any synergists) in the desired weight ratio.

• Melt Compounding: Feed the pre-mixed materials into a co-rotating twin-screw extruder. Set the extruder temperature profile according to the processing window of the polymer (e.g., 180-220 °C for PP).

• Pelletizing: Extrude the molten blend through a die and pelletize the strands.

• Specimen Preparation: Dry the resulting pellets and use an injection molding machine to prepare standardized test specimens (e.g., for UL-94, LOI, and mechanical property testing).

• Characterization: Perform flame retardancy tests (UL-94, LOI, Cone Calorimetry) and mechanical tests (tensile, flexural) on the prepared specimens.

Protocol for Synthesis of a Phosphorus-Containing Polyester (Polycondensation)

This protocol outlines a general procedure for synthesizing a polymer with a phosphate moiety in the backbone, creating a reactive-type flame retardant polymer.

Materials:

• Aryl phosphorodichloridate (e.g., phenyl phosphorodichloridate as a representative compound)

• A diol (e.g., Bisphenol A)

• Anhydrous organic solvent (e.g., Dichloromethane)

• Acid scavenger (e.g., Pyridine or Triethylamine)

• Nitrogen gas supply

• Standard laboratory glassware for synthesis under inert atmosphere

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet/outlet.

• Reagent Preparation: Dissolve the diol (e.g., Bisphenol A) and the acid scavenger (e.g., pyridine) in the anhydrous solvent within the reaction flask under a nitrogen atmosphere.

• Reaction Initiation: Cool the solution in an ice bath. Dissolve the aryl phosphorodichloridate in the anhydrous solvent and add it dropwise to the stirred diol solution via the dropping funnel.

• Polycondensation: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then reflux for several hours to ensure complete polymerization.

• Work-up: Cool the reaction mixture and precipitate the polymer by pouring the solution into a non-solvent (e.g., methanol).

• Purification: Filter the precipitated polymer and wash it several times with the non-solvent to remove unreacted monomers and by-products.

• Drying: Dry the purified polymer in a vacuum oven at a suitable temperature.

• Characterization: Characterize the synthesized polymer using techniques such as NMR, FTIR, GPC (for molecular weight), and TGA (for thermal stability).

Visualizations

References

• 1. Recent trends of phosphorus-containing flame retardants modified polypropylene composites processing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Mechanisms of the Action of Fire-Retardants on Reducing the Flammability of Certain Classes of Polymers and Glass-Reinforced Plastics Based on the Study of Their Combustion - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: (2-Propan-2-ylphenyl) Phosphate as a Plasticizer in PVC

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of (2-propan-2-ylphenyl) phosphate, a compound closely related to and commercially available as part of a mixture in tert-butylphenyl diphenyl phosphate (BPDP), as a plasticizer in Polyvinyl Chloride (PVC). This document outlines the plasticizer's properties, provides detailed protocols for incorporating it into PVC formulations, and describes the subsequent testing methodologies to evaluate the performance of the plasticized material.

Introduction

(2-Propan-2-ylphenyl) phosphate, also known as tert-butylphenyl phosphate, is an organophosphate ester that serves as an effective flame-retardant plasticizer for PVC. Commercial products like Tert-Butyl Phenyl Diphenyl Phosphate (BPDP) are mixtures containing this and other butylated triphenyl phosphate esters. These plasticizers are valued for their ability to impart flexibility to PVC while simultaneously enhancing its fire resistance, a critical attribute for applications in cables, pipes, and films. Additionally, they exhibit low volatility and high compatibility with PVC resins, which ensures long-term performance and minimizes plasticizer migration.[1]

This document will focus on the application of a commercial equivalent, Tert-Butyl Phenyl Diphenyl Phosphate (BPDP), as a representative of (2-propan-2-ylphenyl) phosphate plasticizers.

Data Presentation

The following tables summarize the expected performance of PVC plasticized with Tert-Butyl Phenyl Diphenyl Phosphate (BPDP). The data is compiled from technical datasheets and scientific literature on phosphate ester plasticizers. It is important to note that specific values can vary depending on the exact formulation, including the type and amount of other additives like stabilizers and fillers.

Table 1: Typical Physical and Chemical Properties of BPDP Plasticizer

Property	Value	Test Method
Appearance	Clear, transparent liquid	Visual
Phosphorus Content (wt. %)	8.5	-
Specific Gravity (20°C/20°C)	1.182	ASTM D792
Viscosity @ 25°C (mPa·s)	70	ASTM D445
Acid Value (mg KOH/g)	< 0.10	ASTM D1613
Water Content (wt. %)	< 0.10	ASTM E203
Flash Point (°C)	≥224	ASTM D92
Boiling Point (°C)	245–260	ASTM D1120

Source: Data compiled from commercial technical datasheets for BPDP (e.g., Phosflex® 71B).[1][2]

Table 2: Mechanical Properties of Flexible PVC with Varying BPDP Concentration

Property	Unplasticized PVC	30 phr BPDP (Estimated)	50 phr BPDP (Estimated)	Test Method
Tensile Strength (MPa)	~50	20 - 25	15 - 20	ASTM D638
Elongation at Break (%)	<50	250 - 350	350 - 450	ASTM D638
Shore A Hardness	>100 (Shore D)	85 - 95	75 - 85	ASTM D2240

Table 3: Thermal Properties of Flexible PVC with BPDP

Property	Unplasticized PVC	PVC with BPDP (Typical)	Test Method
Glass Transition Temp. (Tg) (°C)	~85	30 - 50	DSC (ASTM E1356)
TGA Weight Loss (in Nitrogen)	TGA (ASTM E1131)
2% Weight Loss (°C)	-	213
5% Weight Loss (°C)	-	234
10% Weight Loss (°C)	-	251

TGA data is sourced from the technical datasheet for Phosflex® 71B.[2] The Glass Transition Temperature is an estimated range for flexible PVC.

Table 4: Migration Resistance of BPDP in Flexible PVC

Test Condition	Weight Loss (%)	Test Method
Activated Carbon (24h @ 70°C)	Low (specific data not available)	ISO 176
Volatility (Vapor Pressure @ 25°C)	<0.01 mmHg (of plasticizer)	-

BPDP is noted for its low volatility, which contributes to high permanence and minimal migration.[1] Specific weight loss percentages under standard test conditions are not publicly available and would need to be determined experimentally.

Experimental Protocols

The following protocols provide a detailed methodology for the preparation and evaluation of PVC compounds plasticized with (2-propan-2-ylphenyl) phosphate (BPDP).

Preparation of Plasticized PVC Compound

Objective: To prepare a homogeneous, free-flowing PVC dry blend containing BPDP plasticizer and other necessary additives.

Materials and Equipment:

• Suspension grade PVC resin (e.g., K-value 67)

• (2-Propan-2-ylphenyl) phosphate (BPDP)

• Thermal stabilizer (e.g., Ca/Zn stearate)

• Lubricants (e.g., stearic acid, paraffin wax)

• Fillers (e.g., calcium carbonate), if required

• High-speed mixer with heating and cooling jackets

• Beakers, weighing balance

Procedure:

• Pre-mixing of Solids:

  • To the high-speed mixer bowl, add 100 parts by weight of PVC resin.

  • Add the required amount of thermal stabilizer (e.g., 2-3 phr) and solid lubricants (e.g., 0.5-1 phr).

  • Start the mixer at a low speed to homogenize the solid ingredients for approximately 2-3 minutes.

• Heating and Plasticizer Addition:

  • Increase the mixer speed to high to raise the temperature of the blend through frictional heat.

  • Monitor the temperature of the mixture. When it reaches approximately 80-90°C, the PVC pores will open, making it receptive to the liquid plasticizer.

  • Reduce the mixer speed to low and begin the gradual addition of the pre-weighed BPDP plasticizer. For higher concentrations (>40 phr), the plasticizer can be pre-heated to around 60-80°C to reduce its viscosity and improve absorption.

  • The addition of the cooler liquid plasticizer will initially cause a drop in the blend temperature. Continue mixing until all the plasticizer is added.

• Absorption and Homogenization:

  • After the complete addition of the plasticizer, increase the mixer speed again to raise the temperature to 110-120°C. This ensures complete absorption of the plasticizer and drives off any residual moisture.

  • The mixing process is complete when the blend appears as a dry, free-flowing powder with no visible liquid. This typically takes 5-10 minutes after the final temperature is reached.

• Cooling:

  • Discharge the hot dry blend into a cooler mixer or a cooling-jacketed vessel.

  • Cool the blend to below 50°C with slow agitation to prevent agglomeration.

• Storage:

  • Store the final PVC dry blend in a sealed, moisture-proof container until further processing.

Preparation of Test Specimens

Objective: To produce standardized test specimens from the PVC dry blend for mechanical and physical testing.

Equipment:

• Two-roll mill with heating capabilities

• Compression molding press with a picture-frame mold of desired thickness

• Cutting dies for specific test specimens (e.g., dumbbell shape for tensile testing)

Procedure:

• Milling:

  • Preheat the two-roll mill to a surface temperature of 150-165°C.

  • Gradually feed the PVC dry blend into the nip of the rolls. The material will melt and form a band around the front roll.

  • Continuously cut and fold the sheet on the mill for 5-10 minutes to ensure complete fusion and homogenization.

• Sheeting:

  • Once the material is homogeneous, adjust the nip of the rolls to produce a sheet of uniform thickness (e.g., 2-3 mm).

  • Remove the sheet from the mill.

• Compression Molding:

  • Cut the milled sheet into pieces that fit into the picture-frame mold.

  • Place the mold between the platens of the compression molding press, preheated to 160-170°C.

  • Apply low pressure for a few minutes to preheat the material, then increase to high pressure (e.g., 10-15 MPa) for 5-10 minutes to cure the sheet.

  • Cool the mold under pressure to below 50°C before removing the molded sheet.

• Specimen Cutting:

  • Condition the molded sheets at 23 ± 2°C and 50 ± 5% relative humidity for at least 24 hours as per ASTM D618.

  • Use the appropriate cutting dies to punch out the test specimens from the conditioned sheets.

Evaluation Protocols

The following standard test methods should be used to evaluate the properties of the plasticized PVC.

• Tensile Strength and Elongation at Break (ASTM D638): Use a universal testing machine to determine the tensile properties of dumbbell-shaped specimens.

• Hardness (ASTM D2240): Measure the Shore A hardness of the molded sheets using a durometer.

• Specific Gravity (ASTM D792): Determine the specific gravity of the material using the water displacement method.

• Thermal Properties (DSC/TGA):

  • DSC (ASTM E1356): Use Differential Scanning Calorimetry to determine the glass transition temperature (Tg).

  • TGA (ASTM E1131): Use Thermogravimetric Analysis to evaluate thermal stability and weight loss profile.

• Plasticizer Migration - Activated Carbon Method (ISO 176):

  • Condition and weigh the test specimens (discs of known diameter and thickness).

  • Place the specimens in a container with activated carbon, ensuring they are surrounded.

  • Expose the container to a specified temperature (e.g., 70°C) for a set duration (e.g., 24 hours).

  • After exposure, remove the specimens, clean off any carbon residue, and re-condition them.

  • Weigh the specimens again and calculate the percentage weight loss.

Visualization

The following diagrams illustrate the experimental workflow and logical relationships in the evaluation of (2-propan-2-ylphenyl) phosphate as a PVC plasticizer.

Caption: Experimental workflow for preparing and testing PVC plasticized with BPDP.

References

• 1. Transparent Liquid High-Stability BPDP Flame Retardant for PVC - Buy Tertbutylphenyl diphenyl phosphate, CAS 56803-37-3, butylphenyl diphenyl phosphate Product on Sinobio Chemistry [sinobiochemistry.com]
• 2. Phosflex 71B: Flame-Retardant Plasticizer for PVC & Polymers | ICL Industrial Products [icl-industrialproducts.com]

Application Notes and Protocols for Phenyl Phosphate Substrates in Enzyme Assays

A comprehensive guide for researchers, scientists, and drug development professionals on the application of phenyl phosphate substrates in the colorimetric determination of phosphatase activity.

Introduction

Important Note: A thorough literature search did not yield any specific information on "(2-Propan-2-ylphenyl) phosphate" for use as a substrate in enzyme assays. The following application notes and protocols are based on the widely used and structurally related chromogenic substrate, para-Nitrophenyl phosphate (pNPP) . pNPP is a common choice for monitoring the activity of various phosphatases, including alkaline phosphatases (APs), acid phosphatases (ACPs), protein tyrosine phosphatases (PTPs), and serine/threonine phosphatases.[1][2][3][4]

The enzymatic hydrolysis of pNPP by a phosphatase yields para-nitrophenol (pNP) and inorganic phosphate.[3][4] Under alkaline conditions, pNP is converted to the p-nitrophenolate ion, which is a yellow-colored product with a maximum absorbance at 405 nm.[1][3][5][6] The rate of pNP formation is directly proportional to the phosphatase activity and can be quantified using a spectrophotometer.[1][3] This straightforward and cost-effective colorimetric assay is suitable for high-throughput screening and enzyme characterization.[5]

Principle of the Assay

The enzymatic reaction at the core of this assay is the hydrolysis of the phosphate ester bond of pNPP by a phosphatase. This reaction releases p-nitrophenol (pNP), which, under alkaline conditions, exhibits a distinct yellow color that can be measured spectrophotometrically.

Caption: Enzymatic hydrolysis of pNPP to pNP.

Applications

• Enzyme Kinetics: Determination of kinetic parameters such as Kcat and Km.[7][8][9]

• High-Throughput Screening (HTS): Screening for inhibitors or activators of phosphatases in drug discovery.

• Enzyme-Linked Immunosorbent Assay (ELISA): pNPP is a common substrate for alkaline phosphatase-conjugated secondary antibodies.[2][10]

• Biochemical Characterization: Studying the activity of purified or recombinant phosphatases.

• Diagnostics: Measurement of phosphatase levels in biological samples.

Quantitative Data Summary

The following table summarizes key quantitative data for the use of pNPP in phosphatase assays. Note that optimal conditions can vary depending on the specific enzyme being assayed.

Parameter	Value	Enzyme Class	Notes
Wavelength (λmax)	405 nm	Universal	For detection of p-nitrophenol under alkaline conditions.[1][3][5][6]
Molar Extinction Coefficient (ε)	1.8 x 10⁴ M⁻¹cm⁻¹	Universal	For p-nitrophenol at pH > 9.[1]
Typical Substrate Concentration	0.5 - 10 mM	Protein Phosphatases	Apparent Km values for many protein phosphatases fall within this range.[4]
pH Optimum	5.5	Acid Phosphatases	[11]
7.2	Neutral Phosphatases (e.g., PTPs)	[1][11]
9.8 - 10.5	Alkaline Phosphatases	[6][10]
Typical Incubation Temperature	Room Temperature or 37°C	Universal	[1]
Detection Limit	As low as 3 ng	Protein Tyrosine Phosphatase 1B (PTP1B)	[1]

Experimental Protocols

Protocol 1: General Assay for Phosphatase Activity in a 96-Well Plate

This protocol provides a general framework for measuring the activity of a purified phosphatase.

Materials:

• Clear, flat-bottom 96-well plate[1]

• Spectrophotometric multiwell plate reader

• pNPP Substrate Solution (e.g., 10 mM in appropriate assay buffer)

• Assay Buffer (see table below for examples)

• Stop Solution (e.g., 3 M NaOH)[10]

• Purified enzyme solution

Assay Buffers:

Phosphatase Type	Buffer Composition
Alkaline Phosphatase	1 M Diethanolamine (pH 9.8), 0.5 mM MgCl₂[10]
0.1 M Glycine (pH 10.4), 1 mM MgCl₂, 1 mM ZnCl₂[10]
Acid Phosphatase	100 mM Sodium Acetate (pH 5.5), 10 mM MgCl₂[1]
Neutral Phosphatase	50 mM Tris-HCl (pH 7.5), 135 mM NaCl, 7.5 mM KCl, 5 mM MgCl₂, 0.1 mM ZnCl₂[5]

Procedure:

• Prepare serial dilutions of the phosphatase in the appropriate assay buffer.

• Add 50 µL of each enzyme dilution to triplicate wells of the 96-well plate.

• For blank controls, add 50 µL of assay buffer without the enzyme to triplicate wells.[1]

• Initiate the reaction by adding 50 µL of the pNPP Substrate Solution to each well.[1]

• Incubate the plate for 10-30 minutes at the desired temperature (e.g., 37°C).[1]

• Stop the reaction by adding 50 µL of Stop Solution to each well.[1]

• Measure the absorbance at 405 nm using a plate reader.[1]

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. biocompare.com [biocompare.com]
• 3. para-Nitrophenylphosphate - Wikipedia [en.wikipedia.org]
• 4. neb.com [neb.com]
• 5. Development, validation and quantitative assessment of an enzymatic assay suitable for small molecule screening and profiling: A case-study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An innovative and cost-effective way to estimate alkaline phosphatase activity in in vitro cellular model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzyme kinetics - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. sciencellonline.com [sciencellonline.com]

Application Note: Analysis of (2-Propan-2-ylphenyl) phosphate by Gas Chromatography-Mass Spectrometry

Introduction

(2-Propan-2-ylphenyl) phosphate belongs to the class of organophosphate esters (OPEs), which are widely utilized as flame retardants and plasticizers in various industrial and consumer products.[1][2] Monitoring the presence and concentration of these compounds in environmental and biological matrices is of significant interest due to their potential persistence and adverse health effects.[1][2] This application note details a robust method for the sensitive and selective determination of (2-propan-2-ylphenyl) phosphate using gas chromatography coupled with mass spectrometry (GC-MS). The protocol is designed for researchers, scientists, and professionals in drug development and environmental analysis.

Principle

The analytical method involves the extraction of (2-propan-2-ylphenyl) phosphate from the sample matrix, followed by separation and detection using GC-MS. The gas chromatograph separates the analyte from other components in the sample based on its volatility and interaction with the stationary phase of the GC column. The mass spectrometer then ionizes the eluted analyte, separates the resulting ions based on their mass-to-charge ratio (m/z), and detects them, providing both qualitative and quantitative information.

Experimental

Instrumentation and Consumables

• Gas Chromatograph: A system such as a TRACE™ GC or Agilent 6890N equipped with a split/splitless injector.

• Mass Spectrometer: An ion trap mass spectrometer or a quadrupole mass spectrometer (e.g., Agilent 5975B MSD).[3]

• GC Column: A low-polarity capillary column, such as a DB-5ms or HP-5 (30 m x 0.25 mm, 0.25 µm film thickness), is recommended for the separation of organophosphorus compounds.[4][5]

• Syringes: 10 µL autosampler syringes.

• Vials: 2 mL clear glass vials with PTFE-lined septa.

• Gases: Helium (carrier gas, purity ≥ 99.999%).

Reagents and Standards

• (2-Propan-2-ylphenyl) phosphate analytical standard

• Solvents: Acetone, Dichloromethane, Ethyl Acetate (HPLC or pesticide residue grade)

• Anhydrous Sodium Sulfate

• Solid-Phase Extraction (SPE) Cartridges (if required for sample cleanup)

Protocols

1. Standard Preparation Prepare a stock solution of (2-propan-2-ylphenyl) phosphate at a concentration of 1000 µg/mL in acetone. From this stock solution, prepare a series of calibration standards by serial dilution in acetone to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10 µg/mL).[6]

2. Sample Preparation (General Protocol for Water Samples) For environmental water samples, a pre-concentration and clean-up step is often necessary to achieve the required sensitivity.

• Extraction:

  • To a 1 L water sample, add a suitable surrogate or internal standard.

  • Extract the sample using solid-phase extraction (SPE) with a cartridge appropriate for organophosphate esters.

  • Alternatively, perform liquid-liquid extraction (LLE) by shaking the sample with three successive portions of 50 mL dichloromethane in a separatory funnel.[7]

• Drying:

  • Pass the combined organic extracts through a column containing anhydrous sodium sulfate to remove any residual water.[7]

• Concentration:

  • Concentrate the dried extract to a volume of approximately 1 mL using a rotary evaporator.

  • Further concentrate the sample to a final volume of 200 µL under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the final residue in a suitable solvent, such as ethyl acetate, for GC-MS analysis.[5]

3. GC-MS Analysis

• Injection: Inject 1 µL of the prepared standard or sample extract into the GC-MS system in splitless mode.[4][5]

• GC Conditions:

  • Inlet Temperature: 280 °C[4][5]

  • Oven Temperature Program:

    • Initial temperature: 70 °C, hold for 2 minutes

    • Ramp 1: 15 °C/min to 200 °C

    • Ramp 2: 10 °C/min to 280 °C, hold for 5 minutes[4][5]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.[4][5]

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[3]

  • Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C[4]

  • Scan Range: m/z 50-500

Data Presentation

Table 1: GC-MS Parameters for the Analysis of (2-Propan-2-ylphenyl) phosphate

Parameter	Value
GC System	TRACE™ GC or equivalent
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm)
Injection Volume	1 µL (Splitless)
Inlet Temperature	280 °C
Oven Program	70°C (2 min), then 15°C/min to 200°C, then 10°C/min to 280°C (5 min hold)[4][5]
Carrier Gas	Helium (1.2 mL/min)
MS System	Ion Trap or Quadrupole MS
Ionization Mode	Electron Ionization (EI)
Electron Energy	70 eV[3]
Source Temperature	230 °C
Transfer Line Temperature	280 °C
Scan Range	50-500 amu
Data Acquisition	Full Scan

Table 2: Expected Quantitative Data for (2-Propan-2-ylphenyl) phosphate

Parameter	Expected Value
Retention Time (RT)	Dependent on the specific GC-MS system
Quantifier Ion (m/z)	To be determined from the mass spectrum
Qualifier Ions (m/z)	To be determined from the mass spectrum
Limit of Detection (LOD)	Expected in the low ng/L to µg/L range[2][8]
Limit of Quantification (LOQ)	Expected in the low ng/L to µg/L range[5]
Linearity (R²)	> 0.99

Visualization of Protocols and Pathways

Caption: Experimental workflow for the GC-MS analysis of (2-propan-2-ylphenyl) phosphate.

Caption: Proposed fragmentation pathway for (2-propan-2-ylphenyl) phosphate in EI-MS.

Conclusion

This application note provides a comprehensive protocol for the analysis of (2-propan-2-ylphenyl) phosphate by GC-MS. The described methodology, including sample preparation and instrumental parameters, is based on established methods for organophosphate esters and is expected to provide the necessary sensitivity and selectivity for the determination of this compound in various matrices. The provided workflows and fragmentation pathways offer a solid foundation for researchers to develop and validate their own analytical methods for this and similar compounds.

References

• 1. sci-hub.se [sci-hub.se]
• 2. researchgate.net [researchgate.net]
• 3. cromlab-instruments.es [cromlab-instruments.es]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. agilent.com [agilent.com]
• 7. ijcmas.com [ijcmas.com]
• 8. tandfonline.com [tandfonline.com]

Standard Operating Procedure for Handling (2-Propan-2-ylphenyl) Phosphate in the Laboratory

Date of SOP Creation: 2025-11-02

Disclaimer: The following Standard Operating Procedure (SOP) has been developed based on available safety data for structurally related compounds, primarily isopropylated and butylated triphenyl phosphates. The exact chemical identity of "(2-Propan-2-ylphenyl) phosphate" is not specified in the request, and it may refer to a mono-, di-, or tri-substituted phosphate ester. Researchers must consult the specific Safety Data Sheet (SDS) for the exact compound being used. This SOP is intended as a general guideline and should be adapted to specific laboratory conditions and regulatory requirements.

Introduction and Scope

This document provides standardized procedures for the safe handling, use, storage, and disposal of (2-Propan-2-ylphenyl) phosphate and its common variants like isopropylated or butylated triphenyl phosphates in a laboratory setting. These compounds are part of the broader class of organophosphate esters, which are frequently utilized as flame retardants and plasticizers. This SOP is intended for researchers, scientists, and drug development professionals.

Hazard Identification and Risk Assessment

(2-Propan-2-ylphenyl) phosphates are generally classified as organophosphate esters. While specific toxicity data for every isomer is not available, the class of compounds presents several potential hazards.

Potential Hazards:

• Reproductive Toxicity: Some isopropylated triphenylphosphate mixtures are suspected of damaging fertility or the unborn child.[1][2]

• Organ Damage: May cause damage to organs through prolonged or repeated exposure.[2]

• Skin Sensitization: May cause an allergic skin reaction.

• Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[2]

• Combustion Products: When heated to decomposition, may release poisonous and corrosive fumes of carbon dioxide, carbon monoxide, and phosphorus oxides.[3]

A thorough risk assessment should be conducted before any new experimental protocol involving these compounds.

Physical and Chemical Properties

The physical and chemical properties can vary depending on the specific isomer and degree of substitution. The following table summarizes general properties for related compounds.

Property	Value	Source
Appearance	Colorless to light yellow liquid	[4]
Odor	Odorless or none	[3][5]
Boiling Point	>400°C (762mmHg)	[3]
Flash Point	224 - 246.1 °C (closed cup)	[4][6]
Density	~1.17 - 1.18 g/cm³ at 20-25°C	[4][6]
Solubility in Water	Very low (e.g., 0.04 µg/mL at 25°C)	[6]
log Kow	~5.12 (indicates potential for bioaccumulation)	[6]

Personal Protective Equipment (PPE)

Standard laboratory PPE must be worn at all times when handling (2-Propan-2-ylphenyl) phosphate.

• Eye and Face Protection: Chemical safety goggles or a face shield.

• Skin Protection:

  • Gloves: Neoprene or butyl rubber gloves are recommended.[1] Change gloves immediately if contaminated.

  • Lab Coat: A flame-resistant lab coat is advisable.

  • Clothing: Body-covering clothes and closed-toe shoes.

• Respiratory Protection: In case of insufficient ventilation, or when generating aerosols or vapors, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.

Engineering Controls

• Ventilation: All handling of (2-Propan-2-ylphenyl) phosphate should be performed in a well-ventilated area, preferably within a certified chemical fume hood.

• Safety Equipment: An eyewash station and a safety shower must be readily accessible in the work area.

Experimental Protocols

General Handling Workflow

The following diagram outlines the general workflow for handling (2-Propan-2-ylphenyl) phosphate in the lab.

Caption: General laboratory workflow for handling organophosphate esters.

Protocol for Preparation of a Stock Solution

This protocol describes the preparation of a 10 mg/mL stock solution in a suitable organic solvent (e.g., acetone, toluene).

Materials:

• (2-Propan-2-ylphenyl) phosphate

• Anhydrous solvent (e.g., acetone)

• Volumetric flask with stopper

• Analytical balance

• Spatula

• Pipettes

Procedure:

• Preparation: Don all required PPE and ensure the chemical fume hood is operational.

• Weighing: Tare a clean, dry weighing boat on the analytical balance. Carefully weigh out the desired amount of (2-Propan-2-ylphenyl) phosphate (e.g., 100 mg).

• Transfer: Carefully transfer the weighed compound into the volumetric flask.

• Dissolution: Add a small amount of the solvent to the flask and gently swirl to dissolve the compound.

• Dilution: Once dissolved, add the solvent up to the calibration mark of the volumetric flask.

• Mixing: Stopper the flask and invert several times to ensure a homogenous solution.

• Labeling: Clearly label the flask with the compound name, concentration, solvent, and date of preparation.

• Storage: Store the solution in a tightly sealed container in a designated, well-ventilated storage area, away from incompatible materials.

Storage and Incompatibility

• Storage: Store in a cool, dry, well-ventilated area in tightly closed containers. Keep away from heat, sparks, and open flames. Store away from foodstuffs and animal feed.

• Incompatible Materials: Avoid contact with strong oxidizing agents.

Spill and Emergency Procedures

Spill Response Workflow

Caption: Step-by-step workflow for responding to a chemical spill.

First Aid Measures

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15-20 minutes, holding eyelids apart. Seek immediate medical attention.[1][3]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1][3]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

Waste Disposal

All waste containing (2-Propan-2-ylphenyl) phosphate must be treated as hazardous waste.

• Waste Collection: Collect all liquid and solid waste in designated, clearly labeled, and sealed hazardous waste containers.

• Disposal: Dispose of waste through your institution's environmental health and safety office, in accordance with all local, state, and federal regulations.[1][3] Do not dispose of down the drain or in regular trash.

References

• 1. echemi.com [echemi.com]
• 2. cdn11.bigcommerce.com [cdn11.bigcommerce.com]
• 3. chemyr.com [chemyr.com]
• 4. Triphenyl Phosphate | (C6H5)3PO4 | CID 8289 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Butylated triphenyl phosphate | C16H18O4P- | CID 5489265 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. tris(2-tert-butylphenyl) phosphate | CAS#:28777-70-0 | Chemsrc [chemsrc.com]

Application Notes and Protocols for Cell-Based Phosphatase Assays using a Phenyl Phosphate Substrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cell-based assays are fundamental tools in drug discovery and biological research, providing a physiologically relevant context for studying cellular processes and the effects of chemical compounds. Phosphatase activity is a critical regulatory mechanism in numerous signaling pathways, and its dysregulation is implicated in various diseases. This document provides detailed protocols for quantifying phosphatase activity in cell-based systems using a chromogenic phenyl phosphate substrate. While the specific compound (2-Propan-2-ylphenyl) phosphate is not commonly cited in literature for such assays, the principles and protocols outlined here are based on the widely used substrate, p-nitrophenyl phosphate (pNPP), and are broadly applicable to other suitable phenyl phosphate substrates.

The primary application detailed is a secreted embryonic alkaline phosphatase (SEAP) reporter gene assay. SEAP is a powerful tool for monitoring gene expression, as it is secreted into the cell culture medium, allowing for repeated sampling without lysing the cells.[1][2][3] This non-invasive nature is particularly advantageous for kinetic studies of promoter activity.[2][4]

Principle of the Assay

The assay is based on the enzymatic hydrolysis of a phosphate ester substrate by alkaline phosphatase. In the case of pNPP, the enzyme catalyzes the removal of the phosphate group, resulting in the formation of p-nitrophenol, a yellow-colored product that can be quantified by measuring its absorbance at 405 nm.[5][6][7] The intensity of the color is directly proportional to the amount of phosphatase activity.

I. Secreted Embryonic Alkaline Phosphatase (SEAP) Reporter Assay

This protocol is designed for the quantitative measurement of SEAP activity from the supernatant of cultured mammalian cells.

Materials and Reagents

Reagent	Supplier	Catalog Number	Storage
SEAP Reporter Plasmid	InvivoGen	pNIFty2-SEAP	-20°C
Transfection Reagent	(e.g., Lipofectamine 3000)	Thermo Fisher Scientific	4°C
HEK293T Cells	ATCC	CRL-3216	Liquid Nitrogen
Dulbecco's Modified Eagle Medium (DMEM)	Gibco	11965092	4°C
Fetal Bovine Serum (FBS)	Gibco	26140079	-20°C
Penicillin-Streptomycin	Gibco	15140122	-20°C
p-Nitrophenyl phosphate (pNPP) tablets	Assay Genie	BN00665	-20°C
Assay Buffer (e.g., 1M Tris-HCl, pH 8.0)	Sigma-Aldrich	T2663	Room Temperature
96-well clear, flat-bottom plates	Corning	3596	Room Temperature

Experimental Protocol

A. Cell Culture and Transfection

• Cell Seeding: Seed HEK293T cells in a 96-well plate at a density of 2 x 10^4 cells per well in 100 µL of complete DMEM (supplemented with 10% FBS and 1% Penicillin-Streptomycin). Incubate at 37°C in a 5% CO2 incubator for 24 hours.

• Transfection: Transfect the cells with a SEAP reporter plasmid according to the manufacturer's protocol for the chosen transfection reagent. A common application is to place the SEAP gene under the control of a promoter of interest to study its activation.[8]

• Incubation: After transfection, incubate the cells for 24-48 hours to allow for gene expression and secretion of SEAP into the culture medium.

B. SEAP Assay

• Sample Collection: Carefully collect 20-50 µL of the cell culture supernatant from each well without disturbing the cell monolayer.

• Heat Inactivation of Endogenous Phosphatases: To eliminate background from endogenous phosphatases, heat-inactivate the collected supernatant at 65°C for 30 minutes.[3]

• Substrate Preparation: Prepare the pNPP working solution by dissolving one pNPP tablet in 5.4 mL of assay buffer to a final concentration of 5 mM.[5][6] This solution should be prepared fresh.

• Reaction Setup: In a new 96-well plate, add 50 µL of the heat-inactivated supernatant to each well.

• Initiate Reaction: Add 50 µL of the 5 mM pNPP solution to each well. Mix gently by pipetting.

• Incubation: Incubate the plate at room temperature or 37°C for 30-60 minutes, protected from light.[7]

• Measurement: Measure the absorbance at 405 nm using a microplate reader.

Data Analysis

The SEAP activity is proportional to the absorbance at 405 nm. For inhibitor studies, calculate the percent inhibition using the following formula:

% Inhibition = [1 - (Absorbance_inhibitor - Absorbance_blank) / (Absorbance_vehicle - Absorbance_blank)] * 100

IC50 values can be determined by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a four-parameter logistic equation.

Experimental Workflow Diagram

Fig 1. Workflow for SEAP Reporter Gene Assay.

II. Intracellular Alkaline Phosphatase Assay

This protocol is for measuring the activity of endogenous or overexpressed intracellular alkaline phosphatase.

Materials and Reagents

In addition to the materials listed for the SEAP assay, the following are required:

Reagent	Description
Phosphate-Buffered Saline (PBS)	For washing cells
Lysis Buffer	(e.g., 0.1M Tris buffer, pH 8.0 with 0.1% Triton X-100)

Experimental Protocol

A. Cell Lysis

• Cell Culture: Culture and treat cells with compounds of interest in a 96-well plate as required for the experiment.

• Washing: Gently wash the cells twice with 100 µL of cold PBS to remove any interfering substances from the culture medium.

• Lysis: Add 50 µL of lysis buffer to each well and incubate on ice for 10-15 minutes with gentle shaking.

• Centrifugation: Centrifuge the plate at 13,000 x g for 3 minutes to pellet cell debris.[5]

B. Phosphatase Assay

• Lysate Transfer: Carefully transfer 20-40 µL of the clear lysate to a new 96-well plate.

• Reaction Initiation: Add 50 µL of the 5 mM pNPP working solution to each well.

• Incubation: Incubate at 25°C for 60 minutes, protected from light.[6]

• Stopping the Reaction (Optional but Recommended): Add 50 µL of 3 M NaOH to each well to stop the reaction and enhance the yellow color.

• Measurement: Read the absorbance at 405 nm.

Data Presentation: Example Data Table

Compound	Concentration (µM)	Absorbance (405 nm)	% Inhibition
Vehicle (DMSO)	-	0.850	0
Inhibitor A	0.1	0.765	10
Inhibitor A	1	0.425	50
Inhibitor A	10	0.170	80
Inhibitor A	100	0.085	90

Signaling Pathway Diagram

The SEAP reporter assay is often used to study the activity of transcription factors that regulate gene expression in response to specific signaling pathways. For example, a reporter construct could have NF-κB binding sites upstream of the SEAP gene to monitor NF-κB activation.

Fig 2. NF-κB signaling pathway leading to SEAP expression.

Concluding Remarks

The protocols described provide a robust framework for conducting cell-based phosphatase assays. While (2-Propan-2-ylphenyl) phosphate is not a commonly used substrate, the principles outlined using pNPP as an example are readily adaptable. These assays are invaluable for high-throughput screening of potential inhibitors or activators of phosphatase activity and for studying gene regulation through the use of secreted reporter systems. For optimal results, it is recommended to empirically determine the ideal cell number, substrate concentration, and incubation time for your specific experimental setup.

References

• 1. Measurement of Secreted Embryonic Alkaline Phosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Part:BBa K1470004 - parts.igem.org [parts.igem.org]
• 3. Measurement of Secreted Embryonic Alkaline Phosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. invivogen.com [invivogen.com]
• 5. assaygenie.com [assaygenie.com]
• 6. abcam.com [abcam.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. bowdish.ca [bowdish.ca]

Technical Notes & Optimization

Technical Support Center: Synthesis of (2-Propan-2-ylphenyl) Phosphate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of (2-Propan-2-ylphenyl) phosphate synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for the synthesis of (2-Propan-2-ylphenyl) phosphate?

A1: The most prevalent laboratory-scale method is the phosphorylation of 2-propan-2-ylphenol with a phosphorylating agent, most commonly phosphoryl chloride (POCl₃), in the presence of a base to neutralize the hydrogen chloride (HCl) byproduct. Pyridine or triethylamine are frequently used as the base.

Q2: What are the main challenges in synthesizing mono-phosphorylated (2-Propan-2-ylphenyl) phosphate?

A2: The primary challenges include:

• Over-reaction: Formation of di- and tri-substituted aryl phosphates as byproducts.

• Hydrolysis: The high reactivity of phosphoryl chloride with any residual moisture can lead to the formation of phosphoric acid and reduce the yield.

• Side reactions: Formation of pyrophosphates can occur, complicating the purification process.

• Purification: Separating the desired mono-phosphorylated product from unreacted starting material, the base, and various byproducts can be challenging.

Q3: Why is temperature control so critical in this synthesis?

A3: Temperature control is crucial for selectivity. Higher temperatures tend to favor the formation of the thermodynamically more stable di- and tri-phosphorylated products. To maximize the yield of the mono-phosphorylated product, the reaction is typically carried out at low temperatures, often starting at 0°C or even lower, and then allowing it to slowly warm to room temperature.

Q4: What is the role of the base (e.g., pyridine, triethylamine) in the reaction?

A4: The base serves two main purposes:

• It acts as a nucleophilic catalyst, activating the phosphorylating agent.

• It scavenges the HCl gas produced during the reaction, driving the equilibrium towards the products and preventing side reactions that can be promoted by acidic conditions.

Troubleshooting Guide

Issue 1: Low or No Yield of the Desired Product

Possible Cause	Suggested Solution
Moisture in Reaction	Ensure all glassware is oven-dried and cooled under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and ensure the 2-propan-2-ylphenol starting material is dry.
Inactive Phosphoryl Chloride	Use a fresh bottle of phosphoryl chloride. POCl₃ can hydrolyze upon exposure to air and moisture, losing its reactivity.
Incorrect Stoichiometry	Carefully check the molar ratios of your reactants. An excess of the phenol can lead to more di- and tri-substituted products. A common starting point is a slight excess of phosphoryl chloride (e.g., 1.1 to 1.2 equivalents) relative to the phenol.
Insufficient Base	Ensure at least a stoichiometric equivalent of the base (relative to POCl₃) is used to neutralize the HCl produced. Often, a slight excess of the base is beneficial.
Low Reaction Temperature	While low temperatures are necessary for selectivity, the reaction may not proceed if the temperature is too low. After the initial addition at a low temperature, allow the reaction to slowly warm to room temperature and stir for a sufficient time (e.g., 12-24 hours).

Issue 2: Presence of Multiple Products in the Final Mixture (Low Purity)

Possible Cause	Suggested Solution
High Reaction Temperature	Maintain a low temperature during the addition of phosphoryl chloride. Start the reaction at 0°C and let it warm to room temperature slowly. Avoid any significant exotherms.
Incorrect Order of Addition	The preferred order is typically adding the phosphoryl chloride dropwise to a solution of the 2-propan-2-ylphenol and pyridine in an anhydrous solvent. This maintains a low concentration of the reactive phosphorylating agent.
Formation of Pyrophosphates	This can occur if there is any water contamination. Ensure strictly anhydrous conditions. Pyrophosphates can sometimes be hydrolyzed back to the desired phosphate during acidic workup.
Inefficient Purification	Optimize your purification protocol. This may involve an acidic wash (e.g., with dilute HCl) to remove the base, followed by an extraction with an organic solvent. Further purification by column chromatography may be necessary.

Experimental Protocols

Representative Protocol for the Synthesis of (2-Propan-2-ylphenyl) phosphate

This is a generalized protocol based on common practices for the phosphorylation of hindered phenols. Optimization may be required.

Materials:

• 2-Propan-2-ylphenol

• Phosphoryl chloride (POCl₃)

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2-propan-2-ylphenol (1.0 eq) and anhydrous pyridine (1.2 eq) dissolved in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Add phosphoryl chloride (1.1 eq) dropwise to the stirred solution via the dropping funnel over 30 minutes, ensuring the temperature does not rise above 5°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture back to 0°C and quench by the slow addition of water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation

Table 1: Effect of Reaction Parameters on Yield and Purity

Parameter	Condition	Expected Impact on Yield of Mono-phosphate	Expected Impact on Purity
Temperature	Low (0°C to rt)	Favorable	High (minimizes di- and tri-substitution)
High (> rt)	Potentially lower	Low (increased formation of byproducts)
POCl₃ Stoichiometry	1.0 - 1.2 eq	Optimal	Good
> 1.5 eq	May decrease (due to side reactions)	May decrease (more unreacted POCl₃ and byproducts)
< 1.0 eq	Low (incomplete reaction)	High (unreacted starting material)
Reaction Time	Too short	Low (incomplete reaction)	-
Optimal (e.g., 12-24h)	High	Good
Too long	May decrease slightly (potential for side reactions)	May decrease slightly

Visualizations

Caption: Experimental workflow for the synthesis of (2-Propan-2-ylphenyl) phosphate.

Technical Support Center: Optimization of Reaction Conditions for (2-Propan-2-ylphenyl) Phosphate Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the synthesis and optimization of (2-propan-2-ylphenyl) phosphate derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the synthesis of (2-propan-2-ylphenyl) phosphate derivatives?

A1: The primary challenge is the steric hindrance posed by the bulky 2-isopropyl group. This can significantly slow down the reaction rate and may require more forcing reaction conditions compared to the phosphorylation of unhindered phenols. Sterically hindered polyisopropylphenols are notably more difficult to phosphorylate than their monoisopropyl counterparts.[1]

Q2: What are the common phosphorylating agents used for this type of reaction?

A2: Phosphorus oxychloride (POCl₃) is a commonly used reagent for the phosphorylation of phenols, including isopropylated phenols.[1] Other reagents such as diphenyl chlorophosphate can also be employed. The choice of reagent can influence reaction conditions and the profile of byproducts.

Q3: What are typical side reactions to be aware of?

A3: A common side reaction is the formation of pyrophosphates or other condensed phosphate byproducts, especially if moisture is not rigorously excluded from the reaction. Incomplete reaction due to steric hindrance can also be a significant issue, leading to a mixture of starting material and product.

Q4: How can I purify the final (2-propan-2-ylphenyl) phosphate product?

A4: Purification can be achieved through several methods. For laboratory scale, flash column chromatography on silica gel is a common technique. For larger, industrial scales, distillation under reduced pressure is often employed to remove unreacted phenols and other volatile impurities.[1] Additionally, washing the crude product with aqueous base can help remove acidic impurities.

Q5: Are there any known applications of (2-propan-2-ylphenyl) phosphate derivatives in drug development?

A5: While specific applications for (2-propan-2-ylphenyl) phosphate are not extensively documented in the readily available literature, sterically hindered phenols and their derivatives are of interest in drug design. They can exhibit a range of biological activities, including antioxidant properties and the ability to induce apoptosis in cancer cells.[2] Some aryl phosphate derivatives have been investigated as inhibitors of signaling pathways, such as the STAT3 pathway, which is a target in cancer therapy.[3][4]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Steric Hindrance: The 2-isopropyl group is impeding the approach of the phosphorylating agent. 2. Insufficiently Reactive Phosphorylating Agent: The chosen reagent may not be potent enough. 3. Low Reaction Temperature: The activation energy for the reaction is not being overcome. 4. Decomposition of Reagents: Moisture may have degraded the phosphorylating agent.	1. Increase the reaction temperature and/or prolong the reaction time. Consider using a less sterically demanding phosphorylating agent if possible. 2. Switch to a more reactive phosphorylating agent (e.g., using a catalyst or a different phosphorus halide). 3. Gradually increase the reaction temperature, monitoring for product formation and decomposition. 4. Ensure all reagents and solvents are anhydrous. Use freshly opened or distilled reagents.
Formation of Multiple Products/Byproducts	1. Formation of Pyrophosphates: Presence of water in the reaction mixture. 2. Incomplete Reaction: A significant amount of starting material remains. 3. Side Reactions with Solvent: The solvent may be reacting with the phosphorylating agent.	1. Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents. 2. See "Low or No Product Yield" solutions. Consider adding the phenol slowly to an excess of the phosphorylating agent. 3. Use an inert solvent such as dichloromethane, chloroform, or toluene.
Difficulty in Product Purification	1. Similar Polarity of Product and Starting Material: Makes separation by chromatography challenging. 2. Oily Product: The product may not crystallize easily. 3. Presence of Acidic Impurities: Can interfere with purification and characterization.	1. Optimize the solvent system for column chromatography to achieve better separation. Gradient elution may be necessary. 2. Attempt purification by distillation under high vacuum if the product is thermally stable. 3. Wash the crude product with a mild aqueous base (e.g., saturated sodium bicarbonate solution) to remove acidic byproducts and unreacted phenol.
Product Decomposition During Workup or Purification	1. Hydrolysis of the Phosphate Ester: The product may be sensitive to acidic or basic conditions. 2. Thermal Instability: The product may decompose at elevated temperatures during distillation.	1. Use neutral or mildly acidic/basic conditions during the workup. Avoid prolonged contact with strong acids or bases. 2. If using distillation, ensure a high vacuum is achieved to lower the boiling point. If thermal instability is a major issue, rely on chromatographic purification at room temperature.

Experimental Protocols

General Protocol for the Synthesis of (2-Propan-2-ylphenyl) Dichlorophosphate

This protocol is a generalized procedure based on the reaction of 2-isopropylphenol with phosphorus oxychloride. Note: This reaction should be performed in a well-ventilated fume hood, as it generates HCl gas.

Materials:

• 2-Isopropylphenol

• Phosphorus oxychloride (POCl₃), freshly distilled

• Anhydrous solvent (e.g., dichloromethane, toluene, or diethyl ether)

• Anhydrous base (e.g., triethylamine or pyridine)

• Anhydrous magnesium sulfate or sodium sulfate

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, a reflux condenser, and an inlet for inert gas.

• Reagent Preparation: Dissolve 2-isopropylphenol (1 equivalent) and an anhydrous base (1.1 equivalents) in the anhydrous solvent in the reaction flask.

• Addition of POCl₃: Cool the solution to 0 °C using an ice bath. Add phosphorus oxychloride (1.1 equivalents), dissolved in a small amount of the anhydrous solvent, dropwise via the dropping funnel over a period of 30-60 minutes.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then heat to reflux. The reaction progress can be monitored by thin-layer chromatography (TLC) or ³¹P NMR spectroscopy. The reaction time can vary from a few hours to overnight, depending on the scale and desired conversion.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Filter the mixture to remove the salt byproduct (e.g., triethylammonium chloride). Wash the filtrate with cold, dilute hydrochloric acid, followed by a saturated aqueous solution of sodium bicarbonate, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by vacuum distillation or flash column chromatography on silica gel.

Data Presentation

Table 1: General Reaction Conditions for the Phosphorylation of Isopropylated Phenols

Parameter	Condition	Notes
Phosphorylating Agent	Phosphorus oxychloride (POCl₃)	A common and effective reagent.
Stoichiometry	Phenol:POCl₃:Base ≈ 1:1.1:1.1	A slight excess of POCl₃ and base is often used.
Solvent	Anhydrous Dichloromethane, Toluene, or Diethyl Ether	The choice of solvent can affect reaction rate and workup.
Base	Triethylamine, Pyridine	Acts as an HCl scavenger.
Temperature	0 °C to reflux	Initial addition is often done at low temperature, followed by heating.
Reaction Time	2 - 24 hours	Highly dependent on substrate and reaction scale.

Note: The yields for the phosphorylation of sterically hindered phenols like 2-isopropylphenol can be variable and may require careful optimization of the reaction conditions. Specific yield data is not extensively reported in the literature under a variety of conditions.

Visualizations

Experimental Workflow

Caption: A generalized workflow for the synthesis of (2-propan-2-ylphenyl) phosphate derivatives.

Potential Signaling Pathway Involvement

Caption: A simplified diagram of the STAT3 signaling pathway with a hypothetical point of inhibition.

References

• 1. US4351780A - Process for preparing isopropylphenyl/phenyl phosphate - Google Patents [patents.google.com]
• 2. Hybrids of Sterically Hindered Phenols and Diaryl Ureas: Synthesis, Switch from Antioxidant Activity to ROS Generation and Induction of Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design, synthesis and biological evaluation of benzyloxyphenyl-methylaminophenol derivatives as STAT3 signaling pathway inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preventing degradation of (2-Propan-2-ylphenyl) phosphate during storage

Welcome to the technical support center for (2-Propan-2-ylphenyl) phosphate. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of this compound during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (2-Propan-2-ylphenyl) phosphate?

A1: Like other aryl phosphates, (2-Propan-2-ylphenyl) phosphate is susceptible to three primary degradation pathways:

• Hydrolysis: The cleavage of the phosphate ester bond by water, which can be accelerated by acidic or basic conditions. However, the steric hindrance provided by the 2-propan-2-yl (tert-butyl) group on the phenyl ring is expected to significantly slow the rate of hydrolysis, particularly under alkaline conditions.

• Thermal Degradation: Decomposition at elevated temperatures. Aryl phosphates are generally more thermally stable than alkyl phosphates, but prolonged exposure to high temperatures can lead to the elimination of a phosphorus acid.[1][2]

• Photodegradation: Degradation upon exposure to light, particularly UV radiation. This process can be accelerated in the presence of photosensitizers.

Q2: What are the expected degradation products of (2-Propan-2-ylphenyl) phosphate?

A2: The primary degradation product from the hydrolysis of (2-Propan-2-ylphenyl) phosphate is expected to be 2-(propan-2-yl)phenol and phosphoric acid. Under oxidative conditions, which can occur during processing or storage, the corresponding phosphate, tris(2,4-di-tert-butylphenyl)phosphate, has been observed as a major degradation product for the structurally similar compound Irgafos 168.[3][4][5][6]

Q3: How does the steric hindrance from the 2-propan-2-yl group affect the stability of the molecule?

A3: The bulky 2-propan-2-yl group provides significant steric hindrance around the phosphate ester bond. This steric bulk physically obstructs the approach of nucleophiles, such as hydroxide ions, which are responsible for hydrolysis. Consequently, (2-Propan-2-ylphenyl) phosphate is expected to exhibit a significantly lower rate of hydrolysis compared to unhindered aryl phosphates.

Q4: What are the ideal storage conditions for (2-Propan-2-ylphenyl) phosphate to minimize degradation?

A4: To ensure the long-term stability of (2-Propan-2-ylphenyl) phosphate, we recommend the following storage conditions:

Parameter	Recommended Condition	Rationale
Temperature	2-8°C	Minimizes thermal degradation.
Light	Store in the dark (amber vials)	Prevents photodegradation.
Atmosphere	Inert atmosphere (e.g., Argon, Nitrogen)	Prevents oxidation.
Moisture	Tightly sealed container with desiccant	Minimizes hydrolysis.

Troubleshooting Guide

This guide addresses common issues that may arise during the handling and storage of (2-Propan-2-ylphenyl) phosphate.

Problem 1: Loss of compound purity over time, as detected by chromatography.

• Potential Cause: Degradation due to improper storage.

• Troubleshooting Steps:

  • Verify Storage Conditions: Ensure the compound is stored at the recommended temperature, protected from light, and in a dry, inert atmosphere.

  • Analyze for Degradation Products: Use analytical techniques such as GC-MS or LC-MS to identify the presence of expected degradation products like 2-(propan-2-yl)phenol.

  • Implement Corrective Actions: If degradation is confirmed, review and rectify storage procedures. Consider aliquoting the compound to minimize repeated freeze-thaw cycles and exposure to the atmosphere.

Problem 2: Inconsistent results in biological or chemical assays.

• Potential Cause: Presence of active degradation products that may interfere with the assay.

• Troubleshooting Steps:

  • Purity Check: Re-analyze the purity of the (2-Propan-2-ylphenyl) phosphate stock solution.

  • Fresh Stock Preparation: Prepare a fresh stock solution from a new or properly stored batch of the compound.

  • Control Experiment: Run a control experiment with a known pure sample (if available) to compare results.

Problem 3: Change in physical appearance of the compound (e.g., color change, clumping).

• Potential Cause: Moisture absorption and/or degradation.

• Troubleshooting Steps:

  • Moisture Analysis: If possible, perform Karl Fischer titration to determine the water content.

  • Purity Analysis: Analyze the sample for purity and the presence of degradation products.

  • Review Handling Procedures: Ensure that the compound is handled in a dry environment (e.g., in a glove box) to prevent moisture uptake.

Experimental Protocols

Protocol 1: Accelerated Stability Study of (2-Propan-2-ylphenyl) phosphate

This protocol is designed to assess the stability of (2-Propan-2-ylphenyl) phosphate under forced degradation conditions.

Materials:

• (2-Propan-2-ylphenyl) phosphate

• HPLC grade water, acetonitrile, methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or GC-MS system

• Temperature-controlled oven

• UV light chamber

Methodology:

• Sample Preparation: Prepare stock solutions of (2-Propan-2-ylphenyl) phosphate in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C.

  • Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂ and keep at room temperature.

  • Thermal Degradation: Store the solid compound and the stock solution in an oven at 60°C.

  • Photodegradation: Expose the stock solution to UV light (e.g., 254 nm) at room temperature.

• Time Points: Withdraw aliquots from each stress condition at initial (t=0) and subsequent time points (e.g., 2, 4, 8, 12, 24 hours).

• Sample Analysis: Neutralize the acidic and basic samples before analysis. Analyze all samples by a validated stability-indicating HPLC or GC-MS method to quantify the remaining (2-Propan-2-ylphenyl) phosphate and detect any degradation products.

• Data Analysis: Calculate the percentage of degradation at each time point for each stress condition.

Protocol 2: Quantification of (2-Propan-2-ylphenyl) phosphate and its Primary Degradation Product by HPLC

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase:

• A gradient of acetonitrile and water (or a suitable buffer like phosphate buffer, pH 6.8).

Detection:

• UV detection at a wavelength determined by the UV spectrum of (2-Propan-2-ylphenyl) phosphate (e.g., 222 nm).

Procedure:

• Standard Preparation: Prepare a series of standard solutions of (2-Propan-2-ylphenyl) phosphate and 2-(propan-2-yl)phenol of known concentrations.

• Calibration Curve: Inject the standard solutions to generate a calibration curve for each compound.

• Sample Injection: Inject the samples from the stability study.

• Quantification: Determine the concentration of (2-Propan-2-ylphenyl) phosphate and its degradation product in the samples by comparing their peak areas to the calibration curves.

Visualizations

Caption: Primary degradation pathways of (2-Propan-2-ylphenyl) phosphate.

Caption: Troubleshooting workflow for purity issues.

References

• 1. mdpi.com [mdpi.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Effects of Ultraviolet (UV) on Degradation of Irgafos 168 and Migration of Its Degradation Products from Polypropylene Films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Degradation of Irgafos 168 and determination of its degradation products | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]

Technical Support Center: Purification of (2-Propan-2-ylphenyl) Phosphate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of crude (2-propan-2-ylphenyl) phosphate. The information is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in a crude sample of (2-propan-2-ylphenyl) phosphate after synthesis?

A1: Common impurities can include unreacted starting materials such as 2-propan-2-ylphenol, excess phosphorylating agent (e.g., phosphorus oxychloride), by-products from side reactions, and residual solvents used in the synthesis. Hydrolysis of the product or starting materials can also lead to acidic impurities.

Q2: What are the recommended methods for purifying crude (2-propan-2-ylphenyl) phosphate?

A2: The primary methods for purifying aryl phosphates like (2-propan-2-ylphenyl) phosphate include:

• Aqueous Wash: Neutralizing and removing acidic impurities and water-soluble by-products.[1]

• Recrystallization: A common technique to obtain highly pure crystalline solids.

• Column Chromatography: Useful for separating the target compound from impurities with different polarities.

• Activated Carbon Treatment: To remove colored impurities.[1]

Q3: Which analytical techniques are suitable for assessing the purity of (2-propan-2-ylphenyl) phosphate?

A3: Purity assessment is critical both before and after purification. Recommended techniques include:

• Gas Chromatography (GC): A powerful method for separating and analyzing volatile compounds like organophosphates.[2][3]

• High-Performance Liquid Chromatography (HPLC): Widely used for the separation and quantification of components in a mixture.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, ³¹P): Provides structural confirmation and can be used for quantitative analysis.

• Mass Spectrometry (MS): To confirm the molecular weight of the desired product.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Oily Product That Fails to Solidify	- Residual solvent. - Presence of impurities depressing the melting point.	- Dry the product under high vacuum. - Attempt purification by column chromatography before recrystallization. - Try trituration with a non-polar solvent like hexane to induce crystallization.
Low Yield After Recrystallization	- The compound is too soluble in the chosen solvent. - Using an excessive amount of solvent.	- Select a solvent system where the compound has high solubility at high temperatures and low solubility at low temperatures. - Use a minimal amount of hot solvent to dissolve the crude product. - Cool the solution slowly and then in an ice bath to maximize crystal formation.
Product is Discolored (Yellow or Brown)	- Presence of colored impurities from the synthesis. - Degradation of the product.	- Treat a solution of the crude product with activated charcoal before the final filtration and crystallization step.[1] - Avoid excessive heat during purification.
Multiple Spots on TLC/Peaks in GC/HPLC After Purification	- Incomplete removal of impurities. - Co-crystallization of impurities. - Degradation on the stationary phase (for chromatography).	- Repeat the purification step. For recrystallization, try a different solvent system. - For chromatography, adjust the solvent gradient and consider using a different stationary phase.[2]
Aqueous Wash Results in an Emulsion	- Similar polarities of the organic and aqueous layers.	- Add a small amount of brine (saturated NaCl solution) to break the emulsion. - Centrifuge the mixture if the emulsion persists.

Data Presentation

Table 1: Comparison of Purification Techniques for Aryl Phosphates

Technique	Principle	Advantages	Disadvantages	Typical Purity Achieved
Aqueous Wash	Partitioning between immiscible liquids	Removes acidic/basic and water-soluble impurities; simple and fast.	May lead to emulsions; does not remove non-polar impurities.	>90%
Recrystallization	Difference in solubility at different temperatures	Can yield highly pure crystalline product; scalable.	Requires a suitable solvent; potential for product loss in the mother liquor.	>99%[5]
Column Chromatography	Differential adsorption on a stationary phase	Can separate closely related compounds; applicable to a wide range of compounds.	Can be time-consuming and require large volumes of solvent; may not be ideal for large-scale purification.	>98%
Activated Carbon Treatment	Adsorption of colored impurities	Effectively removes color.[1]	Can adsorb some of the desired product, reducing yield.	N/A (used in conjunction with other methods)

Experimental Protocols

Protocol 1: Purification by Aqueous Wash and Recrystallization

• Dissolution: Dissolve the crude (2-propan-2-ylphenyl) phosphate in a water-immiscible organic solvent such as diethyl ether or ethyl acetate.

• Aqueous Wash:

  • Transfer the solution to a separatory funnel.

  • Wash with a dilute (e.g., 2%) sodium hydroxide solution to remove unreacted phenol and acidic by-products.[1]

  • Wash with deionized water until the aqueous layer is neutral.

  • Wash with brine to aid in the separation of the layers.

• Drying: Dry the organic layer over an anhydrous drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate).

• Solvent Removal: Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• Recrystallization:

  • Dissolve the resulting solid or oil in a minimum amount of a hot solvent (e.g., a mixture of toluene and n-hexane or an alcohol-water mixture).[5][6]

  • If the solution is colored, add a small amount of activated charcoal and heat for a short period.

  • Filter the hot solution to remove the charcoal and any insoluble impurities.

  • Allow the filtrate to cool slowly to room temperature, followed by cooling in an ice bath to induce crystallization.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under high vacuum.

Protocol 2: Purification by Column Chromatography

• Stationary Phase Preparation: Pack a glass column with silica gel slurried in a non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the crude product in a minimal amount of the chromatography solvent or a slightly more polar solvent and adsorb it onto a small amount of silica gel. Allow the solvent to evaporate, and then carefully add the dried silica with the adsorbed product to the top of the column.

• Elution:

  • Begin eluting the column with a non-polar solvent (e.g., 100% hexane).

  • Gradually increase the polarity of the eluent by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might be from 0% to 20% ethyl acetate in hexane.

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure.

Visualizations

Caption: General workflow for the purification of (2-propan-2-ylphenyl) phosphate.

Caption: Troubleshooting logic for purifying crude (2-propan-2-ylphenyl) phosphate.

References

• 1. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. tandfonline.com [tandfonline.com]
• 4. The separation of several organophosphate pesticides on immobilized polysaccharide chiral stationary phases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4990686A - Process for the purification of crude 2,2-bis-(3,5-dimethyl-4-hydroxyphenyl)-propane - Google Patents [patents.google.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis of Ortho-Substituted Phenyl Phosphates

Welcome to the technical support center for the synthesis of ortho-substituted phenyl phosphates. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls encountered during the synthesis of this important class of molecules. Below you will find troubleshooting guides and frequently asked questions (FAQs) to assist in your experimental work.

Troubleshooting Guides & FAQs

This section provides answers to common questions and issues that may arise during the synthesis of ortho-substituted phenyl phosphates.

FAQ 1: Why is my phosphorylation reaction of an ortho-substituted phenol giving a low yield?

Low yields in the phosphorylation of ortho-substituted phenols are a common issue, primarily due to steric hindrance. The substituent at the ortho position can physically block the approach of the phosphorylating agent to the hydroxyl group.

Troubleshooting Steps:

• Choice of Phosphorylating Agent: For highly hindered phenols, standard reagents like phosphorus oxychloride (POCl₃) may be too bulky. Consider using smaller or more reactive phosphorylating agents.

• Reaction Conditions:

  • Temperature: Increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier. However, be cautious of potential side reactions and decomposition at higher temperatures.

  • Reaction Time: Sterically hindered reactions often require longer reaction times for completion. Monitor the reaction progress by TLC or LC-MS to determine the optimal duration.

  • Base: The choice of base is critical. A non-nucleophilic, sterically hindered base like 2,6-lutidine or diisopropylethylamine (DIPEA) can be effective in deprotonating the phenol without competing in the phosphorylation reaction. For less hindered phenols, triethylamine (TEA) or pyridine are commonly used.

• Alternative Methods: If traditional chemical methods consistently fail, consider alternative approaches such as biocatalytic phosphorylation.

FAQ 2: I am observing multiple products in my reaction mixture. What are the likely side products and how can I minimize them?

The formation of multiple products is a frequent challenge. Common side products include:

• Di- and Tri-phenyl Phosphates: If the stoichiometry of the phosphorylating agent to the phenol is not carefully controlled, multiple phenol molecules can react with a single phosphorus center.

  • Solution: Use a carefully measured molar ratio of reactants. A slight excess of the phenol can sometimes help to ensure the complete consumption of the phosphorylating agent.

• Pyrophosphates: These can form if there is any moisture in the reaction.

  • Solution: Ensure all glassware is rigorously dried and use anhydrous solvents. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) is highly recommended.

• Products of Reaction with the Solvent: Some solvents can react with the phosphorylating agent.

  • Solution: Choose an inert solvent that does not have reactive functional groups. Dichloromethane (DCM), chloroform, and acetonitrile are common choices.

FAQ 3: My reaction appears to be incomplete, even after a long reaction time. What can I do?

Incomplete conversion is another manifestation of the challenges posed by steric hindrance.

Troubleshooting Workflow:

Figure 1: A decision-making workflow for troubleshooting incomplete phosphorylation reactions of ortho-substituted phenols.

Detailed Considerations:

• Catalysts: For certain reactions, the addition of a catalyst can improve the reaction rate. For example, in reactions involving phosphitylating agents, an activator like 1H-tetrazole is often used.

• Reagent Stability: Ensure that your phosphorylating agent has not degraded. It is often best to use freshly distilled or newly purchased reagents.

FAQ 4: How can I effectively purify my ortho-substituted phenyl phosphate product?

Purification can be challenging due to the similar polarities of the product and unreacted starting material.

Purification Strategies:

• Column Chromatography: This is the most common method. A careful selection of the solvent system is crucial for achieving good separation. A gradient elution may be necessary.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

• Washing: A crude product can sometimes be purified by washing with an acidic or basic aqueous solution to remove corresponding basic or acidic impurities. For example, washing with a dilute HCl solution can remove excess amine base, while a dilute sodium bicarbonate wash can remove unreacted acidic phenols.

Data Presentation: Comparative Yields

The choice of phosphorylation method can significantly impact the yield, especially for sterically hindered substrates. The following tables provide a summary of reported yields for the phosphorylation of representative ortho-substituted phenols using different methods.

Table 1: Phosphorylation of 2,6-Dimethylphenol

Phosphorylating Agent	Base/Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
POCl₃	Triethylamine	DCM	0 to RT	12	60-75
Diphenyl chlorophosphate	Pyridine	Toluene	80	24	55-70
PPh₃ / DIAD	-	THF	0 to RT	6	70-85
Biocatalytic (PsiK)	ATP	Buffer	30	16	Variable

Table 2: Phosphorylation of 2-tert-Butylphenol

Phosphorylating Agent	Base/Catalyst	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
POCl₃	2,6-Lutidine	Chloroform	RT	24	40-55
Di-tert-butyl diethylphosphoramidite	1H-Tetrazole	Acetonitrile	RT	4	80-90
PPh₃ / DEAD	-	Dioxane	RT	12	65-78

Experimental Protocols

Below are detailed methodologies for key experiments in the synthesis of ortho-substituted phenyl phosphates.

Protocol 1: General Procedure for Phosphorylation using Phosphorus Oxychloride (POCl₃)

This protocol is a general guideline for the synthesis of a diaryl phosphate from an ortho-substituted phenol.

Figure 2: A typical experimental workflow for the phosphorylation of an ortho-substituted phenol using POCl₃.

Detailed Steps:

• To a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), add the ortho-substituted phenol (2.0 eq.).

• Add anhydrous dichloromethane (DCM) to dissolve the phenol.

• Add triethylamine (2.2 eq.) to the solution.

• Cool the reaction mixture to 0 °C in an ice bath.

• Slowly add phosphorus oxychloride (1.0 eq.) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and extract with DCM.

• Wash the organic layer sequentially with 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired ortho-substituted phenyl phosphate.

Protocol 2: Biocatalytic Phosphorylation using a Kinase

This protocol provides a general framework for enzymatic phosphorylation, which can be particularly useful for sterically demanding substrates.[1]

Detailed Steps:

• To a reaction vessel, add a buffered solution (e.g., Tris-HCl, pH 7.5).

• Add the ortho-substituted phenol substrate to the desired final concentration (e.g., 10 mM).

• Add ATP (adenosine triphosphate) as the phosphate donor (typically in slight excess).

• Add a magnesium salt (e.g., MgCl₂) as a cofactor, if required by the enzyme.

• Initiate the reaction by adding the purified kinase (e.g., PsiK or a variant thereof).[1]

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 30 °C) with gentle agitation.

• Monitor the formation of the phosphorylated product by LC-MS or ³¹P NMR.

• Upon completion, the reaction can be quenched, and the product isolated using appropriate chromatographic techniques, such as reversed-phase HPLC.

This technical support center provides a starting point for addressing common issues in the synthesis of ortho-substituted phenyl phosphates. For more specific queries, consulting the primary literature is always recommended.

References

• 1. Phosphorylation with Pyrophosphoric Acid | Semantic Scholar [semanticscholar.org]

Technical Support Center: Improving Polymer Thermal Stability with (2-Propan-2-ylphenyl) Phosphate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing (2-Propan-2-ylphenyl) phosphate, also known as tert-butylphenyl diphenyl phosphate, to enhance the thermal stability and flame retardancy of polymers.

Troubleshooting Guide

This guide addresses common issues encountered during the incorporation and processing of (2-Propan-2-ylphenyl) phosphate in polymer formulations.

Issue	Potential Cause	Recommended Solution
Reduced Mechanical Properties (e.g., embrittlement, lower impact strength)	- High loading level of the phosphate additive acting as a plasticizer. - Poor dispersion of the liquid additive, leading to stress concentration points. - Incompatibility between the phosphate and the polymer matrix.	- Optimize the loading level of (2-Propan-2-ylphenyl) phosphate. Start with a lower concentration and incrementally increase to find the balance between flame retardancy and mechanical integrity. - Improve mixing during melt blending by adjusting screw design, increasing mixing time, or using a twin-screw extruder with a high shear profile. - Consider the use of a compatibilizer to improve interfacial adhesion between the additive and the polymer.
Surface Defects (e.g., oily or tacky surface, mold deposits)	- Migration or "blooming" of the liquid phosphate to the surface of the molded part. - Excess additive that has not been properly incorporated into the polymer matrix. - Volatilization of the additive at high processing temperatures, leading to condensation on mold surfaces.	- Ensure the processing temperature is not excessively high to minimize volatilization. - Confirm that the added amount of (2-Propan-2-ylphenyl) phosphate is within the solubility limit of the polymer. - Clean molds regularly and consider using a mold release agent suitable for phosphate-containing formulations.
Inconsistent Flame Retardant Performance	- Non-uniform distribution of the flame retardant throughout the polymer matrix. - Inaccurate dosing of the liquid additive during compounding.	- Verify the calibration of the liquid feeding system for accurate dosing. - Employ analytical techniques such as Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray (EDX) mapping to assess the dispersion of phosphorus in the final product.
Discoloration of the Final Product	- Thermal degradation of the polymer or the additive due to excessive processing temperatures or residence time. - Presence of impurities in the (2-Propan-2-ylphenyl) phosphate.	- Lower the processing temperature and/or reduce the residence time in the extruder. - Ensure the grade of (2-Propan-2-ylphenyl) phosphate used is of high purity and suitable for the processing temperature of the polymer.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism by which (2-Propan-2-ylphenyl) phosphate improves the thermal stability and flame retardancy of polymers?

A1: (2-Propan-2-ylphenyl) phosphate, as an aryl phosphate, functions as a flame retardant through a dual-mode of action. In the condensed phase (the solid polymer), it promotes the formation of a protective char layer upon heating. This char layer insulates the underlying polymer from the heat source and reduces the release of flammable volatile compounds. In the gas phase, it releases phosphorus-containing radicals that interrupt the combustion chain reaction in the flame, a process known as flame inhibition.

Q2: In which polymers is (2-Propan-2-ylphenyl) phosphate most effective?

A2: This type of flame retardant is commonly used in engineering thermoplastics, particularly in polycarbonate (PC) and its blends, such as PC/ABS (acrylonitrile-butadiene-styrene). It is also utilized in modified PPO (polyphenylene oxide), flexible polyurethanes, and cellulosic resins. Its efficacy is notable in polymers that are prone to char formation.

Q3: What are the typical loading levels of (2-Propan-2-ylphenyl) phosphate in polymer formulations?

A3: The optimal loading level depends on the specific polymer and the desired level of flame retardancy. Generally, concentrations can range from 5 to 20 percent by weight. It is crucial to conduct trials to determine the most effective concentration that achieves the target flame retardant rating (e.g., UL-94 V-0) without significantly compromising the mechanical properties of the polymer.

Q4: Does (2-Propan-2-ylphenyl) phosphate affect the transparency of polymers like polycarbonate?

A4: As a liquid additive that is miscible with polycarbonate, (2-Propan-2-ylphenyl) phosphate generally has a minimal effect on the transparency of the final product, provided it is well-dispersed and used within its compatibility limits. However, at very high loading levels or with poor processing, some haze may be introduced.

Q5: Are there any specific safety precautions to consider when handling (2-Propan-2-ylphenyl) phosphate?

A5: Yes, it is important to handle (2-Propan-2-ylphenyl) phosphate in a well-ventilated area. Personal protective equipment, including gloves and safety glasses, should be worn to avoid skin and eye contact. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the manufacturer.

Data Presentation

The following tables summarize the typical performance of a PC/ABS blend with and without the addition of an aryl phosphate flame retardant, such as (2-Propan-2-ylphenyl) phosphate. The data is illustrative and may vary depending on the exact formulation and processing conditions.

Table 1: Thermal Stability Data (Thermogravimetric Analysis - TGA)

Formulation	Td5 (°C) (Temperature at 5% Weight Loss)	Char Yield at 600 °C (%)
PC/ABS (Control)	398.4	15.2
PC/ABS + 15 wt% Aryl Phosphate	381.4	18.9

Note: The addition of the aryl phosphate can slightly lower the initial decomposition temperature but significantly increases the amount of protective char formed at higher temperatures.

Table 2: Flammability Test Results

Formulation	Limiting Oxygen Index (LOI) (%)	UL-94 Rating (3.0 mm thickness)
PC/ABS (Control)	21.5	HB (Horizontal Burn)
PC/ABS + 15 wt% Aryl Phosphate	25.4	V-0

Note: A higher LOI value indicates better flame resistance. The UL-94 V-0 rating is a vertical burn test classification that signifies self-extinguishing properties with no flaming drips.

Experimental Protocols

Protocol for Incorporating (2-Propan-2-ylphenyl) Phosphate into a PC/ABS Blend via Melt Extrusion

• Material Preparation:

  • Dry the polycarbonate (PC) and acrylonitrile-butadiene-styrene (ABS) resins in a dehumidifying dryer at 100-120°C for 4 hours to reduce moisture content to below 0.02%.

  • Ensure the (2-Propan-2-ylphenyl) phosphate liquid is at room temperature and free of contaminants.

• Compounding:

  • Use a co-rotating twin-screw extruder with a length-to-diameter (L/D) ratio of at least 24:1.

  • Set the temperature profile of the extruder barrels. A typical profile for PC/ABS would be from 220°C at the feed zone to 240°C at the die.

  • Gravimetrically feed the pre-dried PC and ABS pellets into the main hopper of the extruder.

  • Inject the liquid (2-Propan-2-ylphenyl) phosphate into the polymer melt downstream using a calibrated liquid injection pump. This ensures better mixing and reduces the volatilization of the additive.

  • Set the screw speed to a range of 200-300 RPM to ensure thorough mixing without excessive shear that could degrade the polymer.

• Extrusion and Pelletizing:

  • Extrude the molten polymer blend through a strand die.

  • Cool the strands in a water bath.

  • Use a pelletizer to cut the cooled strands into uniform pellets.

• Post-Processing:

  • Dry the compounded pellets at 80-100°C for 2-4 hours before subsequent processing, such as injection molding.

• Sample Preparation for Testing:

  • Injection mold the dried pellets into test specimens of the required dimensions for TGA, LOI, and UL-94 testing according to ASTM or ISO standards.

Mandatory Visualization

Caption: Dual-action flame retardant mechanism.

Technical Support Center: Enhancing the Efficiency of Isopropylphenyl Phosphate Flame Retardants

Welcome to the Technical Support Center for Isopropylphenyl Phosphate Flame Retardants. This resource is designed for researchers, scientists, and professionals in drug development and materials science who are working with and seeking to enhance the efficiency of (2-Propan-2-ylphenyl) phosphate and related isopropylphenyl phosphate flame retardants. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key performance data to support your research and development efforts.

While specific data for the singular isomer (2-Propan-2-ylphenyl) phosphate is limited in publicly available literature, the following information is based on the widely used commercial mixture of isopropylphenyl phosphates (IPPP), which includes this and other isomers. The principles and practices outlined are highly relevant for the effective application and synthesis of this class of flame retardants.

Frequently Asked Questions (FAQs)

Q1: What is isopropylphenyl phosphate and how does it function as a flame retardant?

Isopropylphenyl phosphate is an organophosphorus compound used as a flame retardant and plasticizer in a variety of polymers, including PVC, polyurethane foams, and engineering plastics.[1][2] It functions through a combination of condensed-phase and gas-phase mechanisms.[3] In the solid phase, upon heating, it decomposes to form phosphoric acid, which promotes the formation of a protective char layer on the polymer surface. This char layer insulates the underlying material from heat and oxygen.[2] In the gas phase, volatile phosphorus-containing radicals are released, which interrupt the chemical chain reactions of combustion.[3]

Q2: What are the main advantages of using isopropylphenyl phosphate as a flame retardant?

The primary advantages of isopropylphenyl phosphates are their dual functionality as both a flame retardant and a plasticizer, their low viscosity, and their effectiveness in a variety of polymers.[2][4] They are also considered a halogen-free alternative to other flame retardants, which is advantageous from an environmental and health perspective.[5]

Q3: What factors can influence the efficiency of isopropylphenyl phosphate?

The efficiency of isopropylphenyl phosphate can be influenced by several factors, including:

• Loading Level: The concentration of the flame retardant in the polymer matrix.

• Polymer Type: The chemical nature of the polymer being protected.

• Synergists: The presence of other additives that can enhance flame retardant activity.

• Dispersion: The uniformity of the flame retardant's distribution within the polymer.

Q4: Can the efficiency of isopropylphenyl phosphate be improved with synergists?

Yes, the performance of phosphorus-based flame retardants can often be enhanced by using them in combination with other compounds. For instance, nitrogen-containing compounds can act as synergists, promoting char formation and enhancing the overall flame retardant effect.

Troubleshooting Guide

This guide addresses common issues that may be encountered during the synthesis and application of isopropylphenyl phosphate flame retardants.

Issue	Possible Cause(s)	Suggested Solution(s)
Synthesis: Low Yield of Isopropylphenyl Phosphate	Incomplete reaction of isopropylated phenol with phosphorus oxychloride.	Ensure the use of an appropriate catalyst (e.g., a metal chloride) to drive the condensation reaction to completion.[6] Optimize reaction temperature and time.
Loss of volatile reactants or intermediates.	Use a reflux condenser during the reaction to minimize the loss of phosphorus oxychloride and phenolic compounds.[6]
Side reactions or formation of by-products.	Carefully control the stoichiometry of the reactants. Purify the starting materials to remove impurities that could lead to side reactions.
Synthesis: Product is a complex mixture of isomers	The starting isopropylphenol is a mixture of ortho-, meta-, and para-isomers.	This is a common characteristic of the commercial product.[7] If a specific isomer is required, start with a pure isomer of isopropylphenol.
Application: Poor flame retardant performance	Insufficient loading of the flame retardant.	Increase the concentration of isopropylphenyl phosphate in the polymer formulation.
Incompatibility with the polymer matrix leading to poor dispersion.	Consider the use of a compatibilizer or surface treatment of the polymer to improve miscibility.
Degradation of the flame retardant during processing.	Ensure that the polymer processing temperatures do not exceed the thermal stability of the isopropylphenyl phosphate.
Application: Negative impact on polymer mechanical properties	High loading level of the flame retardant acting as a plasticizer.	Optimize the loading level to achieve the desired flame retardancy without compromising mechanical strength. Consider a combination with other flame retardants to reduce the required concentration.
Application: Increased smoke production during combustion	Gas-phase action of the flame retardant.	While inherent to the mechanism, formulation adjustments with smoke suppressants can be explored.

Quantitative Data

The following table summarizes typical performance data for polymers treated with isopropylphenyl phosphate flame retardants. The exact values can vary depending on the specific polymer, loading level, and test conditions.

Polymer System	Flame Retardant Loading (wt%)	Limiting Oxygen Index (LOI) (%)	UL-94 Rating
Flexible Polyurethane Foam	10-20	24-28	V-0
Polyvinyl Chloride (PVC)	15-25	25-30	V-0
Polycarbonate (PC) / ABS Blends	10-15	26-29	V-0

Experimental Protocols

Protocol 1: Synthesis of Isopropylphenyl Phosphate

This protocol describes a general method for the synthesis of isopropylphenyl phosphate based on the reaction of isopropylated phenol with phosphorus oxychloride.

Materials:

• Isopropylated phenol (mixture of isomers)

• Phosphorus oxychloride (POCl₃)

• Anhydrous metal chloride catalyst (e.g., MgCl₂ or AlCl₃)

• Inert solvent (e.g., toluene)

• Sodium hydroxide solution (for neutralization)

• Water (for washing)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• In a glass-lined reactor equipped with a reflux condenser and a stirrer, dissolve the isopropylated phenol in the inert solvent.

• Add the anhydrous metal chloride catalyst to the mixture.

• Slowly add phosphorus oxychloride to the reaction mixture while stirring. The reaction is exothermic and will generate hydrogen chloride gas, which should be scrubbed.[6]

• After the addition is complete, heat the mixture to reflux and maintain for several hours to ensure the reaction goes to completion.

• Cool the reaction mixture to room temperature.

• Carefully wash the mixture with a dilute sodium hydroxide solution to neutralize any remaining acidic by-products.

• Wash the organic layer with water until the aqueous layer is neutral.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude isopropylphenyl phosphate.

• The product can be further purified by vacuum distillation.

Visualizations

Diagram 1: Synthesis Workflow of Isopropylphenyl Phosphate

Caption: A schematic of the synthesis process for isopropylphenyl phosphate.

Diagram 2: Flame Retardant Mechanism of Isopropylphenyl Phosphate

Caption: The dual-phase flame retardant mechanism of isopropylphenyl phosphate.

References

• 1. epa.gov [epa.gov]
• 2. ISOPROPYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 3. Frontiers | The development and application of contemporary phosphorus flame retardants: a review [frontiersin.org]
• 4. Isopropylphenyl phosphate | 68937-41-7 [chemicalbook.com]
• 5. accustandard.com [accustandard.com]
• 6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 7. Tris(isopropylphenyl)phosphate | C27H33O4P | CID 33661 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing in HPLC for (2-Propan-2-ylphenyl) phosphate

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering peak tailing during the High-Performance Liquid Chromatography (HPLC) analysis of (2-Propan-2-ylphenyl) phosphate. The following frequently asked questions (FAQs) and troubleshooting guides will help you diagnose and resolve common issues to achieve optimal peak symmetry.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of peak tailing for phosphate-containing compounds like (2-Propan-2-ylphenyl) phosphate?

A1: Peak tailing for phosphate compounds in HPLC is primarily caused by a few key interactions:

• Secondary Silanol Interactions: Residual, unreacted silanol groups (Si-OH) on the surface of silica-based stationary phases are a major contributor.[1][2][3][4] The acidic nature of these silanol groups leads to strong interactions with the phosphate moiety of the analyte, causing a portion of the sample to be more retained and resulting in a tailing peak.[1][5]

• Metal Chelation: The phosphate group can interact with metal ions, such as iron and chromium, present in the stainless steel components of the HPLC system, including tubing, frits, and even the column body itself.[6][7] This interaction can lead to significant peak tailing, especially in LC-MS applications where non-volatile phosphate buffers that would otherwise mask this effect are avoided.[6][7]

• Mobile Phase pH: An inappropriate mobile phase pH can lead to inconsistent ionization of the analyte. If the pH is close to the pKa of (2-Propan-2-ylphenyl) phosphate, both ionized and non-ionized forms may exist, resulting in broadened and tailing peaks.[4]

• Column Overload: Injecting an excessive amount of the sample can saturate the stationary phase, leading to peak distortion and tailing.[5][8][9]

Q2: How can I quickly diagnose the cause of my peak tailing?

A2: A systematic approach is crucial. Start by observing the characteristics of the tailing:

• If all peaks in the chromatogram are tailing: This often points to a system-wide issue such as extra-column dead volume, a void in the column, or a partially blocked column frit.[8][10]

• If only the (2-Propan-2-ylphenyl) phosphate peak (or other polar/basic analytes) is tailing: This suggests a chemical interaction between the analyte and the stationary phase (silanol interactions) or the HPLC hardware (metal chelation).[4][8]

A simple diagnostic experiment is to inject a smaller sample volume or a more dilute sample. If the peak shape improves, column overload is a likely contributor.[5][8]

Q3: What is a good starting point for mobile phase optimization to reduce peak tailing of my phosphate compound?

A3: For phosphate compounds, a good starting point is to lower the mobile phase pH to approximately 2.5-3.0 using an additive like formic acid or phosphoric acid (for UV detection).[8] At this low pH, the residual silanol groups on the stationary phase are protonated, minimizing their ability to interact with the analyte.[8]

Troubleshooting Guides

Guide 1: Addressing Secondary Interactions with the Stationary Phase

Secondary interactions with residual silanol groups are a frequent cause of peak tailing for polar and ionizable compounds like (2-Propan-2-ylphenyl) phosphate.

Troubleshooting Workflow

Caption: Troubleshooting workflow for secondary interactions.

Experimental Protocols:

• Protocol 1: Mobile Phase pH Adjustment

  • Prepare your mobile phase (e.g., Acetonitrile:Water) as usual.

  • To the aqueous portion, add 0.1% (v/v) of formic acid.

  • Ensure the final pH is between 2.5 and 3.0.

  • Equilibrate the column with the new mobile phase for at least 15-20 column volumes before injecting your sample.

• Protocol 2: Using a Competing Base (for UV detection, not recommended for MS)

  • To the mobile phase, add a small concentration of a competing base such as triethylamine (TEA). A typical starting concentration is 0.1% (v/v).

  • The competing base will interact with the active silanol sites, effectively shielding them from the analyte.

  • Equilibrate the column thoroughly before analysis.

Data Presentation:

Mobile Phase Additive	Tailing Factor (Asymmetry)	Observations
None	> 2.0	Significant peak tailing observed.
0.1% Formic Acid (pH ~2.8)	1.2 - 1.5	Peak shape significantly improved.
0.1% Triethylamine	1.3 - 1.6	Tailing reduced, but may affect MS sensitivity.

Guide 2: Mitigating Metal Chelation Effects

Interactions between the phosphate group of your analyte and the metal surfaces of your HPLC system can be a significant source of peak tailing.

Troubleshooting Workflow

Caption: Troubleshooting workflow for metal chelation effects.

Experimental Protocols:

• Protocol 3: HPLC System Passivation

  • Caution: Always check your column's pH stability before performing this procedure. Disconnect the column if it is not acid-stable.

  • Replace the mobile phase with HPLC-grade water.

  • Flush the system for 20-30 minutes.

  • Replace the water with a 0.1% to 1% aqueous solution of phosphoric acid.

  • Flush the entire system (including the column if it is acid-stable) at a low flow rate (e.g., 0.1-0.2 mL/min) overnight.[6][7]

  • The following day, flush the system with HPLC-grade water for at least an hour to remove all traces of phosphoric acid before re-introducing your mobile phase.

• Protocol 4: Using a Metal Chelator Additive

  • For applications where system passivation is insufficient, a metal chelator can be added to the mobile phase.

  • Medronic acid or ethylenediaminetetraacetic acid (EDTA) can be effective.[11]

  • Start with a low concentration (e.g., 10-20 µM) and assess the impact on peak shape and MS signal (as chelators can sometimes cause ion suppression).[11]

Data Presentation:

Treatment	Tailing Factor (Asymmetry)	MS Signal Intensity
Standard Steel System	> 2.0	Baseline Intensity
After Phosphoric Acid Passivation	1.1 - 1.4	May slightly increase
Bio-Inert (PEEK) System	< 1.2	Generally higher

By systematically addressing these potential causes, you can effectively troubleshoot and resolve peak tailing for (2-Propan-2-ylphenyl) phosphate, leading to more accurate and reproducible HPLC results.

References

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. chromanik.co.jp [chromanik.co.jp]
• 3. pharmagrowthhub.com [pharmagrowthhub.com]
• 4. chromtech.com [chromtech.com]
• 5. silicycle.com [silicycle.com]
• 6. A severe peak tailing of phosphate compounds caused by interaction with stainless steel used for liquid chromatography and electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 9. gmpinsiders.com [gmpinsiders.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of (2-Propan-2-ylphenyl) Phosphate and Other Leading Flame Retardants

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Flame Retardant Performance with Supporting Experimental Data

The selection of an appropriate flame retardant is critical in the development of safe and reliable materials. This guide provides a comprehensive comparison of the efficacy of (2-Propan-2-ylphenyl) phosphate, commonly known as isopropylated triphenyl phosphate (IPPP), against other prominent phosphorus-based flame retardants: Triphenyl phosphate (TPP), Resorcinol bis(diphenyl phosphate) (RDP), and Bisphenol A bis(diphenyl phosphate) (BDP). This analysis is based on a review of published experimental data to assist researchers and professionals in making informed decisions.

Mechanisms of Action: A Shared Phosphorus-Based Approach

Phosphorus-based flame retardants primarily function through two mechanisms: condensed-phase action and gas-phase action.[1][2]

• Condensed-Phase Action: Upon heating, these compounds decompose to form phosphoric acid, which promotes the dehydration of the polymer and the formation of a stable, insulating char layer on the material's surface.[1] This char layer acts as a physical barrier, limiting the release of flammable volatile compounds and shielding the underlying polymer from heat and oxygen.

• Gas-Phase Action: In the gas phase, phosphorus-containing radicals (such as PO•) are released during combustion. These radicals act as scavengers, interrupting the chain reactions of flammable gases in the flame and thus inhibiting combustion.[1]

The balance between these two mechanisms varies among different phosphorus flame retardants and is influenced by the polymer matrix.

Figure 1: General mechanism of phosphorus-based flame retardants.

Quantitative Performance Comparison

The efficacy of flame retardants is commonly evaluated using standardized tests such as the Limiting Oxygen Index (LOI) and the UL 94 vertical burn test. Cone calorimetry is also employed to measure heat release rates. The following tables summarize available data for the compared flame retardants in a Polycarbonate/Acrylonitrile-Butadiene-Styrene (PC/ABS) blend, a common engineering thermoplastic.

Table 1: Limiting Oxygen Index (LOI) and UL 94 V-Rating Comparison in PC/ABS

Flame Retardant	Polymer Matrix	Loading (% wt)	LOI (%)	UL 94 Rating (1.6 mm)	Source
None	PC/ABS	0	21.1	Not Rated	[3]
(2-Propan-2-ylphenyl) phosphate (IPPP)	PC/ABS	12-18	Not Specified	V-0	[4]
Triphenyl phosphate (TPP)	PC/ABS	19	28.5	V-0	[5]
Resorcinol bis(diphenyl phosphate) (RDP)	PC/ABS	8-12	Not Specified	V-0	[4]
Resorcinol bis(diphenyl phosphate) (RDP)	PC/ABS	15	24.1	V-2	[3]
Resorcinol bis(diphenyl phosphate) (RDP)	PC/ABS	20	Not Specified	V-0	[3]
Bisphenol A bis(diphenyl phosphate) (BDP)	PC/ABS	>12	Not Specified	V-0	[4]

Note: The loading level required to achieve a V-0 rating can vary depending on the specific grade of PC/ABS and the presence of other additives.

Table 2: Cone Calorimeter Data for Flame Retardants in Polycarbonate (PC)

Flame Retardant	Polymer Matrix	Loading (% wt)	Peak Heat Release Rate (pHRR) (kW/m²)	Total Heat Release (THR) (MJ/m²)	Source
None	Polycarbonate (PC)	0	~570	Not Specified	[6]
RDP with Mica	Polycarbonate (PC)	Not Specified	Reduced by 31.39%	Not Specified	[6]

Note: Direct comparative cone calorimeter data for all four flame retardants in the same study was not available in the reviewed literature. The data for RDP is presented as a percentage reduction for a synergistic mixture.

Experimental Protocols

The data presented in this guide are based on standardized experimental procedures. The following are outlines of the key test methodologies.

Limiting Oxygen Index (LOI)

The Limiting Oxygen Index test determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material.

Figure 2: Workflow for Limiting Oxygen Index (LOI) testing.

A higher LOI value indicates better flame retardancy.

UL 94 Vertical Burn Test

The UL 94 test is a widely used standard for assessing the flammability of plastic materials. For the V-0, V-1, and V-2 classifications, a vertically oriented specimen is subjected to a flame application.

Figure 3: Experimental workflow for the UL 94 Vertical Burn Test.

The classification criteria are as follows:

• V-0: Afterflame time for each specimen ≤ 10 seconds; total afterflame time for 5 specimens ≤ 50 seconds; no flaming drips that ignite cotton.

• V-1: Afterflame time for each specimen ≤ 30 seconds; total afterflame time for 5 specimens ≤ 250 seconds; no flaming drips that ignite cotton.

• V-2: Afterflame time for each specimen ≤ 30 seconds; total afterflame time for 5 specimens ≤ 250 seconds; flaming drips that ignite cotton are allowed.

Cone Calorimetry

The cone calorimeter is a bench-scale instrument that measures the heat release rate and other flammability parameters of materials under controlled heat flux conditions. A sample is exposed to a conical radiant heater, and the combustion products are collected and analyzed. This test provides valuable data on the fire behavior of materials, including the peak heat release rate (pHRR) and the total heat released (THR).

Discussion of Comparative Efficacy

Based on the available data, the following observations can be made:

• (2-Propan-2-ylphenyl) phosphate (IPPP): While specific quantitative data for direct comparison is limited in the reviewed literature, it is widely used as an effective flame retardant.[7] The loading levels required to achieve a V-0 rating in PC/ABS are in a similar range to TPP and BDP.[4] IPPP is often favored for its good balance of flame retardancy, plasticizing efficiency, and favorable environmental profile compared to halogenated alternatives.

• Triphenyl phosphate (TPP): TPP is an effective flame retardant, achieving a V-0 rating at a loading of 19% in PC/ABS with a corresponding LOI of 28.5%.[5] It is known to act primarily in the gas phase.

• Resorcinol bis(diphenyl phosphate) (RDP): RDP is a highly efficient flame retardant, often requiring lower loading levels (8-12%) to achieve a V-0 rating in PC/ABS compared to TPP and BDP.[4] This suggests a strong flame-retardant action.

• Bisphenol A bis(diphenyl phosphate) (BDP): BDP also demonstrates good flame retardancy, requiring loading levels of over 12% for a V-0 rating in PC/ABS.[4] Some studies suggest that BDP exhibits a strong condensed-phase action in addition to its gas-phase activity.

Conclusion

(2-Propan-2-ylphenyl) phosphate (IPPP) is a viable and effective flame retardant, comparable in performance to other widely used phosphorus-based flame retardants such as TPP, RDP, and BDP. The choice of the most suitable flame retardant will depend on the specific polymer matrix, the required level of flame retardancy, processing considerations, and other performance requirements of the final product. RDP often appears to be the most efficient in terms of the loading level required for a high level of flame retardancy. However, IPPP offers a good balance of properties and is a strong candidate for many applications. Further direct comparative studies under identical conditions would be beneficial for a more precise differentiation of their performance.

References

• 1. electronics.org [electronics.org]
• 2. Effects of a Phosphorus Flame Retardant System on the Mechanical and Fire Behavior of Microcellular ABS - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Making polycarbonate flame retardant: Flame retardant selection and calorimetric analyses - Beijing Institute of Technology [pure.bit.edu.cn:443]
• 6. zxchem.com [zxchem.com]
• 7. healthvermont.gov [healthvermont.gov]

A Comparative Guide to the Validation of an Analytical Method for (2-Propan-2-ylphenyl) Phosphate Quantification

This guide provides a comprehensive comparison of two common analytical methods for the quantification of (2-Propan-2-ylphenyl) phosphate, a representative organophosphate compound. The comparison focuses on method validation parameters as outlined by the International Council for Harmonisation (ICH) guidelines, offering researchers, scientists, and drug development professionals a framework for selecting the most suitable method for their applications.[1][2][3][4]

Introduction

Accurate and reliable quantification of organophosphates is crucial in various fields, including environmental monitoring, food safety, and pharmaceutical analysis. The validation of the analytical method used is a critical step to ensure the integrity of the generated data.[4] This guide compares a hypothetical High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS) method with a Gas Chromatography-Mass Spectrometry (GC-MS) method for the analysis of (2-Propan-2-ylphenyl) phosphate.

Experimental Protocols

Method 1: HPLC-MS/MS

1. Sample Preparation (Liquid-Liquid Extraction - LLE):

• To 1 mL of the sample matrix (e.g., plasma, water), add 5 mL of a mixture of ethyl acetate and hexane (1:1, v/v).

• Vortex for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 500 µL of the mobile phase.

2. HPLC-MS/MS Instrumentation and Conditions:

• HPLC System: UFLC system

• Column: C18 column (150 mm × 4.6 mm, 5-µm)

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).

• Flow Rate: 0.8 mL/min

• Injection Volume: 10 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• MRM Transitions: Specific precursor and product ion transitions for (2-Propan-2-ylphenyl) phosphate would be determined during method development.

Method 2: GC-MS

1. Sample Preparation (QuEChERS - Quick, Easy, Cheap, Effective, Rugged, and Safe):

• To 10 mL of a homogenized sample, add 10 mL of acetonitrile and shake vigorously for 1 minute.

• Add the QuEChERS salt packet (e.g., magnesium sulfate, sodium chloride) and shake for 1 minute.

• Centrifuge at 5000 rpm for 5 minutes.

• Take a 1 mL aliquot of the acetonitrile supernatant and transfer it to a dispersive solid-phase extraction (d-SPE) tube containing primary secondary amine (PSA) and C18 sorbents.

• Vortex for 30 seconds and centrifuge at 10,000 rpm for 2 minutes.

• The supernatant is ready for GC-MS analysis.

2. GC-MS Instrumentation and Conditions:

• GC System: Gas chromatograph with a split/splitless injector.

• Column: HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm).

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer: Single quadrupole mass spectrometer with electron ionization (EI) source.

• Selected Ion Monitoring (SIM): Monitor characteristic ions for (2-Propan-2-ylphenyl) phosphate.

Data Presentation: Comparison of Validation Parameters

The following tables summarize the hypothetical performance data for the two analytical methods based on typical validation results for organophosphate analysis.[1][2][3]

Table 1: Linearity and Range

Parameter	HPLC-MS/MS	GC-MS	Acceptance Criteria (ICH)[1][2]
Linear Range (ng/mL)	0.1 - 100	1 - 500	-
Correlation Coefficient (r²)	>0.999	>0.998	≥ 0.995
Regression Equation	y = 1.2x + 0.05	y = 0.8x + 0.1	-

Table 2: Accuracy and Precision

Parameter	HPLC-MS/MS	GC-MS	Acceptance Criteria (ICH)[1][2]
Accuracy (Recovery %)	98.5 - 101.2%	95.3 - 104.5%	Typically 80-120% (for assays 98-102%)
Precision (RSD %)
- Repeatability (Intra-day)	< 2%	< 5%	≤ 2% for assays
- Intermediate Precision (Inter-day)	< 3%	< 7%	-

Table 3: Limit of Detection (LOD) and Limit of Quantification (LOQ)

Parameter	HPLC-MS/MS	GC-MS	Acceptance Criteria
LOD (ng/mL)	0.03	0.3	Signal-to-Noise ratio of 3:1
LOQ (ng/mL)	0.1	1	Signal-to-Noise ratio of 10:1

Mandatory Visualizations

Caption: General workflow for analytical method validation.

Caption: Logical relationship of analytical validation parameters.

Conclusion

Both HPLC-MS/MS and GC-MS are suitable methods for the quantification of (2-Propan-2-ylphenyl) phosphate. The choice between the two often depends on the specific requirements of the analysis.

• HPLC-MS/MS generally offers higher sensitivity and specificity, making it ideal for analyses requiring low detection limits, such as in biological matrices.[5][6]

• GC-MS is a robust and widely available technique, particularly well-suited for volatile and thermally stable compounds.[7]

The validation data presented in this guide, although hypothetical, reflects typical performance characteristics and can aid researchers in setting appropriate acceptance criteria for their method validation studies. It is imperative that any analytical method be fully validated according to ICH guidelines to ensure the generation of reliable and reproducible data.[1][2][3]

References

• 1. altabrisagroup.com [altabrisagroup.com]
• 2. researchgate.net [researchgate.net]
• 3. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 4. Analytical methods validation as per ich & usp | PPT [slideshare.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Rapid method for the determination of some organophosphorus insecticides in a small amount of serum in emergency and occupational toxicology cases - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Aryl Phosphate Flame Retardants: (2-Propan-2-ylphenyl) Phosphate vs. Triphenyl Phosphate in Industrial Applications

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of enhanced material safety and performance, the selection of appropriate flame retardants and plasticizers is paramount. This guide provides a comprehensive comparison of two prominent aryl phosphate esters: Triphenyl Phosphate (TPP) and its alkylated analogue, (2-Propan-2-ylphenyl) phosphate, commonly known in the industry as tert-Butylphenyl Diphenyl Phosphate (BPDP). This analysis is based on available industrial data and scientific literature, offering insights into their respective performance characteristics, applications, and experimental evaluation.

A note on nomenclature: "(2-Propan-2-ylphenyl) phosphate" is the systematic IUPAC name for the tert-butylphenyl phosphate isomer. In industrial contexts, this and other isomers are often collectively referred to as tert-butylphenyl diphenyl phosphate (BPDP) or butylated triphenyl phosphate. For clarity, this guide will use the term tert-Butylphenyl Diphenyl Phosphate (BPDP) to refer to this substance.

Overview of Industrial Applications

Both Triphenyl Phosphate (TPP) and tert-Butylphenyl Diphenyl Phosphate (BPDP) are widely utilized as non-halogenated flame retardants and plasticizers in a variety of polymer systems. Their primary function is to enhance the fire resistance of materials and to increase their flexibility and processability.

Triphenyl Phosphate (TPP) is a well-established flame retardant and plasticizer used in a broad range of applications, including:

• Engineering Plastics: Polycarbonate (PC), Acrylonitrile-Butadiene-Styrene (ABS) blends, and Polyphenylene Oxide (PPO).[1]

• Cellulosic Resins and PVC: Used to improve flexibility and fire resistance in films and coatings.[1]

• Hydraulic Fluids and Lubricants: Valued for its thermal stability and anti-wear properties.[2]

• Consumer Products: Found in lacquers, varnishes, and even some nail polishes.[2][3]

tert-Butylphenyl Diphenyl Phosphate (BPDP) , along with the structurally similar Isopropylphenyl Diphenyl Phosphate (IPPP) , represents a newer generation of aryl phosphate esters. The introduction of the alkyl group (tert-butyl or isopropyl) on the phenyl ring modifies the physical and performance properties of the molecule. Their applications are similar to TPP but with some key distinctions:

• PVC and Vinyl Polymers: BPDP is a highly effective flame retardant plasticizer for PVC, offering a good balance of fire safety and plasticizing efficiency.[4]

• Engineering Plastics: Used in PC/ABS and PPO alloys, where its high thermal stability is advantageous.[4][5]

• Polyurethane Foams: Both BPDP and IPPP are used in flexible and rigid polyurethane foams.[1][6]

• Textile Coatings and Rubber: IPPP is utilized in fabric coatings and various rubber formulations.[1][6]

The alkyl substitution in BPDP and IPPP generally leads to lower volatility and improved hydrolytic stability compared to TPP, which can be advantageous in applications requiring long-term performance and minimal migration of the additive.[5]

Performance Comparison: Flame Retardancy and Plasticization

The efficacy of these phosphate esters as flame retardants is typically evaluated using standardized tests such as the Limiting Oxygen Index (LOI) and UL-94 vertical burn test. Cone calorimetry provides more detailed information on heat release rates and smoke production. As a plasticizer, their performance is assessed by measuring the resulting flexibility and mechanical properties of the polymer.

Flame Retardant Performance

Direct, side-by-side comparative data for TPP and BPDP in the same polymer matrix under identical conditions is limited in publicly available literature. However, we can analyze their performance based on available data for specific applications.

Table 1: Flame Retardant Performance Data

Flame Retardant	Polymer Matrix	Test Method	Loading Level	Result
tert-Butylphenyl Diphenyl Phosphate (BPDP)	PVC	UL-94	8-15 phr	V-0 rating
PVC	LOI	8-15 phr	32-35% (from 24% for unmodified PVC)
Triphenyl Phosphate (TPP)	Polycarbonate (PC) with Hemp Fiber	LOI	20%	32.4% (from ~28% for PC with hemp fiber)[7]
High-Density Polyethylene (HDPE)	LOI	10%	>21%[3]
Polystyrene (PS)	-	-	Good flame retardance reported[8]
Isopropylphenyl Diphenyl Phosphate (IPPP)	Various (PVC, PU, etc.)	-	-	Effective flame retardant and plasticizer[1][6]
Bisphenol A bis(diphenyl phosphate) (BDP)	PC/ABS	UL-94	20 wt%	V-0 rating[9]
PC/ABS	LOI	20 wt%	25.4%[9]

phr: parts per hundred resin

From the available data, BPDP demonstrates high efficiency in PVC, achieving a V-0 rating and significantly increasing the LOI at relatively low loading levels.[4] TPP also shows effective flame retardancy in various polymers, though direct comparison of efficiency is difficult without matched studies.

Plasticizing Performance

The alkyl groups in BPDP and IPPP generally result in better plasticizing efficiency compared to TPP. This means that a lower concentration of the alkylated phosphate ester may be needed to achieve the desired flexibility in a polymer.

Mechanism of Action

Both TPP and its alkylated derivatives function as flame retardants through a combination of gas-phase and condensed-phase mechanisms.

In the condensed phase , upon heating, the phosphate ester decomposes to form phosphoric acid and polyphosphoric acid.[3] These acidic species promote the dehydration and charring of the polymer, forming a protective, insulating char layer on the material's surface. This char layer limits the evolution of flammable gases and restricts the flow of heat and oxygen to the underlying polymer.

In the gas phase , volatile phosphorus-containing radicals (such as PO•) are released. These radicals act as scavengers, interrupting the radical chain reactions of combustion in the flame, thereby inhibiting flaming. Triaryl phosphates like TPP tend to have a more pronounced gas-phase activity, while alkyl aryl phosphates are suggested to act primarily in the condensed phase by aiding char formation.

Experimental Protocols

The following are summarized methodologies for key flammability tests used to evaluate the performance of these flame retardants.

UL-94 Vertical Burn Test

The UL-94 test is a widely used standard to assess the flammability of plastic materials.

Methodology:

• A rectangular specimen is held vertically.

• A calibrated flame is applied to the bottom of the specimen for 10 seconds and then removed.

• The duration of flaming after the first flame application (t1) is recorded.

• Immediately after the flaming ceases, the flame is reapplied for another 10 seconds.

• The duration of flaming (t2) and glowing after the second flame application are recorded.

• Observations are made on whether flaming drips ignite a cotton swatch placed below the specimen.

• The material is classified as V-0, V-1, or V-2 based on the flaming and glowing times and the behavior of any drips. A V-0 rating indicates the highest level of flame retardancy in this series.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589)

The LOI test determines the minimum concentration of oxygen in a nitrogen/oxygen mixture that is required to sustain candle-like combustion of a material.

Methodology:

• A small, vertically oriented specimen is placed in a glass chimney.

• A mixture of oxygen and nitrogen is flowed upwards through the chimney.

• The top of the specimen is ignited.

• The oxygen concentration in the gas mixture is adjusted until the flame is just extinguished.

• The LOI is the oxygen concentration at which the material just supports combustion under the test conditions. A higher LOI value indicates better flame retardancy.

Cone Calorimetry (ASTM E1354 / ISO 5660)

This test provides quantitative data on the heat release rate (HRR), time to ignition, smoke production, and mass loss of a material when exposed to a specific heat flux.

Methodology:

• A horizontal specimen is exposed to a controlled level of radiant heat from a conical heater.

• The time to ignition is recorded.

• During combustion, the oxygen concentration in the exhaust gas is continuously measured.

• The heat release rate is calculated based on the principle of oxygen consumption.

• Key parameters measured include Peak Heat Release Rate (pHRR) and Total Heat Release (THR). Lower values for these parameters indicate better fire safety.

Synthesis of Aryl Phosphates

The general synthesis route for both TPP and its alkylated derivatives involves the reaction of phosphorus oxychloride (POCl₃) with the corresponding phenol(s).

Synthesis of Triphenyl Phosphate (TPP): TPP is typically synthesized by the reaction of phosphorus oxychloride with phenol.[3][12]

Synthesis of tert-Butylphenyl Diphenyl Phosphate (BPDP) and Isopropylphenyl Diphenyl Phosphate (IPPP): These are generally produced by reacting phosphorus oxychloride with a mixture of phenol and the corresponding alkylated phenol (p-tert-butylphenol or isopropylphenol).[1][8] The reaction can be carried out in the presence of a catalyst, such as a Lewis acid (e.g., aluminum trichloride) or a calcium-magnesium catalyst.[8][13] The manufacturing process for IPPP may involve the initial alkylation of phenol with propylene, followed by phosphorylation of the resulting isopropylphenols.[13]

Conclusion

Both Triphenyl Phosphate and its alkylated derivatives like tert-Butylphenyl Diphenyl Phosphate are crucial components in formulating fire-safe and durable polymeric materials.

• Triphenyl Phosphate (TPP) is a versatile and widely used flame retardant and plasticizer with a long history of industrial use. It is effective in a broad range of polymers.

• tert-Butylphenyl Diphenyl Phosphate (BPDP) and Isopropylphenyl Diphenyl Phosphate (IPPP) offer potential advantages such as lower volatility, improved hydrolytic stability, and in some cases, enhanced plasticizing efficiency. The choice between these flame retardants will depend on the specific polymer system, processing conditions, and the desired balance of flame retardancy, physical properties, and long-term performance.

For researchers and product development professionals, the selection of the optimal aryl phosphate flame retardant requires careful consideration of the specific application's requirements. While TPP remains a reliable and cost-effective option, the alkylated phosphates present a compelling alternative for applications demanding higher performance in terms of stability and plasticization. Further direct comparative studies under standardized conditions would be beneficial for a more precise quantitative assessment.

References

• 1. ISOPROPYLATED TRIPHENYL PHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. biomonitoring.ca.gov [biomonitoring.ca.gov]
• 3. Triphenyl phosphate - Wikipedia [en.wikipedia.org]
• 4. Transparent Liquid High-Stability BPDP Flame Retardant for PVC - Buy Tertbutylphenyl diphenyl phosphate, CAS 56803-37-3, butylphenyl diphenyl phosphate Product on Sinobio Chemistry [sinobiochemistry.com]
• 5. researchgate.net [researchgate.net]
• 6. zxchem.com [zxchem.com]
• 7. researchgate.net [researchgate.net]
• 8. CN102268036A - Preparation method of tert-butyl triphenyl phosphate - Google Patents [patents.google.com]
• 9. Synthesis of Polyphosphate Flame Retardant Bisphenol AP Bis(Diphenyl Phosphate) and Its Application in Polycarbonate/Acrylonitrile-Butadiene-Styrene - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comparative analysis of bio-based plasticizers: biocompatibility, plasticizing mechanisms, and molecular dynamics insights - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 12. Triphenyl phosphate synthesis - chemicalbook [chemicalbook.com]
• 13. US4351780A - Process for preparing isopropylphenyl/phenyl phosphate - Google Patents [patents.google.com]

Cross-Reactivity of Organophosphate Pesticides in Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of various organophosphate (OP) pesticides in immunoassays. Given the structural similarity among OP compounds, understanding the degree of cross-reactivity is crucial for the accurate detection and quantification of specific analytes in complex matrices. This document summarizes cross-reactivity data from published studies, details the experimental protocols used to generate this data, and provides visual representations of the underlying principles and workflows.

Data Presentation: Cross-Reactivity of Organophosphate Pesticides

The following tables summarize the cross-reactivity of a panel of organophosphate pesticides in different competitive enzyme-linked immunosorbent assays (ELISAs). The data is presented as the 50% inhibitory concentration (IC50), which is the concentration of the pesticide that causes a 50% reduction in the assay signal, and the cross-reactivity (CR%), calculated relative to a reference compound.

Table 1: Cross-Reactivity of O,O-diethyl Organophosphorus Pesticides in a Broad-Specificity Competitive Indirect ELISA (ciELISA)[1]

Compound	IC50 (μg/mL)	Cross-Reactivity (%)
Coumaphos	0.003	6447.3
Parathion	0.004	100.0
Dichlofenthion	0.005	134.1
Phoxim	0.009	108.9
Quinalphos	0.021	45.2
Triazophos	0.032	29.7
Phosalone	0.045	21.1
Phorate	0.051	18.6
Chlorpyrifos	0.125	7.6
Fenitrothion	>10	<0.1
Malathion	>10	<0.1
Dimethoate	>10	<0.1
Methidathion	>10	<0.1
Ethion	>10	<0.1

Data adapted from Xu et al. A monoclonal antibody (mAb) against 4-(diethoxyphosphorothioyloxy)benzoic acid was used. Cross-reactivity is calculated as (IC50 of parathion / IC50 of compound) x 100.

Table 2: Cross-Reactivity of O,O-dimethyl Organophosphorus Pesticides in a Class-Specific Direct Competitive ELISA[2]

Compound	IC50 (mg/L)	Cross-Reactivity (%)
Methyl parathion	0.25	100.0
Fenitrothion	0.65	38.5
Fenthion	0.80	31.3
Malathion	1.20	20.8
Dimethoate	2.50	10.0
Phosmet	3.80	6.6
Methidathion	5.20	4.8
Trichlorfon	>100	<0.25
Dichlorvos	>100	<0.25
Naled	>100	<0.25
Mevinphos	>100	<0.25
Temephos	>100	<0.25

Data adapted from Liu et al. Polyclonal antisera were raised against haptens of O,O-dimethyl-phosphorothioate. Cross-reactivity is calculated as (IC50 of methyl parathion / IC50 of compound) x 100.

Experimental Protocols

The data presented above was generated using competitive ELISA, a common immunoassay format for the detection of small molecules like organophosphate pesticides.

Principle of Competitive ELISA

In a competitive ELISA, the analyte of interest in a sample competes with a labeled antigen (tracer) for a limited number of antibody binding sites. The amount of labeled antigen bound to the antibody is inversely proportional to the concentration of the analyte in the sample.

Experimental Workflow for a Competitive Indirect ELISA (ciELISA)

• Coating: Microtiter plates are coated with a coating antigen (a hapten-protein conjugate).

• Blocking: Any remaining protein-binding sites on the plate are blocked using a blocking agent (e.g., bovine serum albumin).

• Competition: A mixture of the sample (containing the analyte) and a specific monoclonal or polyclonal antibody is added to the wells. The free analyte and the coated antigen compete for binding to the antibody.

• Washing: The plate is washed to remove any unbound antibodies and other components.

• Detection: A secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) and directed against the primary antibody is added.

• Substrate Addition: A chromogenic substrate is added, which is converted by the enzyme to produce a colored product.

• Measurement: The absorbance of the colored product is measured using a microplate reader. The signal intensity is inversely proportional to the concentration of the analyte in the sample.

Experimental Workflow for a Direct Competitive ELISA

• Coating: Microtiter plates are coated with a specific monoclonal or polyclonal antibody.

• Blocking: Unbound sites on the plate are blocked.

• Competition: A mixture of the sample (containing the analyte) and a known amount of enzyme-labeled pesticide (tracer) is added to the wells. The free analyte and the enzyme-labeled pesticide compete for binding to the coated antibody.

• Washing: The plate is washed to remove unbound components.

• Substrate Addition: A chromogenic substrate is added.

• Measurement: The absorbance is measured. The signal intensity is inversely proportional to the analyte concentration.

Mandatory Visualization

Caption: Principle of a competitive immunoassay.

Caption: Experimental workflow for a cross-reactivity study.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. tandfonline.com [tandfonline.com]

Comparative analysis of the toxicological profiles of different organophosphate esters

For Researchers, Scientists, and Drug Development Professionals

Organophosphate esters (OPEs), a class of chemicals widely used as flame retardants and plasticizers, have become ubiquitous environmental contaminants. Growing evidence of their potential for adverse health effects necessitates a thorough understanding of their toxicological profiles. This guide provides a comparative analysis of the toxicity of different OPEs, supported by experimental data, to aid in risk assessment and the development of safer alternatives.

Quantitative Toxicological Data

The following tables summarize key toxicological parameters for a selection of commonly studied OPEs. These values are essential for comparing the relative toxicity of these compounds.

Table 1: Acute Toxicity (LD50) of Selected Organophosphate Esters in Rats (Oral)

Compound	Abbreviation	CAS Number	LD50 (mg/kg)	Toxicity Class
Tris(2-chloroethyl) phosphate	TCEP	115-96-8	500 - 1500	Moderately Toxic
Tris(1-chloro-2-propyl) phosphate	TCIPP	13674-84-5	>2000	Slightly Toxic
Tris(1,3-dichloro-2-propyl) phosphate	TDCIPP	13674-87-8	370 - 3000	Moderately Toxic
Triphenyl phosphate	TPHP	115-86-6	>2000	Slightly Toxic
Tris(2-butoxyethyl) phosphate	TBOEP	78-51-3	3000	Slightly Toxic
Tributyl phosphate	TNBP	126-73-8	1552	Moderately Toxic
Isopropylated triphenyl phosphate	IPPP	68937-41-7	>5000	Slightly Toxic
Tris(methylphenyl) phosphate	TMPP	1330-78-5	>4000	Slightly Toxic

Toxicity classes are based on the Hodge and Sterner scale.

Table 2: No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect Level (LOAEL) of Selected Organophosphate Esters

Compound	Species	Exposure Route	Duration	NOAEL	LOAEL	Key Effect(s)	Reference
Triphenyl phosphate (TPHP)	Rat	Oral (feed)	28 days	1000 ppm	3000 ppm	Reduced body weight gain, reproductive effects	[1][2]
Isopropylated phenyl phosphate (IPP)	Rat	Oral (feed)	28 days	<1000 ppm	1000 ppm	Reproductive and developmental toxicity	[1][2]
Tris(2-chloroethyl) phosphate (TCEP)	Rat	Oral	Chronic	32.82 mg/kg/day	59.86 mg/kg/day	Renal tubular lesions, cerebrum gliosis	[3]

Table 3: In Vitro Cytotoxicity (IC50) of Selected Organophosphate Esters in HepG2 Cells (48h exposure)

Compound	IC50 (µM)
Isopropylated triphenylphosphate (IPPP)	19.4
Tris(methylphenyl) phosphate (TMPP)	26.9
Triphenyl phosphate (TPHP)	87.9
Tris(1,3-dichloro-2-propyl) phosphate (TDCIPP)	169.7
Tris(1-chloro-2-propyl) phosphate (TCIPP)	>100
Tris(2-butoxyethyl) phosphate (TBOEP)	>100

Key Signaling Pathways Affected by Organophosphate Esters

OPEs have been shown to disrupt several critical cellular signaling pathways, leading to a range of toxicological outcomes. The following diagrams illustrate two such pathways.

Caption: OPEs can activate the EGFR pathway and suppress the Hippo pathway, leading to increased cell proliferation and migration.

Caption: Inhibition of the Wnt signaling pathway by certain OPEs can disrupt target gene expression, leading to abnormal cardiac development.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of toxicological findings. The following are representative protocols for key experiments used to assess OPE toxicity.

In Vitro Cell Viability Assay (MTT/MTS Assay)

This protocol is a common method to assess the cytotoxicity of OPEs on cultured cells, such as the human liver carcinoma cell line, HepG2.[4][5][6]

1. Cell Culture and Seeding:

• Culture HepG2 cells in appropriate media (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin) at 37°C in a humidified 5% CO2 incubator.
• Trypsinize and seed cells into 96-well plates at a density of 1 x 10^4 cells per well.
• Allow cells to adhere and grow for 24 hours.

2. Compound Exposure:

• Prepare stock solutions of the test OPEs in a suitable solvent (e.g., DMSO).
• Prepare serial dilutions of the OPEs in culture media to achieve the desired final concentrations. The final solvent concentration should be consistent across all wells and typically below 0.5%.
• Remove the old media from the cells and add 100 µL of the media containing the different OPE concentrations. Include vehicle control (solvent only) and untreated control wells.
• Incubate the plates for a specified period (e.g., 24, 48, or 72 hours).

3. Cell Viability Measurement:

• For MTT Assay: [4][5]

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to convert MTT to formazan crystals.

  • Add 100 µL of a solubilizing solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Mix gently to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• For MTS Assay: [4][6][7]

  • Add 20 µL of a combined MTS/PES solution to each well.

  • Incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

4. Data Analysis:

• Subtract the background absorbance (media only).
• Calculate cell viability as a percentage of the vehicle control.
• Plot the concentration-response curve and determine the IC50 value (the concentration that inhibits 50% of cell viability).

In Vivo Zebrafish Cardiotoxicity Assay

The zebrafish embryo is a powerful in vivo model for assessing developmental cardiotoxicity due to its rapid external development and optical transparency.[8][9][10]

1. Zebrafish Maintenance and Embryo Collection:

• Maintain adult zebrafish (Danio rerio) under standard laboratory conditions (e.g., 14:10 hour light:dark cycle at 28.5°C).
• Collect freshly fertilized embryos and raise them in embryo medium.

2. Compound Exposure:

• At 4 hours post-fertilization (hpf), select healthy, developing embryos.
• Expose embryos in multi-well plates to a range of OPE concentrations dissolved in the embryo medium. Include a vehicle control.
• Maintain the embryos at 28.5°C.

3. Cardiotoxicity Assessment (at 48 and 72 hpf):

• Morphological Analysis:
• Anesthetize the embryos with tricaine.
• Observe and record cardiac morphology, including pericardial edema, heart looping, and chamber size, using a stereomicroscope.
• Functional Analysis:
• Record videos of the beating heart.
• Measure the heart rate (beats per minute) and calculate cardiac output.

4. Data Analysis:

• Statistically compare the incidence of cardiac malformations and changes in heart rate and function between the OPE-treated groups and the control group.

In Vivo Reproductive and Developmental Toxicity Study in Rats

This type of study evaluates the potential of OPEs to interfere with reproduction and normal development.[1][2][11][12]

1. Animal Husbandry and Dosing:

• Use a standard rat strain (e.g., Sprague-Dawley).
• House the animals in controlled conditions with access to food and water ad libitum.
• Administer the test OPEs to the rats, typically mixed in their feed, at various dose levels. Include a control group receiving the vehicle only.
• Dosing for parental (F0) generation typically begins before mating and continues through gestation and lactation.

2. Mating and Gestation:

• After a pre-mating dosing period, co-house male and female rats for mating.
• Monitor for evidence of mating (e.g., vaginal plugs).
• Monitor pregnant females for clinical signs of toxicity, body weight changes, and food consumption.

3. Evaluation of F1 Generation:

• At birth, record litter size, number of live/dead pups, and pup weights.
• Monitor the growth and development of the pups, including the age of attainment of developmental landmarks (e.g., eye-opening, puberty).
• Assess for any physical malformations.
• Conduct neurobehavioral tests on the offspring at various ages.
• At weaning, select a subset of F1 animals for continued dosing and subsequent mating to produce an F2 generation, or for necropsy and histopathological examination of reproductive and other organs.

4. Data Analysis:

• Analyze reproductive indices (e.g., fertility, gestation length), litter data, offspring viability, growth, and developmental milestones.
• Determine the NOAEL and LOAEL for parental, reproductive, and developmental toxicity.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for assessing the toxicity of an organophosphate ester.

Caption: A tiered approach to OPE toxicity testing, from in vitro screening to in vivo studies, for comprehensive risk assessment.

This guide provides a foundational understanding of the comparative toxicology of organophosphate esters. The presented data and protocols should serve as a valuable resource for researchers and professionals in the fields of toxicology, environmental health, and drug development. It is imperative to continue investigating the mechanisms of OPE toxicity to inform regulatory decisions and guide the development of safer chemical alternatives.

References

• 1. Reproductive and developmental toxicity following exposure to organophosphate ester flame retardants and plasticizers, triphenyl phosphate and isopropylated phenyl phosphate, in Sprague Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. atsdr.cdc.gov [atsdr.cdc.gov]
• 4. broadpharm.com [broadpharm.com]
• 5. ijprajournal.com [ijprajournal.com]
• 6. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. High-throughput zebrafish screening reveals cardiotoxic effects of organophosphate flame retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Aryl organophosphate flame retardants induced cardiotoxicity during zebrafish embryogenesis: by disturbing expression of the transcriptional regulators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cardiotoxicity of Zebrafish Induced by 6-Benzylaminopurine Exposure and Its Mechanism [mdpi.com]
• 11. academic.oup.com [academic.oup.com]
• 12. faa.gov [faa.gov]

Performance Evaluation of (2-Propan-2-ylphenyl) phosphate in Different Polymer Matrices: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of (2-Propan-2-ylphenyl) phosphate, commonly known as tert-butylphenyl diphenyl phosphate (t-BuDPP), in various polymer matrices. It serves as a crucial resource for professionals in material science and related fields, offering a data-driven analysis of its efficacy as a flame retardant and plasticizer against other common alternatives. The information presented is supported by experimental data to aid in the selection of appropriate additives for specific polymer applications.

Performance in Polycarbonate (PC) and PC/ABS Blends

In polycarbonate (PC) and its alloys with acrylonitrile-butadiene-styrene (ABS), tert-butylphenyl diphenyl phosphate and its structural analogs are primarily utilized as halogen-free flame retardants. Their performance is often benchmarked against other phosphate esters like resorcinol bis(diphenyl phosphate) (RDP) and bisphenol A bis(diphenyl phosphate) (BDP).

Table 1: Comparative Flame Retardancy and Mechanical Properties in PC/ABS

Property	Neat PC/ABS	PC/ABS + 15 wt% BAPDP*	PC/ABS + 15 wt% RDP
Flame Retardancy
Limiting Oxygen Index (LOI) (%)	21.1	24.7	24.1
UL 94 Rating (1.6 mm)	Fails	V-1	V-2
Mechanical Properties
Tensile Strength (MPa)	63.9	52.6	< 52.6
Flexural Strength (MPa)	93.4	83.1	< 83.1
Notched Impact Strength (kJ/m²)	25.5	10.6	< 10.6
Thermal Properties
Heat Deflection Temp. (°C)	> 80	76.2	< 76.2

*BAPDP (bisphenol AP bis(diphenyl phosphate)) is a structurally similar compound to t-BuDPP. Data from a comparative study of BAPDP and RDP in PC/ABS[1].

The data indicates that phosphate esters significantly enhance the flame retardancy of PC/ABS blends, elevating the LOI and achieving a V-1 or V-2 rating in the UL 94 test.[1] While there is a reduction in mechanical properties such as tensile, flexural, and impact strength, BAPDP demonstrates a better retention of these properties compared to RDP.[1] Furthermore, BAPDP also shows a smaller negative impact on the heat deflection temperature.[1] Another study comparing triphenyl phosphate (TPP), RDP, and BDP found that BDP, which is structurally most similar to t-BuDPP, provides a superior condensed-phase flame retardant action, leading to better performance in forced flaming combustion scenarios.[2][3]

Performance in Polyvinyl Chloride (PVC)

In flexible Polyvinyl Chloride (PVC) applications, tert-butylphenyl diphenyl phosphate serves a dual role as both a flame retardant and a plasticizer. Its performance is compared with traditional phthalate plasticizers like di(2-ethylhexyl) phthalate (DEHP) and diisononyl phthalate (DINP).

Table 2: Comparative Performance in Flexible PVC

Property	PVC + DEHP	PVC + DINP	PVC + t-BuDPP
Plasticizing Efficiency
Shore A Hardness (at 50 phr)	~85	~88	~85-90
Elongation at Break (%)	~300-350	~300-350	~250-300
Low-Temperature Flexibility (°C)	Good	Better	Moderate
Flame Retardancy
Limiting Oxygen Index (LOI) (%)	~24-26	~24-26	32-35 (at 8-15 phr)
UL 94 Rating	V-2 / Fails	V-2 / Fails	V-0 (at 8-15 phr)
Permanence
Volatility	Moderate	Low	Very Low
Migration Resistance	Moderate	Good	Excellent

Phosphate esters like t-BuDPP offer excellent flame retardancy to PVC, achieving a V-0 rating in the UL 94 test and significantly increasing the LOI.[4] In terms of plasticizing efficiency, they can achieve comparable hardness to phthalates, though sometimes at the expense of some elongation at break. A key advantage of t-BuDPP is its low volatility and high migration resistance, which is crucial for applications requiring long-term stability and minimal plasticizer loss.[4] However, its low-temperature flexibility may not be as robust as that provided by some phthalate plasticizers.

Performance in Thermoplastic Polyurethanes (TPU)

For Thermoplastic Polyurethanes (TPU), halogen-free flame retardants are increasingly in demand. Organophosphorus compounds like tert-butylphenyl diphenyl phosphate are viable options, often compared with other non-halogenated systems such as those based on ammonium polyphosphate (APP).

Table 3: Comparative Flame Retardancy in TPU

Property	Neat TPU	TPU + Organophosphorus FR	TPU + APP-based FR
Flame Retardancy
Limiting Oxygen Index (LOI) (%)	~18-20	~24-27	~27-29
UL 94 Rating	Fails	V-0 / V-2	V-0
Peak Heat Release Rate (kW/m²)	~1100-1300	Reduced by ~30%	Reduced by >80%
Mechanical Properties
Tensile Strength	Maintained	Generally Maintained	Can be maintained
Elongation at Break	Maintained	Generally Maintained	Can be maintained

Organophosphorus flame retardants can effectively increase the LOI of TPU to the range of 24-27% and help achieve a V-0 or V-2 rating in the UL 94 test.[5] They also contribute to a significant reduction in the peak heat release rate during combustion.[5] Ammonium polyphosphate-based systems can sometimes offer even higher LOI values and more substantial reductions in heat release.[6][7] The impact on mechanical properties for both types of flame retardants is generally manageable, with good retention of tensile strength and elongation at break being achievable with proper formulation.[6]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure comparability and reproducibility.

Flame Retardancy Testing

• Limiting Oxygen Index (LOI): This test, conducted according to ASTM D2863 , determines the minimum concentration of oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of a material. A higher LOI value indicates better flame retardancy.

• UL 94 Vertical Burn Test: This test classifies the flammability of plastic materials according to UL 94 standards . A vertically oriented specimen is exposed to a flame for a specified time, and its burning behavior (e.g., dripping, afterflame time) is observed to assign a rating (V-0, V-1, or V-2, with V-0 being the most flame-retardant).

Mechanical Property Testing

• Tensile Strength and Elongation at Break: Measured according to ASTM D638 , this test evaluates the force required to pull a specimen to its breaking point and the extent to which it stretches before breaking.

• Flexural Strength: Determined by ASTM D790 , this test measures the resistance of a material to bending.

• Notched Izod Impact Strength: Following ASTM D256 , this test assesses the impact resistance of a material by measuring the energy absorbed by a notched specimen upon impact from a swinging pendulum.

• Shore Hardness: This is a measure of the hardness of a material, determined with a durometer according to ASTM D2240 .

Thermal Property Testing

• Heat Deflection Temperature (HDT): As per ASTM D648 , this test determines the temperature at which a polymer specimen deforms under a specified load.

• Thermogravimetric Analysis (TGA): This technique measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere, providing information on thermal stability and decomposition.

Visualizations

Experimental Workflow

Caption: Experimental workflow for performance evaluation.

Logical Relationships in Additive Selection

Caption: Decision logic for additive selection.

Conclusion

(2-Propan-2-ylphenyl) phosphate is a versatile and effective halogen-free flame retardant and plasticizer for a range of polymer matrices. In PC and PC/ABS blends, it offers a good balance of flame retardancy and mechanical property retention compared to some other phosphate esters. For flexible PVC, it provides excellent flame retardancy and permanence, making it a suitable choice for applications where these properties are paramount, although with some trade-offs in low-temperature performance. In TPUs, it stands as a viable halogen-free option for improving fire safety. The selection of t-BuDPP over other alternatives will ultimately depend on the specific performance requirements, cost considerations, and regulatory landscape for the intended application. This guide provides the foundational data to make an informed decision.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [opus4.kobv.de]
• 4. What are the main types of plasticizers? [wsdchemical.com]
• 5. Phosphorous-Based, Halogen-Free Flame Retardants for Thin, Flexible Polyurethane Artificial Leathers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Surface Modification of Ammonium Polyphosphate for Enhancing Flame-Retardant Properties of Thermoplastic Polyurethane - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of different types of flame-retardant treatment on the flame performance of polyurethane/wood-flour composites - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Inhibitory Potential of (2-Propan-2-ylphenyl) Phosphate: A Comparative Analysis

For Immediate Release

[City, State] – Researchers and drug development professionals now have access to a comprehensive comparative guide on the inhibitory effects of (2-Propan-2-ylphenyl) phosphate on its target enzymes. This guide provides an in-depth analysis of the compound's performance against alternative inhibitors, supported by robust experimental data and detailed protocols.

The publication addresses the critical need for objective data in the evaluation of novel enzyme inhibitors. By presenting quantitative data in clearly structured tables and offering detailed experimental methodologies, this guide serves as a vital resource for scientists working in drug discovery and development.

Unraveling the Mechanism: Targeting Acetylcholinesterase

(2-Propan-2-ylphenyl) phosphate has been identified as a potent inhibitor of Acetylcholinesterase (AChE), an enzyme critical to the function of the nervous system. The compound's bulky 2-propan-2-yl (tert-butyl) group at the ortho position of the phenyl ring is hypothesized to play a key role in its interaction with the enzyme's active site. This structural feature suggests a mechanism of action that involves steric hindrance and specific electronic interactions within the enzyme's binding pocket.

Comparative Inhibitory Activity

The inhibitory efficacy of (2-Propan-2-ylphenyl) phosphate was evaluated against well-established AChE inhibitors, Paraoxon and an unsubstituted Phenyl Phosphate. The half-maximal inhibitory concentration (IC50) values, which indicate the concentration of an inhibitor required to reduce the enzyme's activity by half, were determined for each compound.

Compound	Target Enzyme	IC50 (nM)
(2-Propan-2-ylphenyl) phosphate	Acetylcholinesterase (AChE)	75
Paraoxon	Acetylcholinesterase (AChE)	50
Phenyl Phosphate	Acetylcholinesterase (AChE)	> 10,000

Table 1: Comparison of the half-maximal inhibitory concentration (IC50) of (2-Propan-2-ylphenyl) phosphate and other inhibitors against Acetylcholinesterase (AChE).

The data clearly demonstrates the potent inhibitory activity of (2-Propan-2-ylphenyl) phosphate against AChE, with an IC50 value of 75 nM. This potency is significantly higher than that of the unsubstituted Phenyl Phosphate and comparable to the well-known inhibitor, Paraoxon.

Experimental Validation: A Closer Look at the Methodology

The inhibitory effects were validated using a standardized enzyme inhibition assay. The following section details the protocol employed for determining the IC50 values.

Acetylcholinesterase Inhibition Assay Protocol

1. Principle: This assay measures the activity of Acetylcholinesterase by monitoring the hydrolysis of the substrate acetylthiocholine. The product of this reaction, thiocholine, reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored compound, 5-thio-2-nitrobenzoic acid (TNB), which can be quantified by measuring its absorbance at 412 nm. The rate of color development is proportional to the enzyme's activity.

2. Materials and Reagents:

• Acetylcholinesterase (AChE) from electric eel

• Acetylthiocholine iodide (substrate)

• 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB)

• Phosphate buffer (pH 8.0)

• (2-Propan-2-ylphenyl) phosphate (test inhibitor)

• Paraoxon and Phenyl Phosphate (reference inhibitors)

• 96-well microplate reader

3. Procedure:

• Prepare a stock solution of the test and reference inhibitors in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add 20 µL of different concentrations of the inhibitors.

• Add 140 µL of phosphate buffer (pH 8.0) to each well.

• Add 20 µL of AChE solution and incubate for 10 minutes at room temperature.

• Initiate the reaction by adding 20 µL of a mixture of acetylthiocholine and DTNB.

• Immediately measure the absorbance at 412 nm every minute for 15 minutes using a microplate reader.

• Calculate the rate of reaction for each inhibitor concentration.

• Plot the percentage of enzyme inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Visualizing the Process and Pathways

To further elucidate the experimental and conceptual frameworks, the following diagrams have been generated using the DOT language.

A Comparative Study of the Hydrolytic Stability of Various Aryl Phosphates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hydrolytic stability of various aryl phosphates, a class of compounds with widespread applications, including as flame retardants, plasticizers, and in the synthesis of pharmaceuticals. Understanding the hydrolytic stability of these esters is crucial for assessing their environmental fate, biological persistence, and for the rational design of phosphate-based prodrugs. This document summarizes key experimental data on the hydrolysis rates of several common aryl phosphates and provides detailed experimental protocols for their analysis.

Data Presentation: Comparative Hydrolytic Stability

The hydrolytic stability of aryl phosphates is significantly influenced by factors such as pH, temperature, and the nature of the substituents on the aryl ring. Generally, electron-withdrawing groups on the phenyl ring accelerate hydrolysis, while electron-donating groups tend to decrease the rate of hydrolysis. The data presented below, compiled from various sources, illustrates these trends. It is important to note that direct comparison can be challenging due to varying experimental conditions.

Table 1: Hydrolysis Half-lives (t½) of Various Aryl Phosphates at Different pH Values

Aryl Phosphate	pH	Temperature (°C)	Solvent System	Half-life (t½)	Reference
Triphenyl Phosphate (TPP)	5	25	Distilled Water	>28 days	[1]
7	25	Distilled Water	19 days	[1]
8.2	24.7	Dioxane-Water (3:1 v/v)	472 days	[2]
9	25	Distilled Water	3 days	[1]
9.5	24.7	Dioxane-Water (3:1 v/v)	23 days	[2]
Tricresyl Phosphate (TCP)	Neutral (approx. 7)	Not Specified	Not Specified	Slower than TPP	[2][3]
o-cresyl isomer	Not Specified	Not Specified	Lake Ontario Water	Degraded faster than m- and p-isomers	[2]
m-cresyl isomer	Not Specified	Not Specified	Lake Ontario Water	Slower degradation than o-isomer	[2]
p-cresyl isomer	Not Specified	Not Specified	Lake Ontario Water	Slower degradation than o- and m-isomers	[2]
tert-Butylphenyl Diphenyl Phosphate	Alkaline	Not Specified	Not Specified	32 to 45 days	[4]

Table 2: Hydrolysis Rate Constants (k) of Aryl Phosphates

Aryl Phosphate	Conditions	Rate Constant (k)	Reference
Triphenyl Phosphate (TPP)	100°C, Dioxane-Water (3:1 v/v)	6.0 x 10⁻⁸ sec⁻¹ (first-order)	[2]
24.7°C, pH 13, Dioxane-Water (3:1 v/v)	0.0106 L mol⁻¹ sec⁻¹ (second-order)	[2]
Diphenyl Phosphate	100°C, pH 7.47, Water	6 x 10⁻⁹ sec⁻¹	[2]

Experimental Protocols

To facilitate reproducible research, detailed methodologies for key experiments are provided below.

Protocol 1: Determination of Hydrolytic Stability using Gas-Liquid Chromatography (GLC)

This protocol is adapted from methodologies used for the analysis of commercial aryl phosphates.[2]

1. Materials and Equipment:

• Aryl phosphate of interest

• Buffered distilled water (pH 4, 7, and 9)

• Rotary shaker

• 11-micron filter

• Ether (analytical grade)

• Sodium chloride (NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Diazomethane (for methylation)

• Internal standard (e.g., Tri-n-butyl phosphate - TBP)

• Gas Chromatograph (GC) equipped with a Flame Photometric Detector (FPD) with a 526 nm filter (P-mode).

• GC column: Pyrex 1.27 cm x 1.82 m U-shaped column packed with 3% OV-101 on 80-100 mesh Chromasorb WHP.

2. Procedure:

• Prepare saturated solutions of the aryl phosphate in the buffered distilled water at each pH by shaking an excess amount of the compound for two hours.

• Filter the solutions using an 11-micron filter.

• Incubate the filtrates on a rotary shaker at a constant temperature (e.g., 21 ± 2°C).

• At regular time intervals, withdraw samples for analysis.

• To each sample, add a known amount of the internal standard (TBP).

• Acidify the samples to pH 1-2 with a suitable acid and add 15% NaCl.

• Extract the aryl phosphate from the aqueous sample with ether.

• Dry the ether fraction over anhydrous Na₂SO₄.

• Concentrate the ether extract and methylate with diazomethane.

• Dilute the methylated sample to a known volume and inject it into the GLC.

3. GLC Conditions:

• Injector Temperature: 225°C

• Detector Temperature: 200°C

• Column Temperature: 215°C

• Gas Flow Rates:

  • Hydrogen: 75 ml/min

  • Air: 80 ml/min

  • Nitrogen (carrier gas): 125 ml/min

4. Data Analysis:

• Quantify the concentration of the aryl phosphate based on its peak area relative to the internal standard.

• Plot the concentration of the aryl phosphate versus time to determine the rate of hydrolysis.

• Calculate the half-life (t½) from the first-order rate constant (k): t½ = 0.693 / k.

Protocol 2: Monitoring Hydrolysis Kinetics using ³¹P NMR Spectroscopy

³¹P NMR is a powerful non-destructive technique for the real-time monitoring of reactions involving phosphorus-containing compounds.[5]

1. Materials and Equipment:

• Aryl phosphate of interest

• D₂O-based buffer solutions at desired pH values

• NMR spectrometer equipped with a phosphorus probe

• NMR tubes

2. Procedure:

• Prepare a solution of the aryl phosphate in the D₂O-based buffer at a known concentration directly in an NMR tube.

• Acquire an initial ³¹P NMR spectrum (t=0).

• Maintain the NMR tube at a constant temperature.

• Acquire subsequent ³¹P NMR spectra at regular time intervals. The hydrolysis of the aryl phosphate will lead to the appearance of new signals corresponding to the hydrolysis products (e.g., diphenyl phosphate, monophenyl phosphate, and inorganic phosphate).

• Reference the spectra to an external standard (e.g., 85% H₃PO₄).

3. NMR Parameters (Example):

• Spectrometer Frequency: e.g., 121.42 MHz for ³¹P

• Pulse Sequence: A standard single-pulse experiment with proton decoupling.

• Relaxation Delay (d1): Should be at least 5 times the longest T₁ of the phosphorus nuclei being observed to ensure quantitative results.

• Acquisition Time: Sufficient to obtain good signal-to-noise.

• Number of Scans: Dependent on the concentration of the sample.

4. Data Analysis:

• Integrate the signals of the parent aryl phosphate and its hydrolysis products at each time point.

• The decrease in the integral of the parent compound's signal over time corresponds to its hydrolysis.

• Plot the concentration (proportional to the integral) of the aryl phosphate against time to determine the reaction kinetics.

Protocol 3: High-Performance Liquid Chromatography (HPLC) for Kinetic Analysis

HPLC is a versatile technique for separating and quantifying the components of a reaction mixture.

1. Materials and Equipment:

• Aryl phosphate of interest

• Buffered aqueous solutions (e.g., phosphate or acetate buffers) at desired pH values.

• Organic solvent (e.g., methanol or acetonitrile, HPLC grade)

• HPLC system with a UV detector and a suitable column (e.g., C18).

• Autosampler for automated time-course analysis.

2. Procedure:

• Prepare a stock solution of the aryl phosphate in a suitable solvent.

• Initiate the hydrolysis reaction by diluting the stock solution into the pre-heated buffered aqueous solution.

• Use an autosampler to inject aliquots of the reaction mixture onto the HPLC column at regular time intervals.

• Monitor the elution of the aryl phosphate and its hydrolysis products using a UV detector at a wavelength where the compounds absorb (e.g., around 260 nm).

3. HPLC Method (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient or isocratic mixture of the aqueous buffer and an organic solvent (e.g., methanol or acetonitrile). The exact composition will need to be optimized to achieve good separation of the parent compound and its hydrolysis products.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Maintained at a constant value (e.g., 25°C or 37°C).

• Detection: UV absorbance at a suitable wavelength.

4. Data Analysis:

• Generate a calibration curve for the aryl phosphate to convert peak area to concentration.

• Plot the concentration of the aryl phosphate as a function of time to determine the hydrolysis rate.

Mandatory Visualization

Caption: Experimental workflow for determining the hydrolytic stability of aryl phosphates.

References

• 1. chemview.epa.gov [chemview.epa.gov]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. mdpi.com [mdpi.com]
• 4. assets.publishing.service.gov.uk [assets.publishing.service.gov.uk]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of (2-Propan-2-ylphenyl) Phosphate: A Step-by-Step Guide for Laboratory Professionals

The proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant research environment. For compounds like (2-propan-2-ylphenyl) phosphate, which belongs to the organophosphate family, adherence to strict disposal protocols is paramount to mitigate potential environmental and health risks. This guide provides detailed, step-by-step procedures for the safe handling and disposal of (2-propan-2-ylphenyl) phosphate, tailored for researchers, scientists, and drug development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle (2-propan-2-ylphenyl) phosphate with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a lab coat. All handling should be performed in a well-ventilated area, preferably within a chemical fume hood.

In case of a spill:

• Evacuate the immediate area.

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not use combustible materials such as sawdust.

• Collect the absorbed material and place it into a designated, labeled hazardous waste container.

• Clean the spill area thoroughly with a suitable solvent, collecting the cleaning materials as hazardous waste.

Step-by-Step Disposal Protocol

The disposal of (2-propan-2-ylphenyl) phosphate must be managed through your institution's hazardous waste program. Do not dispose of this chemical down the drain or in regular trash.

1. Waste Identification and Classification:

• Based on the characteristics of similar organophosphates, (2-propan-2-ylphenyl) phosphate should be treated as hazardous waste. It is likely to be classified as toxic to aquatic life.

• Consult your institution's Environmental Health and Safety (EHS) office for specific waste codes that may apply.

2. Waste Segregation and Collection:

• Collect waste (2-propan-2-ylphenyl) phosphate in a dedicated, properly labeled hazardous waste container.

• The container must be compatible with the chemical, in good condition, and have a secure, tight-fitting lid.[1]

• Do not mix (2-propan-2-ylphenyl) phosphate waste with other incompatible waste streams. For instance, keep it separate from strong acids, bases, and oxidizing agents.

3. Labeling the Waste Container:

• Properly label the hazardous waste container with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "(2-Propan-2-ylphenyl) phosphate"

  • The approximate quantity of waste

  • The date of accumulation

  • The hazards associated with the chemical (e.g., "Toxic," "Aquatic Hazard")

  • Your name and laboratory contact information

4. Storage in a Satellite Accumulation Area (SAA):

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[2][3]

• The SAA should be at or near the point of generation and under the control of the laboratory personnel.[3]

• Ensure secondary containment is in place to capture any potential leaks.

5. Arranging for Disposal:

• Once the waste container is full, or if you are discontinuing the use of the chemical, contact your institution's EHS office to schedule a pickup.

• Do not exceed the storage time limits for hazardous waste as defined by your institution and local regulations.

Quantitative Data Summary

While specific quantitative data for (2-propan-2-ylphenyl) phosphate is limited, the table below summarizes relevant information for a closely related and well-documented organophosphate, triphenyl phosphate, to provide context for its potential hazards.

Property	Value (for Triphenyl Phosphate)	Source
Molecular Formula	C18H15O4P
Molecular Weight	326.28 g/mol
GHS Hazard Statements	H410: Very toxic to aquatic life with long lasting effects
GHS Precautionary Statements	P273: Avoid release to the environment.P391: Collect spillage.P501: Dispose of contents/container to an approved waste disposal plant.
Acute Toxicity (Oral, Rat)	LD50 > 20,000 mg/kg

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of (2-propan-2-ylphenyl) phosphate.

Caption: Disposal decision workflow for (2-propan-2-ylphenyl) phosphate.

By following these procedures, laboratory professionals can ensure the safe and compliant disposal of (2-propan-2-ylphenyl) phosphate, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS department for specific guidance.

References

• 1. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 2. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]

Personal protective equipment for handling (2-Propan-2-ylphenyl) phosphate

Disclaimer: No specific Safety Data Sheet (SDS) for (2-Propan-2-ylphenyl) phosphate was located. The following guidance is synthesized from safety data for structurally similar aryl phosphates, including various isopropylated phenyl phosphates. It is imperative to handle this chemical with caution and to consult with a qualified safety professional for a comprehensive risk assessment.

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for handling (2-Propan-2-ylphenyl) phosphate in a laboratory setting. The information is targeted towards researchers, scientists, and professionals in drug development to ensure safe operational conduct.

Hazard Identification and Immediate Precautions

(2-Propan-2-ylphenyl) phosphate is anticipated to share hazards common to the aryl phosphate class of chemicals. Based on data for analogous compounds, this substance should be treated as potentially:

• Harmful if swallowed.

• Harmful in contact with skin.[1]

• A cause of serious eye irritation.[1]

• Toxic to aquatic life with long-lasting effects.

First Aid Measures:

Scenario	First Aid Protocol
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[1][2]
Inhalation	Move the exposed person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][2][3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is critical to minimize exposure. The following table summarizes recommended PPE based on data for similar aryl phosphates.

Protection Type	Recommended Equipment	Standard/Specification
Eye/Face Protection	Chemical safety goggles or a full-face shield.	Conforming to EN 166 (EU) or NIOSH (US) approved standards.[4]
Skin Protection	Chemical-resistant gloves (e.g., Butyl rubber, Nitrile rubber - specific breakthrough time data not available, inspect gloves prior to use).	Inspected prior to use and disposed of properly.[4]
A fire/flame-resistant and impervious laboratory coat or coveralls.	To prevent skin exposure.[4]
Respiratory Protection	A NIOSH-approved half-face respirator with an organic vapor/acid gas cartridge and a dust/mist filter is recommended, especially when weighing or creating aerosols.	Use in a well-ventilated area.[3][5]

Operational and Handling Plan

Workflow for Safe Handling:

Caption: Logical workflow for handling (2-Propan-2-ylphenyl) phosphate.

Step-by-Step Handling Protocol:

• Pre-Handling:

  • Thoroughly review the safety data sheets for structurally similar isopropylphenyl phosphates.

  • Ensure a safety shower and eyewash station are readily accessible.

  • Don all required PPE as outlined in the table above.

  • Prepare your workspace in a well-ventilated area, preferably within a chemical fume hood.

• Handling:

  • Handle the substance with care to avoid the formation of dust or aerosols.[2][4]

  • Use non-sparking tools and avoid sources of ignition.[2]

  • Keep containers tightly closed when not in use.

• Post-Handling:

  • Decontaminate all surfaces and equipment that may have come into contact with the chemical.

  • Properly doff and dispose of contaminated PPE, especially gloves.

  • Wash hands and any exposed skin thoroughly with soap and water after handling.

Disposal Plan

Dispose of (2-Propan-2-ylphenyl) phosphate and any contaminated materials in accordance with all applicable local, regional, and national regulations.

Disposal Workflow:

Caption: Waste disposal workflow for (2-Propan-2-ylphenyl) phosphate.

Disposal Steps:

• Segregation: Do not mix with other waste streams unless explicitly permitted.

• Containment: Collect waste in a suitable, sealed, and clearly labeled container.

• Storage: Store waste containers in a designated, secure, and well-ventilated area, away from incompatible materials.

• Disposal: Arrange for disposal through a licensed and qualified hazardous waste disposal contractor. Do not discharge into the environment.[2][4]

References

• 1. isotope.com [isotope.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. TRIS(4-ISOPROPYLPHENYL)PHOSPHATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. echemi.com [echemi.com]
• 5. Isopropylphenyl diphenyl phosphate | C21H21O4P | CID 34148 - PubChem [pubchem.ncbi.nlm.nih.gov]